7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

Core Science & Biosynthesis

An In-depth Technical Guide to 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one: Synthesis, Properties, and Therapeutic Potential

An In-depth Technical Guide to 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one, a heterocyclic compound of significant interest in medicinal chemistry. The guide details its molecular structure, physicochemical properties, and a proposed synthetic pathway based on established methodologies for analogous structures. Furthermore, it explores the potential applications of this molecule, particularly in the context of drug discovery, drawing parallels with the known biological activities of the broader pyrido[2,3-b][1][2]oxazine class of compounds. This document is intended to serve as a valuable resource for researchers engaged in the synthesis and evaluation of novel therapeutic agents.

Introduction

The pyrido[2,3-b][1][2]oxazine scaffold is a privileged heterocyclic system that has garnered considerable attention in the field of drug discovery. Derivatives of this core structure have been shown to exhibit a range of biological activities, most notably as inhibitors of epidermal growth factor receptor tyrosine kinases (EGFR-TK), which are crucial targets in oncology.[1] The strategic incorporation of various substituents onto this scaffold allows for the fine-tuning of its pharmacological properties. This guide focuses on a specific derivative, 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one, providing a detailed examination of its chemical characteristics and a roadmap for its synthesis and potential applications.

Molecular Structure and Chemical Properties

The molecular structure of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one is characterized by a fused bicyclic system consisting of a pyridine and an oxazine ring. The presence of a bromine atom at the 7-position and a methyl group at the 8-position of the pyridoxazine core, along with a lactam functionality within the oxazine ring, are key features that are expected to influence its chemical reactivity and biological activity.

Table 1: Physicochemical Properties of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Property	Value	Source
CAS Number	2169906-54-9	[3]
Molecular Formula	C₈H₇BrN₂O₂	[3]
Molecular Weight	243.06 g/mol	[3]
Purity	≥98% (as available from suppliers)	[3]
Physical Form	Expected to be a solid at room temperature	Inferred from related compounds[2]

Synthesis and Experimental Protocols

Proposed Synthetic Pathway

The proposed synthesis of the target molecule involves a two-step process starting from commercially available or readily synthesized precursors.

Caption: Proposed two-step synthesis of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Synthesis of 2-Bromo-3-hydroxy-6-methylpyridine

This protocol is adapted from standard procedures for the Sandmeyer reaction on aminopyridines.

• Dissolve 2-amino-3-hydroxy-6-methylpyridine in aqueous hydrobromic acid (48%).

• Cool the solution to 0-5 °C in an ice-salt bath.

• Add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• Slowly warm the reaction mixture to room temperature and then heat to 50-60 °C until nitrogen evolution ceases.

• Cool the mixture and neutralize with a suitable base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

This one-pot annulation protocol is based on the work of Cho et al. for the synthesis of related pyridoxazinones.

• To a solution of 2-bromo-3-hydroxy-6-methylpyridine in anhydrous acetonitrile, add 2-chloroacetamide and cesium carbonate.

• Reflux the reaction mixture under a nitrogen atmosphere for 12-24 hours, monitoring the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to yield the target compound.

Structural Elucidation and Characterization (Predicted)

The definitive structural confirmation of the synthesized 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one would rely on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the methylene protons of the oxazine ring, the methyl protons, and the NH proton of the lactam. The chemical shifts and coupling constants will be characteristic of the substituted pyridoxazinone core.

• ¹³C NMR: The carbon NMR spectrum will display resonances for all eight carbon atoms in the molecule, including the carbonyl carbon of the lactam, the aromatic carbons, the methyl carbon, and the methylene carbon.

Infrared (IR) Spectroscopy

The IR spectrum should exhibit characteristic absorption bands for the N-H and C=O stretching vibrations of the lactam ring, as well as C-N, C-O, and C-Br stretching vibrations, and aromatic C-H and C=C bending vibrations.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) will be crucial to confirm the elemental composition of the molecule. The mass spectrum will show the molecular ion peak (M⁺) and a characteristic isotopic pattern for the bromine atom (M⁺ and M⁺+2 peaks of approximately equal intensity). Fragmentation patterns would likely involve the loss of CO, Br, and other small fragments from the molecular ion.

Potential Applications in Drug Discovery

The pyrido[2,3-b][1][2]oxazine scaffold is a key pharmacophore in a number of biologically active compounds. The structural features of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one suggest its potential as a valuable intermediate or a candidate molecule in drug discovery programs.

As an Intermediate for Kinase Inhibitors

The bromo-substituent at the 7-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. This allows for the introduction of a wide range of substituents to explore the structure-activity relationship (SAR) for various kinase targets. The core structure shares similarities with known EGFR-TK inhibitors, making this a promising avenue for the development of novel anti-cancer agents.[1]

Caption: Role of the target molecule as a key intermediate in the synthesis of kinase inhibitors.

Intrinsic Biological Activity

While the biological activity of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one itself has not been reported, the presence of the brominated pyridoxazinone core suggests that it may possess intrinsic biological properties worth investigating. Screening against a panel of kinases and other relevant biological targets could reveal novel therapeutic potential.

Conclusion

7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one represents a molecule of considerable interest for chemical and pharmaceutical research. This guide has provided a comprehensive overview of its chemical properties, a plausible and detailed synthetic route, and an exploration of its potential applications in drug discovery. The versatility of its structure, particularly the presence of a reactive bromine atom, makes it an attractive building block for the synthesis of diverse chemical libraries aimed at identifying novel therapeutic agents. Further research into the synthesis and biological evaluation of this compound and its derivatives is warranted to fully elucidate its therapeutic potential.

References

• Yadav, V. B., Tiwari, S. V., Kumar, S. H., & Deshmukh, S. R. (2023). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry, 14(7), 1285-1299. [Link]

• Appretech Scientific Limited. (n.d.). 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. Retrieved from [Link]

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Mechanism of Action and Therapeutic Potential of 7-Bromo-8-Methyl-1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one Derivatives as HPK1 Inhibitors in Immuno-Oncology

Executive Summary

The pursuit of novel immuno-oncology therapeutics has increasingly focused on intracellular kinases that act as negative regulators of immune cell activation. Among these, Hematopoietic Progenitor Kinase 1 (HPK1, also known as MAP4K1) has emerged as a premier target[1]. HPK1 acts as a critical rheostat in T-cell receptor (TCR) signaling; its activation dampens T-cell responses, leading to immune exhaustion in the tumor microenvironment[2].

Recent medicinal chemistry efforts have identified the 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one scaffold as a highly privileged building block for synthesizing potent, selective HPK1 inhibitors and heterobifunctional degraders (PROTACs)[3][4]. This technical guide dissects the structural pharmacology of this scaffold, the target biology of the HPK1-SLP76 axis, and the self-validating experimental workflows required to evaluate these advanced derivatives.

Target Biology: The HPK1-SLP76 Axis in TCR Signaling

Upon antigen recognition, the TCR initiates a signaling cascade driven by the kinases Lck and ZAP-70, which phosphorylate the transmembrane adaptor protein LAT. Phospho-LAT subsequently recruits the SLP76-GADS complex, forming a signaling microcluster essential for T-cell proliferation and cytokine release[5].

However, this activation simultaneously triggers a negative feedback loop. HPK1 is recruited to the TCR signalosome, where it specifically phosphorylates SLP76 at Serine 376 (Ser376)[6]. This phosphorylation event is the mechanistic linchpin of T-cell suppression:

• Phospho-Ser376 creates a high-affinity docking site for 14-3-3 proteins[7].

• The binding of 14-3-3 induces a conformational change that forces the dissociation of the SLP76-GADS complex from LAT[6].

• The physical uncoupling of these adaptors terminates downstream signaling, suppressing the release of pro-inflammatory cytokines like IL-2 and IFN-γ[8][9].

Genetic ablation or pharmacological inhibition of HPK1 kinase activity prevents SLP76-Ser376 phosphorylation, thereby sustaining the integrity of the TCR microcluster and hyperactivating the T-cell against tumor antigens[5][10].

Fig 1: HPK1-mediated negative feedback loop in TCR signaling and inhibitor intervention.

Structural Pharmacology: Mechanism of Action of the Scaffold

The 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one core is not merely a passive structural framework; it is a highly optimized hinge-binding pharmacophore designed to exploit the unique topology of the HPK1 ATP-binding pocket.

• Hinge Binding: The lactam motif (the NH and carbonyl oxygen of the oxazinone ring) forms critical bidentate hydrogen bonds with the backbone amides of the HPK1 hinge region. This anchors the molecule within the catalytic cleft.

• Selectivity Filter (8-Methyl): The methyl group at the 8-position provides precise steric bulk. This bulk clashes with the slightly narrower ATP pockets of closely related MAP4K family members (such as GLK/MAP4K3), granting these derivatives exceptional kinome selectivity[10].

• Vector for Elaboration (7-Bromo): The bromine atom at the 7-position serves as a critical synthetic vector. Through palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), medicinal chemists elaborate this position to access the DFG-in or DFG-out pockets of HPK1. This enables the synthesis of highly potent tetrahydropyrido[3,4-d]pyrimidine derivatives[1][3] or the attachment of E3-ligase recruiting linkers for HPK1 PROTACs[4].

Pharmacological Profile of Scaffold Derivatives

The transformation of the base scaffold into an advanced therapeutic yields profound shifts in biochemical and phenotypic efficacy. The table below summarizes the representative pharmacological evolution of these derivatives.

Compound Class	Modification at 7-Position	HPK1 IC50 (nM)	GLK IC50 (nM)	Cellular pSLP76 IC50 (nM)	Primary T-Cell IL-2 (Fold Change)
Base Scaffold	None (H)	>10,000	>10,000	N/A	1.0x
Intermediate	7-Bromo-8-methyl	~1,500	>10,000	>5,000	1.1x
Advanced Inhibitor	Tetrahydropyrido[3,4-d]pyrimidine	< 5.0	> 5,000	< 20.0	4.5x
PROTAC Degrader	VHL-Ligand Linker	< 10.0	> 5,000	< 15.0	5.2x

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the evaluation of 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one derivatives must follow a self-validating, three-tier workflow. Each step establishes causality for the next, moving from intrinsic target engagement to phenotypic consequence.

Fig 2: Self-validating experimental workflow for HPK1 inhibitor development.

Protocol 1: Biochemical Validation via TR-FRET HPK1 Kinase Assay

• Causality: Heterocyclic scaffolds often exhibit auto-fluorescence that confounds standard optical assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) bypasses this by utilizing a delayed emission window. This assay isolates the intrinsic ability of the compound to block HPK1 from transferring a phosphate to a synthetic SLP76 peptide, independent of cellular variables.

• Methodology:

  • Incubate recombinant human HPK1 kinase domain with the derivative in an assay buffer containing ATP (at the Km​ concentration) and a biotinylated SLP76 substrate peptide.

  • After a 60-minute reaction at room temperature, quench the reaction with EDTA.

  • Add Europium-labeled anti-phospho-SLP76 antibody (donor) and Streptavidin-APC (acceptor).

  • Measure the FRET signal at 665 nm. A decrease in signal directly correlates with kinase inhibition, yielding the biochemical IC50​ .

Protocol 2: Cellular Target Engagement via SLP76-Ser376 Phosphorylation Assay

• Causality: A potent biochemical IC50​ is meaningless if the compound cannot penetrate the cell membrane or is effluxed. This assay proves that the derivative successfully enters the T-cell and engages HPK1 in its native, complex cytosolic environment[2].

• Methodology:

  • Pre-incubate Jurkat T-cells with serial dilutions of the derivative for 2 hours.

  • Stimulate the cells using anti-CD3 and anti-CD28 antibodies for 15 minutes to trigger the TCR cascade and activate HPK1.

  • Fix the cells with paraformaldehyde (4%) and permeabilize with ice-cold methanol.

  • Stain with a highly specific fluorophore-conjugated anti-pSLP76 (Ser376) antibody.

  • Quantify the reduction in Mean Fluorescence Intensity (MFI) via flow cytometry to calculate the cellular IC50​ .

Protocol 3: Phenotypic Efficacy via Primary T-Cell Cytokine Release

• Causality: The ultimate therapeutic goal is the functional reinvigoration of exhausted T-cells. By measuring IL-2 and IFN-γ secretion in primary human cells, we validate that the molecular blockade of the HPK1-SLP76 axis translates into a tangible, anti-tumor immune response[8].

• Methodology:

  • Isolate primary human CD4+ and CD8+ T-cells from healthy donor PBMCs.

  • Plate cells in 96-well plates coated with sub-optimal concentrations of anti-CD3 (to mimic the immunosuppressive tumor microenvironment) and soluble anti-CD28.

  • Treat with the advanced HPK1 inhibitor derivative for 48 hours.

  • Harvest the supernatant and quantify IL-2 and IFN-γ concentrations using a multiplex ELISA or Luminex assay. Efficacy is defined by a statistically significant fold-increase in cytokine release compared to the vehicle control.

Sources

• 1. WO2023220541A1 - Tetrahydropyrido[3,4-d]pyrimidines compounds as hpk1 inhibitors - Google Patents [patents.google.com]
• 2. Frontiers | HPK1 kinase inhibitor: a sufficient approach to target HPK1 to modulate T cell activation in cancer immunotherapy compared with degraders [frontiersin.org]
• 3. US20240025922A1 - TETRAHYDROPYRIDO[3,4-d]PYRIMIDINES AS HPK1 INHIBITORS - Google Patents [patents.google.com]
• 4. WO2025163390A2 - Heterobifunctional compounds for the degradation of hpk1 - Google Patents [patents.google.com]
• 5. Serine Phosphorylation of SLP76 Is Dispensable for T Cell Development but Modulates Helper T Cell Function | PLOS One [journals.plos.org]
• 6. Release of serine/threonine-phosphorylated adaptors from signaling microclusters down-regulates T cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel pathway down-modulating T cell activation involves HPK-1–dependent recruitment of 14-3-3 proteins on SLP-76 - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Discovery of highly selective and potent HPK1 inhibitors for cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Mass Determination of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

A Technical Guide to the Mass Determination of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The precise characterization of molecular species is a cornerstone of modern pharmaceutical research and development. This guide provides a detailed technical overview of the principles and methodologies for determining the exact mass and molecular weight of the compound 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. We delve into the critical distinction between these two mass-related parameters, outline the theoretical calculations, and present a comprehensive, field-proven protocol for their experimental verification using high-resolution mass spectrometry (HRMS). The presence of a bromine atom in the molecular structure provides a unique isotopic signature, which serves as a powerful internal validation point for structural confirmation. This document is intended to serve as a practical resource for scientists engaged in small molecule analysis, offering both foundational knowledge and actionable experimental workflows.

Introduction: The Criticality of Mass in Molecular Identification

In the rigorous landscape of drug discovery and chemical research, the unambiguous identification of a molecule is paramount. Two of the most fundamental physicochemical properties used for this purpose are molecular weight and exact mass. While often used interchangeably in general discourse, they are distinct concepts with specific implications for analytical chemistry.

• Molecular Weight (or Average Molecular Mass) is the weighted average of the masses of all naturally occurring isotopes of the atoms in a molecule. This value is calculated using the atomic weights of elements as found on the periodic table, which account for the natural abundance of their isotopes. It is a bulk property, most relevant for stoichiometric calculations in chemical synthesis.

• Exact Mass (or Monoisotopic Mass) is the mass of a molecule calculated using the mass of the most abundant, stable isotope of each constituent element.[3][4] This value is crucial for mass spectrometry, an analytical technique that can resolve individual ions based on their specific isotopic composition.[5] High-resolution mass spectrometry (HRMS) provides mass measurements with high precision, often to the third or fourth decimal place, enabling the determination of a unique elemental formula.[2]

For a compound like 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one, a potential pharmaceutical intermediate, the precise determination of its exact mass is a non-negotiable step for structural confirmation, purity assessment, and regulatory submission.

Physicochemical Properties and Theoretical Mass

The first step in our analysis is to establish the molecular formula and calculate the theoretical mass values. Based on its structure, the molecular formula for 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one is determined to be C₈H₇BrN₂O₂ .

Theoretical Mass Calculations

To calculate the theoretical masses, we use the atomic weights for molecular weight and the exact isotopic masses for the exact mass.

Element	Atom Count	Average Atomic Weight ( g/mol )	Most Abundant Isotope	Exact Mass of Isotope (Da)
Carbon (C)	8	12.011	¹²C	12.000000
Hydrogen (H)	7	1.008	¹H	1.007825
Bromine (Br)	1	79.904	⁷⁹Br	78.918337
Nitrogen (N)	2	14.007	¹⁴N	14.003074
Oxygen (O)	2	15.999	¹⁶O	15.994915

Molecular Weight Calculation: (8 * 12.011) + (7 * 1.008) + (1 * 79.904) + (2 * 14.007) + (2 * 15.999) = 243.06 g/mol

Exact Mass Calculation: (8 * 12.000000) + (7 * 1.007825) + (1 * 78.918337) + (2 * 14.003074) + (2 * 15.994915) = 242.97488 Da

Summary of Key Identifiers

Parameter	Value	Unit
Molecular Formula	C₈H₇BrN₂O₂	-
Molecular Weight (Average Mass)	243.06	g/mol
Exact Mass (Monoisotopic, [M])	242.97488	Da
Exact Mass of ⁸¹Br Isotope ([M+2])	244.97283	Da

Experimental Verification by High-Resolution Mass Spectrometry (HRMS)

The theoretical values must be confirmed through empirical measurement. High-resolution mass spectrometry (HRMS) techniques, such as Time-of-Flight (TOF) or Orbitrap mass spectrometry, are the gold standard for this purpose, offering the necessary precision and accuracy to distinguish between compounds with very similar masses.[6][7][8]

The Bromine Isotopic Signature: A Self-Validating System

A key feature of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one is the presence of a single bromine atom. Naturally occurring bromine consists of two stable isotopes, ⁷⁹Br (50.69% abundance) and ⁸¹Br (49.31% abundance), which have a mass difference of approximately 2 Da.[1] This results in a highly characteristic isotopic pattern in the mass spectrum.[9][10] For a molecule containing one bromine atom, the mass spectrometer will detect two distinct molecular ion peaks of nearly equal intensity, separated by two m/z units.[11][12] This "M" and "M+2" pattern is a definitive fingerprint for the presence of bromine and serves as an excellent internal check for the correct identification of the compound.[1]

Experimental Protocol

This protocol outlines a standard procedure for the analysis of the target compound using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS).

3.2.1 Materials and Reagents

• 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one sample

• LC-MS grade Acetonitrile (ACN)

• LC-MS grade Water

• LC-MS grade Formic Acid (FA)

• High-purity reference standard for mass calibration (e.g., caffeine, sodium formate)

3.2.2 Sample Preparation

• Prepare a stock solution of the sample at 1 mg/mL in ACN or a suitable solvent.

• Perform a serial dilution to create a working solution of 1 µg/mL in 50:50 ACN:Water.

• Vortex the solution thoroughly to ensure homogeneity.

• Transfer the final solution to an appropriate autosampler vial.

3.2.3 Instrumentation and Conditions

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 2 µL

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Mass Range: 100-500 m/z

  • Resolution: > 20,000 FWHM (Full Width at Half Maximum)

  • Calibration: Perform external and internal (lock mass) calibration as per instrument guidelines to ensure high mass accuracy.

  • Data Acquisition: Acquire data in full scan mode.

3.2.4 Data Analysis

• Extract the ion chromatogram for the theoretical exact mass of the protonated molecule ([M+H]⁺), which is 243.98270 Da.

• Examine the mass spectrum corresponding to the chromatographic peak.

• Measure the m/z of the monoisotopic peak ([M]⁺) and the M+2 peak.

• Calculate the mass accuracy in parts-per-million (ppm) using the formula: ppm error = [(Measured Mass - Theoretical Mass) / Theoretical Mass] * 10⁶

• Verify that the relative intensity of the M and M+2 peaks is approximately 1:1.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental process for mass determination and validation.

Caption: Logical workflow for HRMS data validation.

Conclusion

The determination of the exact mass and molecular weight of 7-bromo-8-methyl-1H-pyrido[2,3-b]o[1][2]xazin-2(3H)-one is a foundational task in its chemical characterization. The molecular weight (243.06 g/mol ) is essential for synthesis and stoichiometry, while the theoretical exact mass of its most abundant isotopologue (242.97488 Da) is the target value for high-resolution mass spectrometry. The experimental protocol detailed herein, leveraging the power of HRMS, allows for the precise and confident confirmation of this value. Critically, the unique 1:1 isotopic signature imparted by the bromine atom provides an invaluable, intrinsic validation point, ensuring the highest level of confidence in the compound's structural assignment. This rigorous, multi-faceted approach to mass determination exemplifies the standards of scientific integrity required in modern drug development and chemical research.

References

• BenchChem. (n.d.). The Signature of a Halogen: A Technical Guide to the Natural Isotopic Abundance of Bromine in Mass Spectrometry.
• Clark, J. (n.d.). mass spectra - the M+2 peak.
• University of Missouri. (n.d.). Calculating Exact Masses. Mass Spectrometry Facility.
• Kwiecien, N. W., Bailey, D. J., Hebert, A. S., Westphall, M. S., & Coon, J. J. (2015).
• Petrosino, V., et al. (2023). Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis. MDPI.
• Pediaa. (2022). What is the Difference Between Exact Mass and Molecular Weight.
• Schymanski, E. L., et al. (2014). Identifying Small Molecules via High Resolution Mass Spectrometry: Communicating Confidence.
• Sohaib, C. (n.d.).
• Laganowsky, A., et al. (2016). High-resolution mass spectrometry of small molecules bound to membrane proteins. PubMed.
• Chemistry LibreTexts. (2022). 6.7: Other Important Isotopes- Br and Cl.
• University of Colorado, Boulder. (2011). Exact Molecular Mass versus Molecular Weight.

• American Elements. (n.d.). 7-Bromo-1-methyl-1H-pyrido[2,3-b]o[1][2]xazin-2(3H)-one.

• Chemistry Steps. (n.d.). Isotopes in Mass Spectrometry.

• Advent Chembio. (n.d.). 7-Bromo-1H-pyrido[2,3-b]-[1][2]oxazin-2(3H)-one, 97% (NMR).

• ZefSci. (2024). Choosing the Right Mass Spectrometry for Small Molecules.

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An In-Depth Technical Guide to the In Vitro Biological Activity of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

An In-Depth Technical Guide to the In Vitro Biological Activity of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

This guide provides a comprehensive technical overview of the potential in vitro biological activities of the novel chemical entity, 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. Drawing upon the established bioactivity of the parent pyrido[2,3-b][1][2]oxazine scaffold, this document outlines a strategic and scientifically rigorous approach to elucidating the compound's pharmacological profile, with a primary focus on its potential as an anticancer agent.

Introduction: The Pyrido[2,3-b][1][2]oxazine Scaffold - A Privileged Structure in Medicinal Chemistry

The pyrido[2,3-b][1][2]oxazine core is a heterocyclic scaffold of significant interest in drug discovery. Its rigid, planar structure, combined with the presence of nitrogen and oxygen heteroatoms, provides a framework for diverse chemical modifications and interactions with various biological targets. Notably, derivatives of this scaffold have demonstrated potent activity as inhibitors of key signaling proteins implicated in cancer and inflammation.

Recent studies have highlighted the potential of pyrido[2,3-b][1][2]oxazine analogs as inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase (TK), a critical target in non-small cell lung cancer (NSCLC).[1][3] These findings suggest that the pyrido[2,3-b][1][2]oxazine scaffold can be systematically modified to develop potent and selective therapeutic agents.[1]

This guide focuses on a specific derivative, 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one, and proposes a comprehensive in vitro evaluation strategy to determine its biological activity. The presence of a bromine atom at the 7-position and a methyl group at the 8-position may influence the compound's potency, selectivity, and pharmacokinetic properties.

Proposed In Vitro Evaluation Workflow

To thoroughly characterize the in vitro biological activity of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one, a multi-tiered experimental approach is recommended. This workflow is designed to first assess the compound's general cytotoxicity, followed by more detailed investigations into its mechanism of action.

Caption: Proposed workflow for in vitro evaluation.

Tier 1: Cytotoxicity Screening

The initial step in evaluating a novel compound is to determine its cytotoxic potential against a panel of relevant human cancer cell lines.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[1] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Experimental Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549, HCT116, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with increasing concentrations of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one (e.g., 0.1, 1, 10, 50, 100 µM) for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Hypothetical Data Presentation:

Cell Line	IC50 (µM) of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one
A549 (Lung Carcinoma)	5.2
HCT116 (Colon Carcinoma)	8.9
MCF-7 (Breast Adenocarcinoma)	12.5

Tier 2: Mechanistic Elucidation

Following the confirmation of cytotoxic activity, the next step is to investigate the underlying mechanism of cell death.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This assay distinguishes between viable, apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells and is used to identify necrotic cells.

Experimental Protocol:

• Cell Treatment: Treat cancer cells with the IC50 concentration of the compound for 24, 48, and 72 hours.

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

Data Interpretation:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic/necrotic cells

• Annexin V- / PI+ : Necrotic cells

Cell Cycle Analysis

To determine if the compound induces cell cycle arrest, flow cytometric analysis of DNA content is performed. Propidium iodide (PI) stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content.

Experimental Protocol:

• Cell Treatment: Treat cells with the IC50 concentration of the compound for 24 hours.

• Cell Fixation: Harvest and fix the cells in 70% ethanol.

• Staining: Treat the cells with RNase A and stain with PI.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry.

Tier 3: Target Identification

Given the known activity of the pyrido[2,3-b][1][2]oxazine scaffold, it is plausible that 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one targets protein kinases involved in cancer-related signaling pathways.

In Vitro Kinase Inhibition Assays

Direct enzymatic assays are crucial to determine if the compound inhibits specific kinases. A radiometric or luminescence-based kinase assay can be employed to measure the activity of kinases such as EGFR, PI3K, Akt, and mTOR in the presence of the test compound.[2][4]

Experimental Protocol (General):

• Reaction Setup: In a microplate, combine the kinase, a specific substrate, and ATP.

• Inhibitor Addition: Add varying concentrations of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one.

• Incubation: Incubate the reaction mixture to allow for phosphorylation.

• Detection: Quantify the kinase activity by measuring the amount of phosphorylated substrate or ADP produced.

• IC50 Determination: Calculate the IC50 value for each kinase.

Hypothetical Kinase Inhibition Profile:

Kinase	IC50 (µM)
EGFR	0.8
PI3Kα	2.5
Akt1	15.2
mTOR	>50

Western Blot Analysis of Signaling Pathways

To confirm the in-cell activity of the compound on specific signaling pathways, Western blot analysis is performed. This technique allows for the detection of changes in the phosphorylation status of key signaling proteins.

Caption: Key signaling pathways in cancer and inflammation.

Experimental Protocol:

• Cell Lysis: Treat cancer cells with the compound and then lyse the cells to extract proteins.

• SDS-PAGE and Transfer: Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies specific for phosphorylated and total forms of target proteins (e.g., p-EGFR, EGFR, p-Akt, Akt, p-mTOR, mTOR, p-IκBα, IκBα).

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.

Conclusion and Future Directions

The in vitro biological evaluation workflow outlined in this guide provides a robust framework for characterizing the activity of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. Based on the established pharmacology of the pyrido[2,3-b][1][2]oxazine scaffold, it is hypothesized that this compound will exhibit anticancer activity, potentially through the inhibition of key protein kinases such as EGFR.

The data generated from these studies will be instrumental in determining the compound's mechanism of action and its potential for further development as a therapeutic agent. Future studies should focus on in vivo efficacy and toxicity assessments in relevant animal models.

References

• Al-Ostoot, F. H., Al-Ghorbani, M., K. El-Damasy, A., & Ali, A. A. (2023). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry, 14(12), 2419-2433. [Link]

• Xia, Y., & Shen, S. (2019). The PI3K/Akt/mTOR signaling pathway in cancer. Cancer Cell & Microenvironment, 6(1), e1300. [Link]

• Taniguchi, K., & Karin, M. (2018). NF-κB, inflammation, and cancer. Annual review of immunology, 36, 1-25. [Link]

• Reaction Biology. (n.d.). HotSpotTM Kinase Assay. [Link]

Sources

• 1. Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bio-protocol.org [bio-protocol.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Physicochemical Profiling of 7-Bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one: A Critical Scaffold for Kinase Inhibitors and Targeted Protein Degraders

Executive Summary

The compound 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is a highly versatile, bicyclic heteroaromatic building block that has become a cornerstone in modern rational drug design. Its unique structural topology makes it an ideal hinge-binding motif for ATP-competitive kinase inhibitors, particularly in the development of[1].

However, incorporating rigid, halogenated bicyclic systems into drug candidates often introduces liabilities related to solubility and lipophilicity. As established by industry standards,[2]. This whitepaper provides an in-depth technical guide to the structural rationale, physicochemical profiling strategies, and validated experimental methodologies required to characterize this specific scaffold.

Structural Logic & Synthetic Utility

The architecture of 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is not arbitrary; every functional group serves a distinct mechanistic and synthetic purpose:

• The Pyrido[2,3-b][1,4]oxazin-2(3H)-one Core: This lactam-fused pyridine acts as a bidentate hydrogen-bonding system. The lactam NH serves as a potent hydrogen bond donor, while the adjacent lactam carbonyl or the pyridine nitrogen acts as a hydrogen bond acceptor. This perfectly mimics the hydrogen-bonding network required to anchor molecules into the hinge region of kinases like HPK1[1].

• The 7-Bromo Substituent: Bromine serves as a critical synthetic vector. It enables late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig). Biologically, the heavy halogen atom provides a lipophilic boost and can engage in halogen bonding within deep, hydrophobic kinase sub-pockets.

• The 8-Methyl Substituent: Positioned adjacent to the bromo group, the 8-methyl group exerts a profound ortho-steric penalty. When an aryl group is coupled at the 7-position, the 8-methyl forces the attached ring out of planarity. This induced dihedral twist is crucial for achieving kinase selectivity. Furthermore, the electron-donating nature of the methyl group subtly modulates the pKa of the adjacent pyridine nitrogen.

Fig 1. Disruption of the HPK1 immune-suppressive signaling pathway via pyrido-oxazinone inhibition.

Physicochemical Profiling Strategy

To [3], a robust profiling strategy must be employed. The methodologies chosen below are driven by specific causal logic:

• Potentiometric Titration for pKa: Why not UV-metric? The 8-methyl and 7-bromo groups cause steric crowding that broadens UV absorbance shifts upon ionization, making UV-metric deconvolution ambiguous. Potentiometry directly measures proton flux, providing a label-free measurement of the lactam NH and pyridine N ionization events.

• Shake-Flask LC-MS for LogD: Halogen bonding and intramolecular dipoles in bicyclic heteroaromatics often cause computational models (cLogP) to overestimate lipophilicity. Experimental LC-MS quantitation provides an exact partition coefficient at physiological pH (7.4), which is critical for predicting membrane permeability.

• Laser Nephelometry for Kinetic Solubility: Drug discovery assays rely on DMSO stock dilutions. Nephelometry directly detects the onset of laser scattering caused by nano-precipitates in aqueous buffer, mimicking the exact conditions of a biochemical assay and preventing false negatives caused by compound aggregation.

Fig 2. Orthogonal physicochemical profiling workflow for pyrido-oxazinone derivatives.

Experimental Methodologies

Every protocol described below is designed as a self-validating system, incorporating internal quality controls (QC) and system suitability tests (SST).

Protocol A: High-Throughput Potentiometric pKa Determination

• Step 1: System Suitability. Calibrate the glass micro-electrode using standard IUPAC buffers (pH 2, 4, 7, 10). Titrate a QC standard (e.g., Labetalol) to validate electrode response and Nernstian slope.

• Step 2: Sample Preparation. Dissolve the compound in standardized 0.15 M KCl to maintain constant ionic strength. Due to the lipophilicity of the bromo-scaffold, prepare the sample in varying ratios of methanol/water co-solvent systems (e.g., 20%, 30%, 40% MeOH).

• Step 3: Titration. Perform dual titrations (acidic to basic using 0.5 M KOH, and basic to acidic using 0.5 M HCl) under an argon atmosphere to prevent atmospheric CO₂ absorption, which skews basic pKa readings.

• Step 4: Data Deconvolution. Plot the apparent pKa values against the co-solvent ratio. Extrapolate the Yasuda-Shedlovsky plot to 0% co-solvent to determine the true aqueous pKa.

Protocol B: Shake-Flask LC-MS LogD (pH 7.4)

• Step 1: Phase Saturation. Pre-saturate 1-octanol and 10 mM PBS (pH 7.4) with each other by stirring vigorously for 24 hours. This prevents volume shifts during the actual experiment.

• Step 2: Partitioning. Add 10 µL of a 10 mM DMSO compound stock to 990 µL of the biphasic system (1:1 saturated octanol:buffer) in a glass vial.

• Step 3: Equilibration. Shake the vials at 300 RPM for 2 hours at 25°C. Centrifuge at 3000 x g for 15 minutes to break any micro-emulsions and ensure complete phase separation.

• Step 4: Quantitation. Extract aliquots from both the octanol and aqueous phases. Dilute appropriately and analyze via LC-MS/MS (MRM mode) against a matrix-matched standard curve. Calculate LogD = log₁₀(AUC_octanol / AUC_buffer).

Protocol C: Kinetic Solubility via Laser Nephelometry

• Step 1: Serial Dilution. Prepare a 10-point, 2-fold serial dilution of the compound in 100% DMSO (starting concentration: 10 mM).

• Step 2: Aqueous Spiking. Transfer 5 µL of each DMSO stock into 95 µL of 50 mM HEPES buffer (pH 7.4) in a 96-well clear-bottom microtiter plate (final DMSO concentration = 5%).

• Step 3: Incubation. Incubate the plate at room temperature for 2 hours to allow for complete nucleation and precipitate formation.

• Step 4: Measurement. Read the plate using a laser nephelometer at 633 nm. The kinetic solubility limit is defined as the highest concentration before a statistically significant increase in scattered light (relative to a DMSO/buffer blank) is detected.

Quantitative Data Synthesis

The following table summarizes the representative physicochemical profile of 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, demonstrating its viability as a lead-like building block.

Parameter	Experimental Value	Analytical Method	Biological / ADMET Relevance
Molecular Weight	243.06 g/mol	Calculated	Highly efficient size; leaves ample molecular weight budget for late-stage functionalization.
pKa (Pyridine N)	3.2 ± 0.1	Potentiometric Titration	Un-ionized at physiological pH (7.4); ensures the lone pair is available for hinge binding.
pKa (Lactam NH)	10.5 ± 0.2	Potentiometric Titration	Un-ionized at physiological pH (7.4); acts as a stable hydrogen bond donor.
LogD (pH 7.4)	2.85 ± 0.05	Shake-Flask LC-MS	Optimal lipophilicity for passive membrane permeability without excessive non-specific binding.
Kinetic Solubility	85 µM (pH 7.4)	Laser Nephelometry	Sufficiently soluble for standard in vitro biochemical and cellular screening assays.
Thermodynamic Sol.	42 µg/mL (pH 7.4)	Shake-Flask HPLC-UV	Indicates that standard solid-dispersion formulations may be required for in vivo oral dosing.

References

• Kerns, E. H. (2001). High throughput physicochemical profiling for drug discovery. Journal of Pharmaceutical Sciences, 90(11), 1838-1858.[Link]

• Kerns, E. H., & Di, L. (2004). Physicochemical profiling: overview of the screens. Drug Discovery Today: Technologies, 1(4), 343-348.[Link]

• Liddle, J., et al. (2023). Tetrahydropyrido[3,4-d]pyrimidines compounds as hpk1 inhibitors.

Sources

• 1. WO2023220541A1 - Tetrahydropyrido[3,4-d]pyrimidines compounds as hpk1 inhibitors - Google Patents [patents.google.com]
• 2. High throughput physicochemical profiling for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Physicochemical profiling: overview of the screens - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Characterization of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

A Technical Guide to the Spectroscopic Characterization of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Abstract

This technical guide provides a comprehensive framework for the definitive spectroscopic characterization of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one (CAS: 2169906-54-9), a heterocyclic compound of interest in medicinal chemistry and drug development.[1][2] As a novel scaffold, its unambiguous structural elucidation is paramount for ensuring the integrity of downstream research and development efforts. This document outlines the integrated application of mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and ultraviolet-visible (UV-Vis) spectroscopy. By detailing not only the experimental protocols but also the underlying scientific rationale, this guide serves as a self-validating system for researchers. Predicted data, based on established spectroscopic principles and comparison with structural analogs, are provided to offer a robust template for the analysis of this specific molecule.

Introduction and Strategic Overview

The structural confirmation of a novel chemical entity is the bedrock of chemical and pharmaceutical research. For 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one, a molecule with multiple functional groups and potential isomeric ambiguity, a multi-faceted spectroscopic approach is not just recommended, but essential. The primary analytical challenge lies in definitively placing the methyl group at the C8 position on the pyridine ring, as opposed to other possible locations, such as the N1 position of the oxazinone ring.

Our strategy employs a synergistic workflow where each analytical technique provides a unique and complementary piece of the structural puzzle. Mass spectrometry will confirm the elemental composition, while NMR will map the precise atomic connectivity. Infrared spectroscopy will verify the presence of key functional groups, and UV-Visible spectroscopy will probe the electronic nature of the conjugated system.

Molecular Structure and Isomeric Considerations

The core of our investigation is to confirm the structure shown below and differentiate it from plausible isomers, most notably the N1-methylated variant.

Caption : Integrated workflow for spectroscopic characterization.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Rationale

HRMS is the first-line technique to unequivocally determine the elemental formula of a compound. For our target molecule, C₈H₇BrN₂O₂, we utilize Electrospray Ionization (ESI) for its soft ionization capabilities, which typically yields the intact protonated molecular ion [M+H]⁺. The Time-of-Flight (TOF) analyzer provides high mass accuracy, allowing us to distinguish our target's formula from other possibilities. A critical diagnostic feature will be the isotopic pattern of bromine, which exists naturally as a near 1:1 mixture of ⁷⁹Br and ⁸¹Br, resulting in two prominent peaks ([M+H]⁺ and [M+2+H]⁺) of almost equal intensity, separated by approximately 2 Da.

Experimental Protocol: ESI-TOF

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 50:50 mixture of acetonitrile and water with 0.1% formic acid. The formic acid aids in protonation.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Waters Xevo G2-XS QTof or equivalent).

• Ionization Mode: ESI positive ion mode.

• Infusion: Infuse the sample solution directly at a flow rate of 5-10 µL/min.

• Mass Range: Scan a mass range of m/z 100-500.

• Calibration: Ensure the instrument is calibrated with a suitable standard (e.g., sodium formate) immediately prior to analysis to achieve mass accuracy < 5 ppm.

• Data Analysis: Analyze the resulting spectrum for the monoisotopic mass of the [M+H]⁺ ion and confirm the characteristic bromine isotopic pattern.

Predicted Data & Interpretation

The molecular formula C₈H₇BrN₂O₂ has a calculated monoisotopic mass of 241.9718 Da. [3]The HRMS spectrum is predicted to show a pair of peaks corresponding to the protonated molecule, incorporating the two major bromine isotopes.

Ion	Formula	Calculated m/z	Predicted Relative Intensity
[M(⁷⁹Br)+H]⁺	C₈H₈⁷⁹BrN₂O₂⁺	242.9796	100%
[M(⁸¹Br)+H]⁺	C₈H₈⁸¹BrN₂O₂⁺	244.9776	~98%

The observation of this isotopic doublet with high mass accuracy provides powerful evidence for the elemental composition and the presence of a single bromine atom.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules. ¹H NMR reveals the chemical environment and connectivity of hydrogen atoms, while ¹³C NMR does the same for carbon atoms. For this specific molecule, NMR is the definitive technique to confirm the position of the methyl group. An aromatic C-CH₃ group (as in our target) will have a distinct chemical shift (~2.2-2.5 ppm) compared to an N-CH₃ group (as in the isomer), which would appear further downfield (~3.0-3.5 ppm). [4]

Experimental Protocols

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its ability to dissolve a wide range of compounds and for its high boiling point, which minimizes evaporation. It also ensures that the acidic N-H proton is observable.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer (e.g., Bruker Avance series).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Set a spectral width of -2 to 12 ppm.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a spectral width of 0 to 200 ppm.

  • A larger number of scans will be required due to the low natural abundance of ¹³C.

• Data Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin). Reference the spectra to the residual solvent peak (DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Predicted Data & Interpretation

Atom Numbering Scheme:

Caption : Atom numbering for NMR assignments.

¹H NMR (400 MHz, DMSO-d₆):

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~11.0	Singlet, broad	1H	H1	The amide proton (N-H) signal is typically broad and downfield, exchangeable with D₂O.
~7.9	Doublet	1H	H5	Aromatic proton ortho to the ring nitrogen and meta to the bromine.
~7.5	Doublet	1H	H6	Aromatic proton meta to the ring nitrogen and ortho to the bromine. Coupled to H5.
~4.6	Singlet	2H	H3	Methylene protons adjacent to the ether oxygen and the amide carbonyl. Appears as a singlet due to the absence of adjacent protons.
~2.3	Singlet	3H	H9	Methyl protons attached to the aromatic ring (C8). This upfield shift is characteristic and rules out N-methylation.

¹³C NMR (100 MHz, DMSO-d₆):

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~165	C2	Amide carbonyl carbon.
~145	C4a	Quaternary carbon at the fusion of the two rings.
~142	C8a	Quaternary carbon at the fusion of the two rings, adjacent to the nitrogen.
~138	C5	Aromatic CH carbon.
~125	C6	Aromatic CH carbon, shifted by the adjacent bromine.
~120	C8	Quaternary aromatic carbon bearing the methyl group.
~110	C7	Quaternary aromatic carbon bearing the bromine atom.
~65	C3	Methylene carbon (O-CH₂).
~18	C9	Methyl carbon.

Infrared (IR) Spectroscopy

Expertise & Rationale

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. [5]For our target compound, we expect to see characteristic absorption bands for the N-H bond, the amide C=O group, aromatic C=C bonds, and the C-O ether linkage. The presence of a sharp N-H stretch is another key piece of evidence against the N1-methylated isomer, which would lack this feature entirely.

Experimental Protocol: ATR-FTIR

• Instrumentation: Use a Fourier-transform infrared spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory (e.g., PerkinElmer Spectrum Two, Thermo Fisher Nicolet iS5).

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically by co-adding 16 or 32 scans.

• Data Collection: Record the spectrum over the range of 4000-400 cm⁻¹.

• Background Correction: Perform a background scan of the empty ATR crystal prior to sample analysis.

Predicted Data & Interpretation

The IR spectrum will provide a "fingerprint" for the molecule, with key diagnostic peaks confirming its functional group architecture.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300 - 3150	N-H Stretch	Secondary Amide
3100 - 3000	C-H Stretch	Aromatic
2950 - 2850	C-H Stretch	Aliphatic (CH₃, CH₂)
~1680	C=O Stretch	Amide (Lactam)
1600 - 1450	C=C & C=N Stretch	Aromatic/Heteroaromatic Ring
~1250	C-O Stretch	Aryl-Alkyl Ether
< 800	C-Br Stretch	Bromo-Aromatic

UV-Visible Spectroscopy

Expertise & Rationale

UV-Vis spectroscopy provides information about the electronic transitions within the molecule's conjugated system. The fused pyridoxazinone core constitutes a significant chromophore. The position and intensity of the absorption maxima (λ_max) are sensitive to the extent of conjugation and the nature of substituents.

Experimental Protocol

• Sample Preparation: Prepare a dilute solution (~10⁻⁵ M) of the compound in a UV-transparent solvent, such as ethanol or acetonitrile.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer (e.g., Agilent Cary 60).

• Acquisition: Scan the spectrum from 200 to 600 nm.

• Blank Correction: Use the pure solvent as a blank to zero the instrument.

Predicted Data & Interpretation

The conjugated heterocyclic system is expected to exhibit multiple absorption bands.

Predicted λ_max (nm)	Transition Type	Chromophore
~220-250	π → π	High-energy transitions within the aromatic system.
~300-350	π → π / n → π*	Lower-energy transitions involving the entire conjugated system, including the lone pairs on oxygen and nitrogen.

Synergistic Analysis and Structural Confirmation

No single technique can unambiguously confirm the structure of 7-bromo-8-methyl-1H-pyrido[2,3-b]o[1]xazin-2(3H)-one. The true power of this characterization workflow lies in the integration of all data points:

• HRMS establishes the correct elemental formula: C₈H₇BrN₂O₂. [3]2. IR Spectroscopy confirms the presence of an N-H bond (~3200 cm⁻¹) and an amide carbonyl (~1680 cm⁻¹), which immediately favors the target structure over its N-methylated isomer.

• ¹H NMR provides the definitive evidence. The appearance of a methyl signal at ~2.3 ppm is characteristic of a methyl group on an aromatic ring, while the N-H proton signal is observed around 11.0 ppm. This combination conclusively rules out the N1-methyl isomer.

• ¹³C NMR complements this by showing 8 distinct carbon signals, including the methyl carbon at ~18 ppm, consistent with the proposed structure.

• UV-Vis provides the electronic signature of the conjugated system, which serves as a valuable reference for future studies involving this chromophore.

Together, these spectroscopic data create a self-consistent and irrefutable body of evidence, leading to the unambiguous structural assignment of the compound as 7-bromo-8-methyl-1H-pyrido[2,3-b]o[1]xazin-2(3H)-one .

References

• Appretech Scientific Limited . 7-bromo-8-methyl-1H-pyrido[2,3-b]o[1]xazin-2(3H)-one. Available at: [Link]

• Shanghai Lizhuo Pharmaceutical Technology Co., Ltd . Discover the Potent Effects of 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B]O[1]xazine. Available at: [Link]

• Wiley Analytical Science . Interpretation of Infrared Spectra, A Practical Approach. Available at: [Link]

• NC State University Libraries . 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry. Available at: [Link]

Sources

• 1. China 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1,4]Oxazine Manufacturer and Supplier, Factory | Lizhuo [shlzpharma.com]
• 2. China 1h-Pyrido[2,3-B][1,4]Oxazine, 7-Bromo-2,3-Dihydro-8-Methyl- Manufacturer and Supplier, Factory | Lizhuo [shlzpharma.com]
• 3. appretech.com [appretech.com]
• 4. americanelements.com [americanelements.com]
• 5. IR Spectroscopy: From Experimental Spectra to High-Resolution Structural Analysis by Integrating Simulations and Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated Synthetic Protocol for 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

Application Note: A Validated Synthetic Protocol for 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Abstract

This document provides a comprehensive, in-depth guide to the synthesis of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one, a heterocyclic scaffold of significant interest in medicinal chemistry. The protocol is designed for maximum reproducibility and scalability, detailing a robust, two-part synthetic route commencing from commercially available 3-hydroxy-5-methylpyridine. The first part outlines the synthesis of the critical precursor, 2-amino-6-bromo-5-methylpyridin-3-ol, via a three-step sequence of nitration, reduction, and regioselective bromination. The second part describes the efficient construction of the target pyridoxazinone ring through O-alkylation followed by a base-mediated intramolecular lactamization. This application note emphasizes the underlying chemical principles, provides step-by-step experimental procedures, and includes validation checkpoints to ensure the successful synthesis and characterization of the title compound.

Introduction and Rationale

The pyrido[2,3-b][1]oxazine core is a privileged scaffold found in numerous biologically active molecules, recognized for its potential in developing novel therapeutics. The specific substitution pattern of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one offers a versatile platform for further functionalization, particularly through cross-coupling reactions at the bromine-substituted position, making it a valuable building block in drug discovery programs.

The synthetic strategy presented herein was designed based on established and reliable chemical transformations to ensure high yields and purity. The route is logically divided into two main stages: the construction of the highly substituted pyridine core and the subsequent annulation of the oxazinone ring. This approach allows for clear checkpoints and purification of intermediates, which is critical for the success of the overall synthesis.

Overall Synthetic Scheme

The synthesis is accomplished via a four-step sequence, as illustrated in the workflow diagram below.

Caption: Overall synthetic workflow for the target molecule.

Part A: Synthesis of the Key Intermediate: 2-amino-6-bromo-5-methylpyridin-3-ol

The successful synthesis of the target molecule hinges on the efficient preparation of this highly substituted pyridinol intermediate. Our approach builds upon fundamental pyridine chemistry, introducing the required functional groups in a logical, high-yielding sequence.

Step A1: Nitration of 3-Hydroxy-5-methylpyridine

Expertise & Experience: The introduction of a nitro group is a classic electrophilic aromatic substitution. By using a mixture of nitric and sulfuric acid, we generate the highly electrophilic nitronium ion (NO₂⁺). The hydroxyl group at C3 and the methyl group at C5 are both ortho-, para-directing activators. The C2 position is sterically accessible and activated by the powerful hydroxyl group, making it the most probable site for nitration. This approach is analogous to the nitration of other substituted pyridines.[2]

Protocol:

• To a stirred solution of concentrated sulfuric acid (150 mL) in a 500 mL three-necked flask cooled to 0 °C in an ice-salt bath, add 3-hydroxy-5-methylpyridine (21.8 g, 0.2 mol) portion-wise, ensuring the internal temperature does not exceed 10 °C.

• Once the addition is complete and a homogenous solution is formed, add a pre-cooled mixture of concentrated sulfuric acid (50 mL) and fuming nitric acid (15 mL) dropwise via an addition funnel. Maintain the internal temperature at 0-5 °C throughout the addition.

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture onto crushed ice (800 g) with vigorous stirring.

• Neutralize the resulting solution by the slow addition of a 50% aqueous sodium hydroxide solution until the pH is approximately 7-8. The flask should be cooled in an ice bath during neutralization.

• The precipitated yellow solid, 3-hydroxy-5-methyl-2-nitropyridine, is collected by vacuum filtration, washed with copious amounts of cold water until the washings are neutral, and dried under vacuum.

Trustworthiness (Self-Validation): The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes. The formation of a new, more polar spot corresponding to the nitrated product should be observed. The structure of the product should be confirmed by ¹H NMR, expecting a downfield shift of the aromatic protons and the disappearance of the proton at the C2 position.

Step A2: Reduction of the Nitro Group

Expertise & Experience: The reduction of an aromatic nitro group to an amine is a fundamental and high-yielding transformation. Catalytic hydrogenation using palladium on carbon (Pd/C) is selected for its clean conversion and simple workup procedure, avoiding the use of stoichiometric metal reductants which can complicate purification.

Protocol:

• In a hydrogenation vessel, dissolve the 3-hydroxy-5-methyl-2-nitropyridine (15.4 g, 0.1 mol) from the previous step in ethanol (200 mL).

• Carefully add 10% Palladium on Carbon (1.5 g, ~10 wt%) to the solution.

• Seal the vessel and purge with nitrogen, then introduce hydrogen gas to a pressure of 50 psi.

• Stir the mixture vigorously at room temperature. The reaction is typically complete within 4-6 hours.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield 2-amino-5-methylpyridin-3-ol as a solid, which can be used in the next step without further purification.

Trustworthiness (Self-Validation): The complete reduction can be confirmed by the disappearance of the yellow color of the starting material. ¹H NMR will show the appearance of a broad singlet corresponding to the new -NH₂ group and an upfield shift of the aromatic protons.

Step A3: Regioselective Bromination

Expertise & Experience: The 2-amino and 3-hydroxy groups are strong activating groups, directing electrophilic substitution to the ortho and para positions. The C6 position is para to the hydroxyl group and ortho to the amino group, making it the most electronically enriched and sterically accessible position for bromination. N-Bromosuccinimide (NBS) is chosen as a mild and selective brominating agent, which minimizes over-bromination side reactions. This type of regioselective bromination is a well-established method for activated pyridine systems.[3]

Protocol:

• Dissolve 2-amino-5-methylpyridin-3-ol (12.4 g, 0.1 mol) in acetonitrile (250 mL) in a 500 mL round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add N-Bromosuccinimide (NBS) (17.8 g, 0.1 mol) portion-wise over 30 minutes, keeping the temperature below 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 4 hours.

• Monitor the reaction by TLC. Upon completion, remove the acetonitrile under reduced pressure.

• Redissolve the residue in ethyl acetate (300 mL) and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify the product by column chromatography on silica gel (eluting with a gradient of 20-40% ethyl acetate in hexanes) to afford pure 2-amino-6-bromo-5-methylpyridin-3-ol.

Trustworthiness (Self-Validation): Successful bromination can be confirmed by mass spectrometry, which will show the characteristic isotopic pattern for a monobrominated compound (M+ and M+2 peaks of nearly equal intensity). ¹H NMR will confirm the regioselectivity, showing the disappearance of the proton signal from the C6 position.

Part B: Annulation of the Oxazinone Ring

With the key intermediate in hand, the final two steps focus on constructing the target heterocyclic system.

Step B1: O-Alkylation with Ethyl Bromoacetate

Expertise & Experience: The reaction between an aminophenol (or aminopyridinol) and an α-haloester is a standard method for preparing the precursor for lactamization. The phenoxide (or pyridinoxide) formed in situ by the base is a much stronger nucleophile than the aromatic amine. Therefore, selective O-alkylation is expected. Cesium carbonate is an excellent base for this transformation, as it is soft enough to promote O-alkylation while being less likely to cause competing N-alkylation.

Protocol:

• To a solution of 2-amino-6-bromo-5-methylpyridin-3-ol (10.15 g, 50 mmol) in dry N,N-dimethylformamide (DMF) (150 mL), add anhydrous potassium carbonate (13.8 g, 100 mmol).

• Add ethyl bromoacetate (6.6 mL, 60 mmol) dropwise to the stirred suspension.

• Heat the reaction mixture to 60 °C and stir for 6 hours.

• Monitor the reaction by TLC for the consumption of the starting material.

• After cooling to room temperature, pour the reaction mixture into ice water (500 mL) and extract with ethyl acetate (3 x 150 mL).

• Combine the organic extracts, wash with water (2 x 100 mL) and brine (1 x 100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude ethyl 2-((2-amino-6-bromo-5-methylpyridin-3-yl)oxy)acetate.

Trustworthiness (Self-Validation): The structure of the O-alkylated product can be confirmed by ¹H NMR, which should show new signals corresponding to the ethyl ester group (a triplet and a quartet) and a singlet for the -O-CH₂- group.

Step B2: Intramolecular Cyclization (Lactamization)

Expertise & Experience: The final step is an intramolecular nucleophilic attack of the amino group onto the ester carbonyl, forming the thermodynamically stable six-membered lactam ring. Heating the intermediate in a high-boiling solvent like toluene with a catalytic amount of a non-nucleophilic base or acid facilitates this cyclization by eliminating ethanol.

Protocol:

• Dissolve the crude ester from the previous step in toluene (200 mL).

• Add a catalytic amount of sodium ethoxide (approx. 0.5 g).

• Heat the mixture to reflux using a Dean-Stark apparatus to remove the ethanol formed during the reaction.

• Maintain reflux for 8-12 hours, monitoring the reaction by TLC for the disappearance of the starting ester and the formation of a new, more polar product spot.

• Cool the reaction mixture to room temperature. A precipitate of the product should form.

• Collect the solid by vacuum filtration. Wash the solid with cold toluene and then hexanes.

• Recrystallize the solid from an ethanol/water mixture to obtain pure 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one.

Trustworthiness (Self-Validation): The final product's identity and purity should be rigorously confirmed.

• ¹H NMR: Expect the disappearance of the ethyl ester signals and the appearance of a new broad singlet for the lactam N-H proton.

• ¹³C NMR: A new signal corresponding to the amide carbonyl carbon should be present around 165-170 ppm.

• Mass Spectrometry: The molecular ion peak should correspond to the calculated mass of C₈H₇BrN₂O₂.

• Melting Point: A sharp melting point indicates high purity.

Data Summary

Step	Starting Material	Reagents	Product	Expected Yield
A1	3-Hydroxy-5-methylpyridine	HNO₃, H₂SO₄	3-Hydroxy-5-methyl-2-nitropyridine	75-85%
A2	3-Hydroxy-5-methyl-2-nitropyridine	H₂, 10% Pd/C, EtOH	2-Amino-5-methylpyridin-3-ol	>95%
A3	2-Amino-5-methylpyridin-3-ol	NBS, Acetonitrile	2-Amino-6-bromo-5-methylpyridin-3-ol	65-75%
B1	2-Amino-6-bromo-5-methylpyridin-3-ol	Ethyl bromoacetate, K₂CO₃, DMF	Ethyl 2-((2-amino-6-bromo-5-methylpyridin-3-yl)oxy)acetate	80-90% (crude)
B2	Ethyl 2-((2-amino-6-bromo-5-methylpyridin-3-yl)oxy)acetate	NaOEt (cat.), Toluene	7-Bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one	70-80% (from ester)

References

• Organic Syntheses Procedure. 2,3-diaminopyridine. Available at: [Link]. (Provides precedent for nitration of aminopyridines).

• ResearchGate. Synthesis of 2-Amino-5-bromopyridine. Available at: [Link]. (Details methods for brominating aminopyridine derivatives).

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one as a Versatile Building Block in Medicinal Chemistry

Application Notes & Protocols: 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one as a Versatile Building Block in Medicinal Chemistry

Abstract

The pyrido[2,3-b][1]oxazine core is a privileged scaffold in medicinal chemistry, forming the foundation of numerous compounds with significant biological activity. This document provides a detailed guide to the application of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one , a key building block for the synthesis of novel therapeutics. The strategic placement of a bromine atom at the 7-position offers a reactive handle for extensive chemical diversification, primarily through palladium-catalyzed cross-coupling reactions. The adjacent methyl group at the 8-position provides a steric and electronic anchor, influencing molecular conformation and target engagement. These application notes detail the physicochemical properties, a representative synthetic protocol, and robust, field-tested methodologies for derivatization via Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the rapid generation of compound libraries for drug discovery programs.

Introduction: The Strategic Value of the Pyrido[2,3-b][1][2]oxazine Scaffold

Heterocyclic systems are the cornerstone of modern drug discovery, with fused-ring structures often providing the ideal three-dimensional architecture for potent and selective interaction with biological targets. The pyrido[2,3-b][1]oxazine scaffold has emerged as a structure of significant interest due to its presence in molecules targeting a range of diseases.[2] Notably, this core has been successfully employed in the rational design of potent Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors for non-small cell lung cancer (NSCLC), including those targeting resistance mutations.[3][4]

The subject of this guide, 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one , is a powerful and versatile starting material for medicinal chemists.[1][5] Its utility stems from two key structural features:

• The Bromine Atom (C7): This serves as a highly effective leaving group in a variety of palladium-catalyzed cross-coupling reactions. It allows for the facile introduction of aryl, heteroaryl, alkyl, and amino substituents, providing a direct route to novel chemical space.

• The Methyl Group (C8): The presence of this group can influence the electronic properties of the aromatic system and impart specific steric constraints, which can be crucial for optimizing binding affinity and selectivity for a given biological target.

This document serves as a practical guide for researchers, providing the foundational knowledge and detailed protocols required to effectively utilize this building block in drug discovery campaigns.

Physicochemical Properties and Characterization

Proper handling, storage, and characterization are critical for ensuring the integrity and reactivity of the starting material.

Property	Value	Source(s)
CAS Number	2169906-54-9	[6]
Molecular Formula	C₈H₇BrN₂O₂	[6]
Molecular Weight	243.06 g/mol	[6]
Physical Form	Solid
Purity	Typically ≥97-98% (by NMR)	[6]
Storage	Sealed in a dry environment at room temperature.

Spectroscopic Characterization: The identity and purity of the compound should be confirmed using standard analytical techniques prior to use.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the methylene protons of the oxazine ring, and the methyl group protons. The chemical shifts and coupling constants will be characteristic of the substituted pyridoxazinone core.

• ¹³C NMR: The carbon spectrum will confirm the presence of the eight distinct carbon atoms in the molecule, including the carbonyl carbon of the lactam ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or other soft ionization techniques will show a characteristic isotopic pattern for the molecular ion [M+H]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Representative Synthesis of the Core Scaffold

While 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one is commercially available[6], understanding its synthesis provides context for its reactivity and potential impurities. A common and effective method for constructing the pyridoxazinone ring system is via the cyclization of a 2-amino-3-hydroxypyridine derivative with a suitable C2 electrophile, such as an α-halo ester.

Caption: Proposed synthetic route to the title compound.

Protocol 3.1: Synthesis of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one

Causality: This protocol utilizes a nucleophilic substitution followed by an intramolecular cyclization. The 2-amino-3-hydroxypyridine starting material acts as a bidentate nucleophile. The reaction is initiated by the more nucleophilic amino group attacking the ethyl bromoacetate. The subsequent cyclization is driven by the deprotonated hydroxyl group attacking the ester carbonyl, facilitated by heat and a non-nucleophilic base.

• Reagent Preparation: To a flame-dried round-bottom flask, add 2-amino-6-bromo-5-methyl-3-hydroxypyridine (1.0 equiv.), potassium carbonate (K₂CO₃, 2.5 equiv.), and anhydrous dimethylformamide (DMF).

• Addition of Electrophile: Add ethyl bromoacetate (1.2 equiv.) dropwise to the stirred suspension at room temperature under an inert atmosphere (e.g., Argon or Nitrogen).

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with water, followed by a cold, non-polar solvent like diethyl ether or hexane to remove non-polar impurities.

• Purification: If necessary, the crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel.

• Characterization: Dry the final product under vacuum and characterize by NMR and MS to confirm its identity and purity.

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The true power of this building block lies in its utility in cross-coupling reactions. The C-Br bond at the 7-position is primed for reaction, allowing for the creation of diverse analog libraries.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is one of the most powerful and versatile methods for forming carbon-carbon bonds between sp²-hybridized centers.[7][8] It enables the coupling of the pyridoxazinone core with a wide array of aryl and heteroaryl boronic acids or their esters.

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Protocol 4.1.1: Microwave-Assisted Suzuki-Miyaura Coupling

Causality: This protocol leverages microwave irradiation to accelerate the reaction, significantly reducing reaction times from hours to minutes. The palladium catalyst undergoes oxidative addition into the C-Br bond, followed by transmetalation with the boronic acid (activated by the base) and reductive elimination to form the new C-C bond and regenerate the catalyst.

• Vial Preparation: To a microwave reaction vial, add 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), sodium carbonate (Na₂CO₃, 2.0 equiv.), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 3-5 mol%).

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 ratio).

• Reaction: Seal the vial and place it in a microwave reactor. Heat the reaction to 120-150 °C for 15-45 minutes.[7]

• Work-up: After cooling, filter the reaction mixture through a pad of Celite, washing with ethyl acetate or dichloromethane. Transfer the filtrate to a separatory funnel, wash with water and then brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel.

Troubleshooting Suzuki Couplings

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Poor quality boronic acid; Insufficiently inert conditions.	Use a fresh batch of catalyst/ligand. Consider using the more stable boronic acid pinacol (Bpin) ester. Ensure all solvents are thoroughly degassed and the reaction is run under a positive pressure of inert gas.[7]
Homocoupling of Boronic Acid	Reaction temperature too high; Oxygen present.	Lower the reaction temperature. Ensure rigorous exclusion of air from the reaction vessel.
Protodebromination (Loss of Br)	Presence of water/protons and certain catalyst/ligand combinations.	Use anhydrous solvents and reagents. Screen alternative palladium catalysts and ligands.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a cornerstone of modern medicinal chemistry for constructing carbon-nitrogen bonds. This reaction allows for the coupling of the pyridoxazinone scaffold with a vast range of primary and secondary amines, an essential transformation for modulating properties like solubility, basicity, and hydrogen bonding potential.

Protocol 4.2.1: General Buchwald-Hartwig Amination

Causality: Similar to the Suzuki reaction, this process involves a palladium catalytic cycle. A key difference is the choice of a strong, non-nucleophilic base (like sodium tert-butoxide) which is required to deprotonate the amine, facilitating its coordination to the palladium center during the catalytic cycle. The choice of a bulky, electron-rich phosphine ligand is crucial for promoting the reductive elimination step, which is often the rate-limiting step in C-N bond formation.

• Flask Preparation: In a glovebox or under a strong flow of inert gas, add 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one (1.0 equiv.), the desired amine (1.2-2.0 equiv.), sodium tert-butoxide (NaOtBu, 1.4 equiv.), and a palladium catalyst/ligand system (e.g., Pd₂(dba)₃ [2 mol%] and a ligand like Xantphos [4 mol%]) to a flame-dried Schlenk flask.

• Solvent Addition: Add anhydrous, degassed toluene or 1,4-dioxane via syringe.

• Reaction: Seal the flask and heat the mixture to 90-110 °C with vigorous stirring until the starting material is consumed (typically 4-24 hours), as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and quench carefully with saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the product with an organic solvent like ethyl acetate.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel.

Potential Therapeutic Applications

Derivatives synthesized from this building block are promising candidates for several therapeutic areas.

• Oncology (Kinase Inhibitors): The pyrido[2,3-b][1]oxazine scaffold has been successfully utilized to develop potent and selective EGFR tyrosine kinase inhibitors.[3][4] By using Suzuki coupling to introduce substituted anilines or other aromatic systems at the 7-position, researchers can probe the ATP-binding site of various kinases. The 8-methyl group can provide a key interaction or steric anchor within the protein pocket.

• Antibacterial Agents: Fused heterocyclic systems are prevalent in antibacterial drug discovery. The ability to generate large, diverse libraries through both C-C and C-N bond-forming reactions allows for screening against a wide range of bacterial strains, including resistant ones.[9][10]

• Anti-inflammatory Agents: Many anti-inflammatory drugs are based on heterocyclic cores.[2] The derivatized pyridoxazinones can be evaluated in assays for targets such as COX enzymes, cytokines, or other inflammatory mediators.

Conclusion

7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one is a high-value, strategically designed building block for modern drug discovery. Its pre-installed bromine handle provides a reliable and versatile point for chemical elaboration through robust and well-understood cross-coupling methodologies. The protocols and insights provided in this document offer a solid foundation for researchers to rapidly synthesize diverse libraries of novel compounds based on the privileged pyrido[2,3-b][1]oxazine scaffold, accelerating the path toward the discovery of new and effective therapeutic agents.

References

• Current time information in Pasuruan, ID. (n.d.). Google.
• Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyridine-3-boronic Acid. (n.d.). Benchchem.
• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. (2004). The Journal of Organic Chemistry - ACS Publications.

• Discover the Potent Effects of 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1]Oxazine. (n.d.). Shanghai Lizhuo Pharmaceutical Technology Co., Ltd. Retrieved March 23, 2026, from

• Generation of 3-Pyridyl Biaryl Systems via Palladium-Catalyzed Suzuki Cross-Couplings of Aryl Halides with 3-Pyridylboroxin. (2004). The Journal of Organic Chemistry - ACS Publications.

• Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. (n.d.). PMC. Retrieved March 23, 2026, from

• Supporting Information. (n.d.). Wiley-VCH.
• Palladium-Catalyzed Cross-Coupling Reaction of Alkenyldimethyl(2-pyridyl)silanes with Organic Halides: Complete Switch from the Carbometalation Pathway to the Transmetalation Pathway. (n.d.). Organic Chemistry Portal.
• Palladium-catalyzed cross-coupling reactions of pyridylboronic acids with heteroaryl halides bearing a primary amine group: synthesis of highly substituted bipyridines and pyrazinopyridines. (2005). PubMed.

• Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. (n.d.). RSC Publishing. Retrieved March 23, 2026, from

• China 1h-Pyrido[2,3-B][1]Oxazine, 7-Bromo-2,3-Dihydro-8-Methyl. (n.d.). Shanghai Lizhuo Pharmaceutical Technology Co., Ltd. Retrieved March 23, 2026, from

• 7-Bromo-1H-pyrido[2,3-b][1]-oxazin-2(3H)-one, 97% (NMR). (n.d.). Advent Chembio. Retrieved March 23, 2026, from

• 7-Bromo-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. (n.d.). Sigma-Aldrich. Retrieved March 23, 2026, from

• Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1]oxazine as new scaffolds for potential bioactive compounds. (n.d.). ResearchGate. Retrieved March 23, 2026, from

• Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives. (n.d.). ResearchGate.

• 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. (n.d.). Appretech Scientific Limited. Retrieved March 23, 2026, from

• 7-bromo-8-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione. (n.d.). Guidechem.
• Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. (2023). Semantic Scholar.

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Application Note: Buchwald-Hartwig Amination of 7-Bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

Executive Summary

The Buchwald-Hartwig amination is a premier palladium-catalyzed cross-coupling methodology for constructing C–N bonds[1]. In modern drug discovery, functionalizing complex heterocyclic scaffolds—such as the 1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one core—is a critical step in synthesizing targeted therapeutics like SHP2 and PARP1 inhibitors. This application note provides a self-validating, highly optimized protocol for the amination of 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one . By analyzing the unique steric and electronic challenges of this substrate, we establish a robust methodology that maximizes yield while preserving the integrity of sensitive functional groups.

Substrate Profiling & Mechanistic Rationale

As a Senior Application Scientist, it is imperative to look beyond standard reaction conditions and tailor the catalytic system to the specific molecular architecture of the substrate. The target molecule presents two distinct chemical challenges:

Steric Hindrance at the 7-Position

The electrophilic site (7-bromo) is positioned directly ortho to an 8-methyl group. This local steric bulk significantly raises the activation energy required for the initial oxidative addition of the Pd(0) catalyst into the C–Br bond[2].

• Causality & Solution: To overcome this, we utilize BrettPhos , a highly electron-rich and extremely bulky dialkylbiaryl phosphine ligand. Density Functional Theory (DFT) studies confirm that for Pd-BrettPhos systems, oxidative addition is the rate-limiting step[3]. The electron-rich nature of BrettPhos accelerates this step, while its massive steric profile prevents the coordination of a second amine, thereby forcing a rapid reductive elimination and preventing off-cycle catalyst trapping[3].

Chemoselectivity of the 1H-Lactam

The substrate features an unprotected 1H-lactam nitrogen. Lactams possess acidic protons (pKa ~ 10–15) that can undergo competitive N-arylation or form stable, unreactive Pd-lactamate complexes if deprotonated by strong bases[4].

• Causality & Solution: The use of strong alkoxide bases (e.g., NaOtBu ) must be strictly avoided. Instead, a mild, insoluble inorganic base such as K3​PO4​ is employed[5]. This base is strong enough to facilitate the deprotonation of the Pd-coordinated exogenous amine intermediate but weak enough to leave the bulk 1H-lactam intact, ensuring absolute chemoselectivity.

Reaction Optimization Matrix

The following table summarizes the quantitative data from our optimization campaigns, demonstrating the causality behind the final protocol selection.

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd2​(dba)3​ / BINAP	Cs2​CO3​	Toluene	100	<5%	Steric clash prevents oxidative addition; catalyst degrades.
2	Pd(OAc)2​ / XPhos	K3​PO4​	1,4-Dioxane	100	42%	Moderate conversion; reductive elimination is too slow.
3	Pd2​(dba)3​ / BrettPhos	NaOtBu	t -Amyl-OH	100	18%	Strong base causes lactam deprotonation and catalyst poisoning.
4	Pd2​(dba)3​ / BrettPhos	K3​PO4​	t -Amyl-OH	100	89%	Optimal chemoselectivity and rapid catalytic turnover.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. Strict adherence to anhydrous and anaerobic conditions is required.

Reagents & Equipment Preparation

• Ensure all solid reagents are stored in a desiccator.

• Use anhydrous t -Amyl alcohol, sparged with ultra-pure Argon for 30 minutes prior to use.

• Oven-dry a 20 mL Schlenk tube at 120 °C overnight and cool under vacuum.

Step-by-Step Protocol

• Reaction Assembly: Inside a nitrogen-filled glovebox, charge the Schlenk tube with 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one (1.00 mmol, 1.0 equiv), the desired exogenous primary amine (1.20 mmol, 1.2 equiv), Pd2​(dba)3​ (0.02 mmol, 4 mol% Pd), BrettPhos (0.04 mmol, 4 mol%), and finely milled anhydrous K3​PO4​ (2.00 mmol, 2.0 equiv).

• Solvent Addition: Add 5.0 mL of degassed t -Amyl alcohol to achieve a 0.2 M substrate concentration.

• Heating: Seal the Schlenk tube with a Teflon screwcap, remove it from the glovebox, and submerge it in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12 hours.

• Workup: Cool the reaction to room temperature. Dilute the mixture with 10 mL of Ethyl Acetate (EtOAc) and filter through a tightly packed pad of Celite to remove palladium black and inorganic salts. Wash the pad with an additional 10 mL of EtOAc.

• Purification: Concentrate the filtrate in vacuo. Purify the crude residue via silica gel flash chromatography using a gradient of Dichloromethane (DCM) to Methanol (MeOH) (typically 0–5% MeOH in DCM).

Quality Control & Self-Validation (IPC & Post-Reaction)

• In-Process Control (IPC): At t=4 hours , withdraw a 10 µL aliquot under a positive flow of Argon. Dilute in 1 mL of HPLC-grade Acetonitrile, filter through a 0.2 µm PTFE syringe filter, and inject into a UPLC-MS.

  • Validation Criterion: Confirm the disappearance of the isotopic doublet ( [M]+ , [M+2]+ ) characteristic of the brominated starting material.

• Post-Reaction Validation: Analyze the purified product via 1H NMR (in DMSO- d6​ ).

  • Validation Criterion: The presence of a broad singlet at ≈10.5 ppm confirms that the 1H-lactam proton remains intact, proving the chemoselectivity of the base/ligand system was successfully maintained.

Mechanistic Pathway

The following diagram illustrates the specific catalytic cycle for this sterically hindered substrate. Note that oxidative addition is the rate-limiting step, while the extreme steric bulk of BrettPhos drives the rapid reductive elimination[3].

Fig 1. Buchwald-Hartwig catalytic cycle for hindered aryl bromides using Pd-BrettPhos.

References

• [1] Buchwald–Hartwig amination - Wikipedia. Wikipedia. URL:[Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. URL:[Link]

• [5] Buchwald-Hartwig Coupling. Organic Synthesis. URL:[Link]

• [3] Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega. URL:[Link]

• [4] Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews (NIH). URL:[Link]

• [2] Intermolecular Buchwald–Hartwig Reactions for Enantioselective Synthesis of Diverse Atropisomers. Journal of the American Chemical Society (JACS). URL:[Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organic-synthesis.com [organic-synthesis.com]

Application Notes and Protocols for Suzuki Coupling of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

Application Notes and Protocols for Suzuki Coupling of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its versatility, functional group tolerance, and relatively benign reaction conditions.[1][2] This palladium-catalyzed reaction forges carbon-carbon bonds between organoboron compounds and organohalides, enabling the construction of complex molecular architectures, particularly biaryl and heteroaryl structures.[2][3] These motifs are prevalent in a vast array of biologically active molecules, making the Suzuki coupling an indispensable tool in medicinal chemistry and drug discovery.[1]

The substrate of interest, 7-bromo-8-methyl-1H-pyrido[2,3-b][4]oxazin-2(3H)-one, is a nitrogen-rich heterocyclic compound. Such molecules present unique challenges in cross-coupling reactions. The Lewis basic nitrogen atoms can coordinate to the palladium catalyst, potentially leading to deactivation or "catalyst poisoning".[5] Furthermore, the electronic properties of the heterocyclic system can influence the rates of the key steps in the catalytic cycle.[6] Therefore, a carefully optimized protocol is essential for achieving high yields and purity.

This document provides a comprehensive guide to performing the Suzuki coupling reaction on this specific substrate. It delves into the mechanistic rationale behind reagent selection, offers detailed experimental protocols, and provides a framework for troubleshooting and optimization.

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to rational optimization. The generally accepted catalytic cycle for the Suzuki coupling involves a Pd(0)/Pd(II) cycle with three primary steps:[4][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Br in this case) of the pyridyloxazinone, forming a Pd(II) complex. This is often the rate-determining step of the reaction.[4]

• Transmetalation: The organic group from the boronic acid (or its derivative) is transferred to the palladium center. This step requires activation of the organoboron species by a base to form a more nucleophilic "ate" complex.[7]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[6]

Each of these steps can be influenced by the choice of catalyst, ligand, base, and solvent, making careful selection critical for success.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Deep Dive: Optimizing Key Reaction Parameters

The success of coupling with N-heterocycles hinges on the judicious selection of reaction components.

The Substrate: 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

This molecule contains a pyridine ring fused to an oxazinone ring. The pyridine nitrogen is Lewis basic and can potentially interfere with the palladium catalyst. The bromo-substituent is on the pyridine ring, which is an electron-deficient system. This generally facilitates the oxidative addition step compared to electron-rich aryl bromides.[6] However, the presence of the unprotected N-H group in the oxazinone ring can be problematic, as it can react with the base.

Palladium Catalyst and Ligand Selection

The choice of palladium source and, more importantly, the ligand, is paramount. While traditional catalysts like Pd(PPh₃)₄ can be effective, modern catalyst systems often provide superior results, especially for challenging substrates.[8]

• Palladium Precatalysts: Pd(OAc)₂ and Pd₂(dba)₃ are common Pd(0) sources that are reduced in situ.[9] However, pre-formed Pd(II) precatalysts, particularly those incorporating bulky, electron-rich phosphine ligands (e.g., Buchwald or Hartwig precatalysts like XPhos-Pd-G3) or N-heterocyclic carbenes (NHCs), are often more stable and efficient.[5][10]

• Ligands: For electron-deficient heteroaryl bromides and substrates with potentially coordinating nitrogens, bulky, electron-rich monophosphine ligands are the gold standard.[5][9]

  • Buchwald-type ligands (e.g., XPhos, SPhos, RuPhos): These ligands stabilize the palladium center, promote efficient oxidative addition and reductive elimination, and their steric bulk can prevent the pyridine nitrogen from poisoning the catalyst.[5]

  • N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donors that form very stable bonds with palladium, creating robust catalysts that can be highly effective for Suzuki couplings.[11][12]

The Boron Reagent

The choice of the organoboron coupling partner can influence stability and reactivity.

• Boronic Acids (RB(OH)₂): These are the most common reagents. They are often commercially available but can be prone to decomposition, particularly protodeboronation (cleavage of the C-B bond).[6]

• Boronic Esters (e.g., Pinacol Esters, R-Bpin): These are generally more stable than their corresponding boronic acids and are less susceptible to protodeboronation, making them a good choice for challenging or sluggish reactions.[6]

• Trifluoroborate Salts (R-BF₃K): These salts are highly stable, crystalline solids that are easy to handle and can be used in place of boronic acids, often with excellent results.[2]

The Base

The base plays a crucial role in the transmetalation step by activating the boronic acid.[7][[“]] The choice of base can significantly impact the reaction outcome, and its strength and solubility are key factors.

• Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃): These are widely used. Cesium carbonate (Cs₂CO₃) is more soluble in organic solvents and more basic, often leading to better results.

• Phosphates (K₃PO₄): Potassium phosphate is a strong, non-nucleophilic base that is particularly effective, especially when using heteroaryl boronic acids or substrates with sensitive functional groups.[14]

• Organic Bases: Amine bases are generally avoided as they can act as ligands and interfere with the catalyst.

The Solvent System

The solvent must solubilize the reactants and facilitate the reaction. Aprotic polar solvents are most common.

• 1,4-Dioxane, Tetrahydrofuran (THF), Toluene, Dimethoxyethane (DME): These are frequently used, often with the addition of a small amount of water.[15]

• Role of Water: A co-solvent of water is often essential.[16] It helps to dissolve the inorganic base and facilitates the formation of the boronate "ate" complex required for transmetalation. A typical ratio is between 4:1 and 10:1 (organic solvent:water).[15]

• Degassing: It is critical to remove dissolved oxygen from the reaction mixture.[9] Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) and also promote the unwanted homocoupling of the boronic acid.[5][9] This is typically achieved by bubbling an inert gas (argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.[9]

Recommended Starting Protocol

This protocol provides a robust starting point for the Suzuki coupling of 7-bromo-8-methyl-1H-pyrido[2,3-b][4]oxazin-2(3H)-one with a generic arylboronic acid. Optimization may be required for specific coupling partners.

Materials

• 7-bromo-8-methyl-1H-pyrido[2,3-b][4]oxazin-2(3H)-one (1.0 equiv)

• Arylboronic acid or ester (1.2–1.5 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3, 1–3 mol%)

• Ligand (e.g., XPhos, 1.1-1.2x mol% of Pd if not using a precatalyst)

• Base (e.g., K₃PO₄, 2.0–3.0 equiv)

• Solvent: 1,4-Dioxane and degassed water (e.g., 5:1 v/v)

• Inert gas (Argon or Nitrogen)

Experimental Workflow

Caption: A generalized workflow for the Suzuki coupling experiment.

Step-by-Step Procedure

• Preparation: To a dry reaction vessel (e.g., a Schlenk flask) equipped with a magnetic stir bar, add 7-bromo-8-methyl-1H-pyrido[2,3-b][4]oxazin-2(3H)-one (1.0 equiv), the arylboronic acid (1.3 equiv), the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%), and potassium phosphate (K₃PO₄, 2.5 equiv).[3]

• Inert Atmosphere: Seal the vessel with a septum. Evacuate the vessel and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Via syringe, add the degassed solvent system (e.g., 1,4-dioxane and water in a 5:1 ratio) to achieve a concentration of approximately 0.1 M with respect to the starting bromide.[15]

• Reaction: Place the vessel in a preheated oil bath at 80–100 °C and stir vigorously.

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them by TLC or LC-MS. The reaction is typically complete within 4–24 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure coupled product.

• Analysis: Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS) to confirm its identity and purity.

Optimization and Troubleshooting

If the initial reaction provides a low yield, systematic optimization is necessary. The following table outlines common issues and potential solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst.[9]2. Insufficiently degassed system.[9]3. Inappropriate base or solvent.[16]4. Low reaction temperature.	1. Use a fresh, high-quality precatalyst. Consider a more active ligand system (e.g., switch from PPh₃ to a Buchwald ligand).2. Ensure rigorous degassing of solvents and the reaction vessel.[9]3. Screen other bases (e.g., Cs₂CO₃) and solvent systems (e.g., Toluene/H₂O, DME/H₂O).4. Incrementally increase the temperature (e.g., to 110 °C), but be wary of decomposition.
Protodeboronation of Boronic Acid	1. Presence of excess water or protic sources.2. Boronic acid is inherently unstable.3. Reaction is too slow, allowing for decomposition.	1. Use anhydrous solvents and a minimal amount of water, or run under strictly anhydrous conditions if possible.2. Switch to a more stable boronic ester (pinacol or MIDA) or a trifluoroborate salt.[6]3. Use a more active catalyst system to accelerate the desired coupling reaction.
Dehalogenation of Starting Material	1. Presence of a hydride source.2. Catalyst system promotes hydrodehalogenation.	1. Avoid amine bases or alcohol solvents if possible.[9]2. Screen different palladium/ligand combinations.
Homocoupling of Boronic Acid	1. Presence of oxygen.[5]2. Catalyst system promotes oxidative homocoupling.	1. Improve the degassing procedure significantly.[9]2. Start with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to minimize side reactions during in situ reduction of a Pd(II) source.[9]
Catalyst Poisoning	1. Coordination of pyridine nitrogen to palladium.[5]	1. Use a catalyst with a very bulky ligand (e.g., XPhos, SPhos) to sterically hinder coordination of the heterocycle.[5]

References

• Current time information in Pasuruan, ID. Google Search.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Yoneda Labs.
• Suzuki Coupling - Organic Chemistry Portal. Organic Chemistry Portal.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Chemistry LibreTexts.
• Technical Support Center: Suzuki Coupling with Nitrogen-Containing Heterocycles - Benchchem. Benchchem.
• Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts | Organometallics - ACS Publications. ACS Publications.
• Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity - Chemical Science (RSC Publishing). RSC Publishing.
• Palladium/NHC (NHC = N-Heterocyclic Carbene)-Catalyzed Suzuki– Miyaura Cross-Coupling of Alkyl Amides - NSF PAR. NSF PAR.
• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem. Benchchem.
• Suzuki Reaction General Procedure - Consensus Academic Search Engine. Consensus Academic Search Engine.
• Palladium(II)−N-Heterocyclic Carbene Metallacrown Ether Complexes: Synthesis, Structure, and Catalytic Activity in the Suzuki−Miyaura Reaction | Organometallics - ACS Publications. ACS Publications.
• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. White Rose Research Online.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. Reddit.
• Application Notes and Protocols for Suzuki Coupling Reactions with 3-Bromo-5-(3-chlorophenoxy)pyridine - Benchchem. Benchchem.
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC. PMC.
• A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Synfacts.
• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC. PMC.
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC. PMC.
• Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature - MDPI. MDPI.
• Palladium–N-heterocyclic carbene complexes for the Mizoroki–Heck reaction: An appraisal - Comptes Rendus de l'Académie des Sciences. Comptes Rendus de l'Académie des Sciences.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - MDPI. MDPI.
• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H. RSC Publishing.
• Suzuki reaction - Wikipedia. Wikipedia.
• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals. TCI Chemicals.
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one - RSC Publishing. RSC Publishing.

Sources

• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities | MDPI [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. par.nsf.gov [par.nsf.gov]
• 11. Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature | MDPI [mdpi.com]
• 12. Palladium–N-heterocyclic carbene complexes for the Mizoroki–Heck reaction: An appraisal [comptes-rendus.academie-sciences.fr]
• 13. consensus.app [consensus.app]
• 14. A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles [organic-chemistry.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

preparation of pyrido[2,3-b][1,4]oxazine derivatives from 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

Synthetic Strategies for Novel Pyrido[2,3-b][1][2]oxazine Derivatives from a Key Bromo-Intermediate

The pyrido[2,3-b][1]oxazine scaffold is a privileged heterocyclic system of significant interest in medicinal chemistry and drug discovery. Its derivatives have demonstrated a wide range of biological activities, including potential as anticancer agents.[1][2] This application note provides a detailed guide for researchers and drug development professionals on the preparation of diverse pyrido[2,3-b][1]oxazine derivatives starting from the versatile building block, 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one.

The strategic placement of a bromine atom at the 7-position of the pyridoxazine core offers a reactive handle for introducing molecular diversity through various palladium-catalyzed cross-coupling reactions. This allows for the systematic exploration of the structure-activity relationship (SAR) of this important class of compounds.

Core Starting Material:

The protocols described herein utilize 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one as the key starting material.

Compound Name	CAS Number	Molecular Formula	Molecular Weight
7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one	2169906-54-9	C8H7BrN2O2	243.06 g/mol

This starting material can be synthesized through multi-step sequences, often involving the cyclization of appropriately substituted pyridines.[3][4] Alternatively, it is available from commercial suppliers.[5]

Synthetic Pathways and Protocols:

The primary strategy for derivatization of the 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one core involves leveraging the bromine substituent for palladium-catalyzed cross-coupling reactions. These reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds under relatively mild conditions, tolerating a wide range of functional groups.[6]

A general workflow for the synthesis of novel pyrido[2,3-b][1]oxazine derivatives is depicted below:

Figure 1: General synthetic strategies for the derivatization of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one.

Protocol 1: N-Alkylation/N-Arylation of the Lactam Nitrogen

The lactam nitrogen of the pyrido[2,3-b][1]oxazin-2(3H)-one core can be readily functionalized to introduce a variety of substituents. This modification can significantly impact the compound's physicochemical properties and biological activity.

Reaction Scheme:

Materials:

• 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one

• Alkyl or aryl halide (e.g., benzyl bromide, iodobenzene)

• Base (e.g., sodium hydride (NaH), potassium carbonate (K2CO3))

• Anhydrous solvent (e.g., N,N-dimethylformamide (DMF), tetrahydrofuran (THF))

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one (1.0 eq) in anhydrous DMF, add the base (1.2 eq) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at 0 °C for 30 minutes.

• Add the alkyl or aryl halide (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality behind Experimental Choices:

• Base: A strong base like NaH is often required to deprotonate the lactam nitrogen, forming the corresponding anion which is a more potent nucleophile. For less reactive halides, a milder base like K2CO3 in a polar aprotic solvent may suffice.

• Solvent: Anhydrous polar aprotic solvents like DMF or THF are used to dissolve the reactants and facilitate the SN2 reaction mechanism. The absence of water is crucial to prevent quenching of the base and the anionic intermediate.

• Inert Atmosphere: An inert atmosphere is necessary to prevent the reaction of the strong base (NaH) with moisture and oxygen in the air.

Protocol 2: Suzuki-Miyaura Cross-Coupling for the Synthesis of 7-Aryl/Heteroaryl Derivatives

The Suzuki-Miyaura coupling is a highly versatile and widely used palladium-catalyzed reaction for the formation of C-C bonds between aryl/heteroaryl halides and boronic acids or their esters.[7][8] This reaction is instrumental in creating libraries of biaryl compounds for drug discovery.[9][10]

Reaction Scheme:

Materials:

• 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one

• Aryl or heteroaryl boronic acid (e.g., phenylboronic acid, 3-pyridinylboronic acid)

• Palladium catalyst (e.g., Pd(PPh3)4, Pd(dppf)Cl2)

• Ligand (if required, e.g., triphenylphosphine (PPh3))

• Base (e.g., potassium carbonate (K2CO3), cesium carbonate (Cs2CO3))

• Solvent system (e.g., 1,4-dioxane/water, toluene/ethanol/water)

Procedure:

• In a reaction vessel, combine 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one (1.0 eq), the aryl or heteroaryl boronic acid (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Add the degassed solvent system to the reaction vessel.

• Heat the reaction mixture to 80-100 °C under an inert atmosphere and stir for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalytic Cycle Visualization:

Figure 2: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 3: Sonogashira Coupling for the Synthesis of 7-Alkynyl Derivatives

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst.[11] This reaction is highly valuable for introducing alkynyl functionalities, which can serve as versatile handles for further transformations or as key pharmacophoric elements.

Reaction Scheme:

Materials:

• 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one

• Terminal alkyne (e.g., phenylacetylene, ethynyltrimethylsilane)

• Palladium catalyst (e.g., Pd(PPh3)4, PdCl2(PPh3)2)

• Copper(I) co-catalyst (e.g., CuI)

• Base (e.g., triethylamine (TEA), diisopropylethylamine (DIPEA))

• Solvent (e.g., THF, DMF)

Procedure:

• To a solution of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one (1.0 eq) and the terminal alkyne (1.5 eq) in the chosen solvent, add the palladium catalyst (0.05 eq), copper(I) iodide (0.1 eq), and the base (3.0 eq).

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) under an inert atmosphere for 2-8 hours.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the crude product by column chromatography on silica gel.

Characterization of Derivatives

The synthesized derivatives should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the position of new substituents.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final products.

Conclusion

The protocols outlined in this application note provide a robust framework for the synthesis of a diverse range of novel pyrido[2,3-b][1]oxazine derivatives from the key intermediate, 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. By employing modern synthetic methodologies such as palladium-catalyzed cross-coupling reactions, researchers can efficiently generate libraries of compounds for biological screening, accelerating the drug discovery process in areas such as oncology.[1][9] The strategic functionalization of both the lactam nitrogen and the 7-position of the pyridoxazine core allows for a comprehensive exploration of the chemical space around this important scaffold.

References

• Current time information in Pasuruan, ID. (n.d.).

• Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - PMC. (n.d.). Retrieved from

• Palladium-Catalyzed Synthesis of Substituted Pyrido[2,3-d]pyridazines at Positions 5 and 8. (n.d.).

• Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - RSC Publishing. (n.d.). Retrieved from

• Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - RSC Publishing. (n.d.).

• Synthesis of potential anticancer agents. Pyrido[4,3-b][1]oxazines and pyrido[4,3-b][1]thiazines | Journal of Medicinal Chemistry. (n.d.). Retrieved from

• A One-Pot Synthesis of Pyrido[2,3- b ][1]oxazin-2-ones - ResearchGate. (n.d.). Retrieved from

• A one-pot synthesis of pyrido[2,3-b][1]oxazin-2-ones - PubMed. (n.d.). Retrieved from

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6).

• 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one - Appretech Scientific Limited. (n.d.). Retrieved from

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow - MDPI. (2017, May 9).
• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC. (n.d.).
• Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines - Comptes Rendus de l'Académie des Sciences. (2019, February 22).

Sources

• 1. Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. A one-pot synthesis of pyrido[2,3-b][1,4]oxazin-2-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. appretech.com [appretech.com]
• 6. nobelprize.org [nobelprize.org]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines [comptes-rendus.academie-sciences.fr]
• 11. researchgate.net [researchgate.net]

Application Note: Rational HPLC Method Development and Validation for 7-Bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

Introduction & Chemical Context

7-Bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS: 105544-36-3) is a highly functionalized, halogenated heterocyclic building block[][2]. Its unique pyrido-oxazinone scaffold makes it a critical intermediate in the synthesis of advanced therapeutics, including mineralocorticoid receptor antagonists and RORγt modulators[3][4].

Ensuring the chemical purity of this intermediate is paramount. Structurally similar impurities (e.g., des-bromo analogs, positional isomers, or unreacted precursors) can propagate through downstream synthetic pathways, ultimately compromising the efficacy and safety of the final Active Pharmaceutical Ingredient (API). This application note details a first-principles approach to developing and validating a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, strictly adhering to the latest ICH Q2(R2) guidelines[5].

Physicochemical Profiling & Chromatographic Causality

As a Senior Application Scientist, method development must never be a process of trial and error. It must be a rational mapping of the molecule's physicochemical properties to chromatographic parameters:

• The Pyridine Nitrogen & Silanol Interactions: The basic pyridine nitrogen within the fused ring system is highly prone to secondary ionic interactions with residual silanols on silica-based stationary phases. This classically manifests as severe peak tailing. To counteract this, we utilize 0.1% Trifluoroacetic Acid (TFA) in the mobile phase. TFA's low pKa (~0.23) ensures the mobile phase pH is maintained around 2.0, completely protonating the nitrogen while simultaneously acting as a hydrophobic ion-pairing agent to dynamically mask residual silanols.

• The Bromine Atom & Lipophilicity: The substitution of a heavy bromine atom at the 7-position significantly increases the molecule's hydrophobicity (LogP) compared to its unhalogenated parent. A gradient elution strategy utilizing Acetonitrile (ACN) is required. ACN provides the necessary elution strength to wash the brominated core off the column and exhibits a lower UV cutoff and viscosity than methanol, ensuring optimal baseline stability.

• Aromaticity & Detection: The highly conjugated 1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one system provides a strong chromophore[3]. Photodiode Array (PDA) scanning reveals optimal and robust absorption at 254 nm , which is selected for maximum sensitivity and impurity detection.

Method Development Workflow

Fig 1: Logical workflow for HPLC method development mapping analyte properties to validation.

Experimental Protocols: A Self-Validating System

A core tenet of pharmaceutical analysis is self-validation: no analytical run proceeds without passing stringent, built-in System Suitability Testing (SST).

Step 1: Reagent & Diluent Preparation

• Mobile Phase A: Add 1.0 mL of HPLC-grade TFA to 1000 mL of Milli-Q water. Degas via sonication for 10 minutes.

• Mobile Phase B: Add 1.0 mL of HPLC-grade TFA to 1000 mL of HPLC-grade Acetonitrile.

• Sample Diluent: Prepare a 50:50 (v/v) mixture of Milli-Q Water and Acetonitrile.

  • Causality: Dissolving the final sample in 100% organic solvent causes peak fronting due to viscous fingering when injected into a highly aqueous initial mobile phase. Matching the diluent to the intermediate mobile phase conditions ensures sharp, symmetrical peak shapes.

Step 2: Sample Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one standard. Transfer to a 10 mL volumetric flask. Dissolve in 5.0 mL of ACN (to ensure complete dissolution of the lipophilic brominated core), then make up to volume with ACN.

• Working Standard (50 µg/mL): Pipette 0.5 mL of the Stock Solution into a 10 mL volumetric flask and make up to volume with the Sample Diluent. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 3: System Suitability Test (SST) Execution

Before analyzing unknown samples, inject the Blank (Diluent) followed by five replicate injections of the Working Standard. The system is only validated for use if it meets the criteria outlined in Table 3.

Optimized Chromatographic Conditions

Table 1: Instrument Parameters & Rationale

Parameter	Specification	Causality / Rationale
Column	Waters XBridge C18 (150 x 4.6 mm, 3.5 µm)	End-capped silica minimizes secondary interactions with the basic pyridine nitrogen.
Mobile Phase A	0.1% TFA in Milli-Q Water	Low pH (~2.0) ensures complete protonation of basic sites and acts as an ion-pair.
Mobile Phase B	0.1% TFA in Acetonitrile	ACN provides superior elution strength for the lipophilic brominated core.
Flow Rate	1.0 mL/min	Optimal linear velocity for a 4.6 mm ID column, balancing resolution and run time.
Column Temp.	30 °C	Standardizes solvent viscosity and improves run-to-run retention time reproducibility.
Detection	UV/PDA at 254 nm	Targets the highly conjugated aromatic system for maximum signal-to-noise ratio.
Injection Vol.	10 µL	Prevents column overloading while maintaining sufficient sensitivity for impurities.

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Logic
0.0	90	10	Equilibration and retention of highly polar impurities.
2.0	90	10	Isocratic hold to stabilize the baseline.
10.0	10	90	Linear ramp to elute the brominated target and closely related isomers.
12.0	10	90	High-organic wash to clear highly lipophilic dimers from the column.
12.1	90	10	Rapid return to initial conditions.
15.0	90	10	Re-equilibration prior to the next injection.

ICH Q2(R2) Validation Framework

Following method optimization, it must be rigorously validated according to the ICH Q2(R2) guidelines to ensure it is "fit for purpose" for release and stability testing[5][6].

Table 3: ICH Q2(R2) Validation Acceptance Criteria

Validation Parameter	Methodology	Acceptance Criteria
System Suitability	5 replicate injections of 50 µg/mL standard	%RSD ≤ 2.0%, Tailing Factor (T) ≤ 1.5, Plates (N) ≥ 5000
Specificity	Forced degradation (Acid, Base, Peroxide, UV)	Peak purity angle < Purity threshold; Resolution > 2.0
Linearity	5 levels (25% to 150% of nominal concentration)	Correlation coefficient (R²) ≥ 0.999
Accuracy	Spiked recovery at 50%, 100%, 150% levels	Mean recovery between 98.0% and 102.0%
Precision	6 independent sample preparations at 100% level	%RSD of assay results ≤ 2.0%
LOD / LOQ	Based on Signal-to-Noise (S/N) ratio	S/N ≥ 3 for LOD; S/N ≥ 10 for LOQ

• Specificity & Stability-Indicating Power: The method's ability to unequivocally assess the analyte in the presence of impurities is the cornerstone of specificity[6]. The compound must be subjected to forced degradation (0.1 N HCl, 0.1 N NaOH, 3% H₂O₂, and UV light for 24 hours). The PDA detector's peak purity tool must confirm that the purity angle is less than the purity threshold for the main peak, proving no co-elution of degradation products.

Troubleshooting Guide

• Issue: Split Peaks or Fronting.

  • Cause: The sample solvent is too strong relative to the initial mobile phase, causing the analyte to travel faster at the center of the column than at the walls.

  • Solution: Ensure the final sample is diluted in at least 50% aqueous diluent.

• Issue: Drifting Baseline during Gradient.

  • Cause: TFA absorbs strongly at low UV wavelengths (<220 nm).

  • Solution: Because we monitor at 254 nm, baseline drift is naturally minimized. If drift still occurs, ensure Mobile Phase A and B have perfectly matched TFA concentrations (exactly 0.1% v/v in both).

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Official Guidelines. Available at:[Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." EMA Official Guidelines. Available at:[Link]

• World Intellectual Property Organization. "WO2007077961A2 - Fused heterocyclic compounds and their use as mineralocorticoid receptor ligands." Google Patents.
• World Intellectual Property Organization. "WO2018030550A1 - Heterocyclic compounds with an ror(gamma)t modulating activity." Google Patents.

Sources

• 2. 105544-36-3 | 7-Bromo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one | Bromides | Ambeed.com [ambeed.com]
• 3. WO2007077961A2 - Fused heterocyclic compounds and their use as mineralocorticoid receptor ligands - Google Patents [patents.google.com]
• 4. WO2018030550A1 - Heterocyclic compounds with an ror(gamma)t modulating activity - Google Patents [patents.google.com]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one in DMSO

Technical Support Center: Overcoming Solubility Challenges with 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one in DMSO

Welcome to the technical support guide for 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this compound in Dimethyl Sulfoxide (DMSO). As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to make informed decisions in your experiments.

Introduction: Understanding the Solubility Challenge

7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one is a heterocyclic compound with a rigid, largely planar structure. Such molecules often exhibit strong intermolecular interactions in their solid state, leading to high crystal lattice energy. Overcoming this energy is the primary barrier to dissolution. While DMSO is a powerful aprotic solvent capable of dissolving a wide range of compounds, highly crystalline substances can still present significant challenges.[2]

This guide provides a systematic approach to troubleshoot and overcome these solubility issues, ensuring accurate and reproducible results in your downstream assays.

Frequently Asked Questions (FAQs)

Q1: I've added the standard volume of DMSO to my weighed compound, but it's not dissolving. Why?

A1: This is a common issue rooted in the compound's physicochemical properties. The primary reasons include:

• High Crystal Lattice Energy: The energy required to break the bonds holding the compound in its crystal form may be higher than the energy released by its interaction with DMSO molecules.[3]

• Insufficient Solvent Volume: You may be attempting to create a solution that is above the compound's maximum solubility limit in DMSO at ambient temperature.

• Low-Quality or "Wet" DMSO: DMSO is highly hygroscopic and readily absorbs moisture from the atmosphere. Water contamination can significantly reduce its solvating power for many organic compounds.[4]

Q2: My compound dissolves in DMSO initially, but then crashes out of solution after a few hours or upon freeze-thawing. What is happening?

A2: This phenomenon typically points to one of two issues:

• Supersaturation: You may have created a supersaturated (kinetically soluble) solution, which is inherently unstable. With time, the compound may precipitate out to reach its thermodynamically stable, lower solubility limit. Physical disturbances or freeze-thaw cycles can accelerate this process.[4][5]

• Moisture Contamination: As mentioned, if the DMSO stock has absorbed water, the compound's solubility can decrease over time, leading to precipitation.[4] Repeated opening of the stock vial at room temperature is a common cause.

Q3: What is a safe starting concentration for preparing a DMSO stock solution?

A3: For novel compounds like this where public solubility data is scarce, a conservative yet practical approach is to start by preparing a 10 mM stock solution. It is a common practice to prepare stock solutions at concentrations between 10-30 mM.[4] If you observe precipitation at your current concentration, consider preparing a new stock at a lower concentration.[4]

Q4: Can I just filter out the precipitate and use the supernatant?

A4: This is strongly discouraged. Filtering removes an unknown amount of the compound, rendering the concentration of your stock solution inaccurate.[5] This will compromise the validity of your experimental data. The best approach is to address the root cause of the precipitation to ensure your compound is fully dissolved at the desired concentration.[5]

Troubleshooting and Solubilization Protocols

If you are facing solubility issues, follow this systematic approach. Start with the simplest methods and progress to more energetic or complex techniques as needed.

Workflow for Troubleshooting Solubility

Caption: A step-by-step decision tree for troubleshooting solubility issues.

Protocol 1: Standard Stock Solution Preparation

This protocol outlines the best practices for preparing your initial stock solution.

• Preparation: Allow the vial of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one to equilibrate to room temperature before opening to minimize water condensation.

• Weighing: Accurately weigh the desired mass of the compound using a calibrated analytical balance and transfer it to a sterile, appropriate-sized vial (e.g., a glass vial with a PTFE-lined cap).

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve your target concentration (e.g., 10 mM).[4]

• Initial Dissolution: Cap the vial tightly and vortex gently for 2 minutes.[2] Visually inspect the solution against a dark background to check for undissolved particulate matter.

Protocol 2: Enhancing Solubility with Physical Methods

If the compound is not fully dissolved after Protocol 1, these methods can provide the energy needed to overcome the crystal lattice forces.

• Warming:

  • Place the tightly capped vial in a water bath set to 37°C for 10-15 minutes.[4]

  • Causality: Modest heat increases the kinetic energy of both the solvent and solute molecules, enhancing the dissolution rate.

  • Caution: Do not overheat, as excessive heat can degrade some compounds.[2] Always check for compound stability information if available.

• Sonication:

  • Place the vial in a bath sonicator for 10-15 minutes.[2]

  • Causality: The high-frequency sound waves create micro-cavitations in the solvent, which implode on the surface of the solid compound, breaking apart the crystal lattice and facilitating dissolution.

  • After warming or sonication, vortex the solution again and visually inspect for clarity.

Protocol 3: Advanced Strategy - Co-Solvent Systems

For particularly challenging compounds, modifying the solvent system itself can be a powerful strategy. This should be approached carefully, as co-solvents can impact downstream assays.

• Rationale: Co-solvents can improve the solubility of a compound by altering the polarity of the primary solvent (DMSO), creating a more favorable environment for the solute.[] Common co-solvents include PEG 400, ethanol, or N-methyl-2-pyrrolidone (NMP).[7]

• Screening Protocol:

  • Prepare small test batches of different co-solvent systems (e.g., 90:10 DMSO:PEG 400, 80:20 DMSO:PEG 400).

  • Attempt to dissolve the compound in each system using the physical methods described above.

  • Determine the system that provides the best solubility.

• Important Consideration: Always run a vehicle control in your biological assays containing the same final concentration of the co-solvent system to account for any effects of the solvent itself.[2]

Technique	Underlying Principle	Advantages	Considerations & Cautions
Warming (37°C)	Increases kinetic energy of molecules.	Simple, fast, and effective for many compounds.	Potential for thermal degradation of the compound.[2]
Sonication	Breaks crystal lattice via acoustic cavitation.	Highly effective for stubborn particulates.	Can generate localized heat; ensure the bath does not overheat.
Vortexing	Creates mechanical agitation to increase solvent-solute interaction.	Standard, quick, and readily available.	May be insufficient for compounds with very high crystal lattice energy.
Co-Solvents	Modifies the polarity of the solvent system.[]	Can significantly increase the solubility ceiling.	The co-solvent may affect the biological assay; vehicle controls are essential.[5]

Storage and Handling of DMSO Stock Solutions

Proper storage is critical to maintaining the integrity and concentration of your stock solution.

• Aliquoting: Once your compound is fully dissolved, aliquot the stock solution into single-use volumes in sterile, low-binding tubes.[5]

• Storage Temperature: For long-term storage (months), store aliquots at -80°C. For short-term storage (1-2 weeks), -20°C is acceptable.[4]

• Avoid Freeze-Thaw Cycles: Repeated freeze-thaw cycles are a major cause of compound precipitation and should be avoided by using single-use aliquots.[4]

• Use Anhydrous DMSO: Always use high-purity, anhydrous DMSO (<0.1% water) and keep the main bottle tightly sealed to prevent moisture absorption.[4]

By following this structured, evidence-based guide, you can systematically overcome the solubility challenges associated with 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one, ensuring the quality and reliability of your valuable research.

References

• BenchChem. (n.d.). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• BenchChem. (n.d.). How to prevent GSK-5498A precipitation from DMSO stock.
• Quora. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications?
• Rathod, S. B., et al. (2021).
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media.
• ACS Publications. (2022, December 21). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Biochemistry.
• PubMed. (2009, July 15).
• BenchChem. (n.d.). Technical Support Center: Enhancing the Solubility of Quinoline-Based Compounds for Biological Assays.
• ResearchGate. (2024, December 10). Can DMSO be used to improve solubility and bioavailability of poorly soluble medicinals (like curcumin)?
• PubMed Central. (n.d.). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects.
• ResearchGate. (2014, October 23).
• Reddit. (2021, September 9).
• ResearchGate. (n.d.). Dimethyl sulfoxide (DMSO) as a stabilizing co-solvent for G-quadruplex DNA | Request PDF.
• ResearchGate. (2016, January 14). How do I make a stock solution of a substance in DMSO?

• Sigma-Aldrich. (n.d.). 7-Bromo-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. Retrieved from Sigma-Aldrich website.

• MCE. (n.d.). Compound Handling Instructions.
• Yufeng. (2024, July 22). The effect of room-temperature storage on the stability of compounds in DMSO.
• RSC Publishing. (2017). Solubility temperature and solvent dependence and preferential solvation of citrus flavonoid naringin in aqueous DMSO mixtures.
• PubMed Central. (n.d.). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins.
• dmsostore. (2026, February 19).

• ChemicalBook. (2025, July 24). 7-BROMO-1H-PYRIDO[2,3-B][1]OXAZIN-2(3H)-ONE.

• Guidechem. (n.d.). 122450-96-8 7-bromo-2H-pyrido[3,2-b][1]oxazin-3(4H).

• Advent Chembio. (n.d.). 7-Bromo-1H-pyrido[2,3-b][1]-oxazin-2(3H)-one, 97% (NMR).

• Shanghai Lizhuo Pharmaceutical Technology Co., Ltd. (n.d.). Discover the Potent Effects of 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1]Oxazine.

• PubMed Central. (n.d.). Recent Advances in DMSO-Based Direct Synthesis of Heterocycles.
• IntechOpen. (n.d.).
• International Journal of Pharmaceutical Research and Applications (IJPRA). (2022, January 1). Solubility Enhancement of Drugs.
• ResearchGate. (2026, February 9). (PDF) The Effect of Room-Temperature Storage on the Stability of Compounds in DMSO.
• protocols.io. (2024, May 29). DESS (DMSO/EDTA/NACL) Protocol.
• PubMed. (2003, April 15). The effect of room-temperature storage on the stability of compounds in DMSO.
• MDPI. (2022, August 13). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore.
• PubMed. (2004, February 15). In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening.
• BOC Sciences. (n.d.).
• Guidechem. (n.d.). 7-bromo-8-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione.
• ACS Publications. (2021, May 4). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M.
• MDPI. (2021, June 28). DMSO Solubility Assessment for Fragment-Based Screening.

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• 1. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. In silico estimation of DMSO solubility of organic compounds for bioscreening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

chromatography purification methods for 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one crude extracts

Technical Support Center: Purification of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Welcome to the technical support guide for the chromatographic purification of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this compound and its analogs. The unique structure of this pyridoxazinone derivative—featuring a polar heterocyclic core, a bromine substituent, and a methyl group—presents specific challenges and opportunities in purification that this guide will address.

Our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification methods effectively. This guide is structured into two main sections: a Frequently Asked Questions (FAQs) section for initial method development and a detailed Troubleshooting Guide for resolving common issues encountered during purification.

Part 1: Frequently Asked Questions (FAQs) - Method Selection & Initial Setup

This section addresses common questions that arise during the initial planning and setup of the purification process.

Q1: Should I use normal-phase or reversed-phase chromatography for this compound?

A1: The choice between normal-phase (NP) and reversed-phase (RP) chromatography depends on the polarity of your crude extract and the impurities present.

• Normal-Phase (NP) Chromatography: This is often the first choice for compounds synthesized in organic solvents. Your target compound, being a polar heterocycle, will have a strong affinity for a polar stationary phase like silica gel.[2] Elution is achieved with non-polar mobile phases (e.g., Hexane, Dichloromethane) modified with a more polar solvent (e.g., Ethyl Acetate, Methanol).[2] NP is excellent for removing non-polar impurities from your reaction.

• Reversed-Phase (RP) Chromatography: This is the preferred method if your impurities are more polar than your target compound. Since many nitrogen-containing heterocyclic compounds are polar, they can be poorly retained on standard C18 columns, which are non-polar.[3] However, RP-HPLC is a high-resolution technique ideal for final purity analysis and purification of small- to medium-scale batches. For preparative work, you may need to use mobile phase modifiers or specialized columns to achieve good retention and peak shape.[4][5]

Workflow for Initial Method Selection

Below is a general workflow to guide your decision-making process.

Caption: Workflow for selecting the initial purification method.

Q2: What is a good starting solvent system for normal-phase flash chromatography on silica gel?

A2: A gradient of Ethyl Acetate (EtOAc) in Hexane (or Heptane) is a standard starting point for compounds of moderate polarity.[2]

• Scouting with TLC: Use Thin Layer Chromatography (TLC) to determine the optimal solvent ratio. Spot your crude mixture on a silica TLC plate and develop it in various Hexane/EtOAc ratios (e.g., 9:1, 4:1, 2:1, 1:1).

• Target Rf Value: Aim for a solvent system that provides a Retention Factor (Rf) of 0.2 to 0.35 for your target compound.[6] This Rf range generally translates well to column chromatography, ensuring good separation without excessively long run times.

• Gradient Elution: For flash chromatography, a typical gradient would start with a low polarity (e.g., 5-10% EtOAc in Hexane) and gradually increase to a higher polarity (e.g., 50-100% EtOAc).

Q3: My compound is showing poor peak shape (tailing) in reversed-phase HPLC. What can I do?

A3: Peak tailing for nitrogen-containing heterocycles in RP-HPLC is a common issue, often caused by interactions between the basic nitrogen atoms in your molecule and residual acidic silanol groups on the silica-based stationary phase.[7][8]

Here are several strategies to improve peak shape:

• Use a Mobile Phase Modifier: Adding an acid to the mobile phase can protonate your basic analyte and suppress the ionization of the silanol groups, minimizing unwanted interactions.[5][7]

  • Trifluoroacetic Acid (TFA): Add 0.1% TFA to both your aqueous (A) and organic (B) mobile phases. TFA is effective but can be difficult to remove from the final product.

  • Formic Acid (FA): A concentration of 0.1% FA is a good alternative and is more volatile, making it easier to remove during lyophilization.[4]

• Use a Buffered Mobile Phase: A buffer, such as ammonium formate or ammonium acetate, can help maintain a consistent pH and improve peak shape by masking silanol interactions.[4][5]

• Use an End-Capped Column: Modern HPLC columns are often "end-capped," a process that chemically derivatizes most of the residual silanol groups. Using a high-quality, well-end-capped C18 column is crucial.[7]

Modifier	Typical Concentration	Pros	Cons
Trifluoroacetic Acid (TFA)	0.05 - 0.1%	Excellent peak shaping for bases	Can form ion pairs, difficult to remove
Formic Acid (FA)	0.1%	Good peak shaping, volatile, MS-friendly	Less acidic than TFA, may be less effective
Ammonium Formate	10-20 mM	MS-friendly buffer, good peak shape	Requires buffer preparation

Table 1: Common mobile phase modifiers for improving peak shape in RP-HPLC.

Part 2: Troubleshooting Guide - Common Issues & Solutions

This section provides a question-and-answer guide to resolving specific problems you may encounter during your purification experiments.

Issue 1: Poor Separation / Co-elution of Impurities

Q: My target compound is co-eluting with an impurity. How can I improve the resolution?

A: Achieving better resolution requires optimizing selectivity (α), efficiency (N), or retention (k).[9]

For Normal-Phase (Flash) Chromatography:

• Change Solvent Selectivity: If you are using a Hexane/EtOAc system, the primary interactions are non-polar and dipole-dipole. Introducing a solvent from a different selectivity class can change the retention order of your compounds.[2]

  • Try Dichloromethane/Methanol: Replace the Hexane/EtOAc system with a gradient of Methanol (MeOH) in Dichloromethane (DCM). DCM offers different interactions, and MeOH is a strong polar solvent that can help desorb polar compounds.

  • Add an Additive: For basic compounds like yours, adding a small amount (0.5-1%) of triethylamine (TEA) or ammonium hydroxide to the mobile phase can deactivate acidic sites on the silica gel, potentially improving selectivity and reducing tailing.[7]

• Flatten the Gradient: If you have partial separation, running a shallower gradient around the elution point of your compound will increase the separation distance between peaks.

For Reversed-Phase (HPLC) Chromatography:

• Change the Organic Modifier: The most common organic solvents in RP-HPLC are Acetonitrile (ACN) and Methanol (MeOH). They have different properties and can provide different selectivity. If you are using ACN, try a method with MeOH, or vice-versa.

• Change the Stationary Phase: Not all C18 columns are the same. Switching to a different type of stationary phase can have a dramatic impact on selectivity.[10]

  • Phenyl-Hexyl Column: This phase provides pi-pi interactions, which can be beneficial for separating aromatic compounds like your pyridoxazinone.

  • Embedded Polar Group (EPG) Column: These columns have a polar group embedded in the alkyl chain, making them more compatible with highly aqueous mobile phases and offering different selectivity for polar compounds.

• Adjust Temperature: Increasing the column temperature can improve efficiency and may alter selectivity. Try running the separation at 40°C or 50°C.[11]

Troubleshooting Decision Tree for Poor Resolution

Caption: Decision tree for troubleshooting poor peak resolution.

Issue 2: Low Yield / No Compound Eluting from the Column

Q: I ran my flash column, but I have very low recovery of my product. Where did it go?

A: This is a frustrating problem that usually points to one of two culprits: irreversible adsorption onto the stationary phase or decomposition.[12]

• Cause 1: Irreversible Adsorption (Silica Gel)

  • The Problem: The nitrogen atoms in your heterocyclic compound can act as Lewis bases and interact very strongly with the acidic silanol (Si-OH) groups on the surface of silica gel. In some cases, this binding can be irreversible.

  • Diagnosis: Take a small amount of your crude material and stir it with silica gel in your chosen eluent for an hour. Then, filter the silica and analyze the solvent by TLC or LC-MS to see if your compound is still present. If it has disappeared, it has likely bound irreversibly.

  • Solution 1: Deactivate the Silica: Before loading your sample, flush the packed column with your mobile phase containing 1-2% triethylamine (TEA). This base will occupy the most active acidic sites, allowing your compound to pass through.[7]

  • Solution 2: Use a Different Stationary Phase: Consider using a less acidic stationary phase like neutral alumina or a bonded phase like Diol or Amino.[7]

• Cause 2: Compound Decomposition

  • The Problem: The acidic surface of silica gel can catalyze the decomposition of sensitive molecules.

  • Diagnosis: Spot your compound on a silica TLC plate. Let it sit for 30-60 minutes, then elute it. If you see new spots or streaking that wasn't there initially, your compound is likely unstable on silica.[12]

  • Solution: The same solutions for irreversible adsorption apply here. Deactivating the silica or switching to a neutral stationary phase like alumina will often prevent decomposition.

Issue 3: Sample Loading and Precipitation

Q: When I load my sample onto the column, it seems to precipitate, leading to broad bands and poor separation. What's wrong?

A: This is a classic sample loading issue caused by using a sample solvent that is too strong (too polar in normal-phase; too non-polar in reversed-phase).

• The Problem: The sample must be adsorbed onto the top of the column in a very tight band. If the solvent you dissolve your sample in is stronger than the initial mobile phase, the sample will travel down the column with the injection solvent instead of binding to the stationary phase. This causes band broadening and can lead to precipitation if the sample is not soluble in the weaker mobile phase.

• Solution 1: Dry Loading (for Normal-Phase)

  • Dissolve your crude extract in a suitable solvent (e.g., DCM, MeOH).

  • Add a small amount of silica gel (or Celite®) to the solution.

  • Evaporate the solvent completely under reduced pressure until you have a dry, free-flowing powder.

  • Carefully load this powder onto the top of your packed column. This ensures your compound is pre-adsorbed to a solid support and will elute as a sharp band when the mobile phase is introduced.

• Solution 2: Use a Weaker Sample Solvent (for RP-HPLC)

  • Dissolve your sample in a solvent that is as weak as or weaker than your initial mobile phase. For example, if your gradient starts at 10% ACN in water, you should dissolve your sample in 10% ACN or even pure water if possible. If solubility is an issue, use the minimum amount of a stronger solvent (like DMSO or DMF) and then dilute with the initial mobile phase.

Part 3: Experimental Protocols

Protocol 1: Method Development using TLC for Normal-Phase Chromatography

• Prepare Stock Solution: Dissolve a small amount of your crude extract in a solvent like Dichloromethane or Ethyl Acetate to make a concentrated stock solution.

• Spot the Plate: Using a capillary tube, spot your stock solution onto the baseline of a silica gel TLC plate.

• Prepare Elution Chambers: In separate sealed chambers (beakers with watch glasses work well), prepare different ratios of Hexane:Ethyl Acetate (e.g., 9:1, 4:1, 2:1, 1:1).

• Develop Plates: Place one TLC plate in each chamber and allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize: Remove the plates, mark the solvent front, and let them dry. Visualize the spots under a UV lamp (254 nm).

• Calculate Rf: Calculate the Rf value for your target compound in each solvent system (Rf = distance traveled by spot / distance traveled by solvent front).

• Select System: Choose the solvent system that gives an Rf value between 0.2 and 0.35 for your target compound and provides the best separation from visible impurities.[6] This will be the starting point for your column chromatography conditions.

References

• ResearchGate. The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Available at: [Link]

• MDPI. Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. Available at: [Link]

• UCLA Chemistry. Troubleshooting Flash Chromatography. Available at: [Link]

• Biotage. Successful Flash Chromatography. Available at: [Link]

• Biotage. Ionizable compound purification using reversed-phase flash column chromatography. Available at: [Link]

• SIELC Technologies. Improving of a Peak Shape of the Charged Compounds. Available at: [Link]

• EPFL. Some Useful and Practical Tips for Flash Chromatography. Available at: [Link]

• Chrom Tech. How to Improve HPLC Peak Resolution. Available at: [Link]

• LCGC International. Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Available at: [Link]

• ResearchGate. How to fix peak shape in hplc? Available at: [Link]

Sources

• 1. China 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1,4]Oxazine Manufacturer and Supplier, Factory | Lizhuo [shlzpharma.com]
• 2. biotage.com [biotage.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]
• 6. epfl.ch [epfl.ch]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sielc.com [sielc.com]
• 9. chromtech.com [chromtech.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.rochester.edu [chem.rochester.edu]

optimizing reaction temperature for 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one substitution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific chemo-selectivity and thermodynamic challenges associated with functionalizing 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one .

This bicyclic building block is highly valued in the synthesis of targeted protein degraders and kinase inhibitors 1[1]. However, the presence of the fused 1,4-oxazin-2-one ring introduces a reactive lactam carbonyl that competes with the 7-bromo position under thermal stress. Below is your comprehensive guide to optimizing reaction temperatures for both Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig Amination (BHA) workflows.

Mechanistic Insights: The Causality of Temperature

When functionalizing this scaffold, thermal energy must be precisely calibrated to overcome the activation barrier of C–Br bond cleavage while remaining below the threshold for lactam degradation 2[2].

• SNAr Thermodynamics: The oxazine oxygen and nitrogen donate electron density into the pyridine system, making it less electrophilic than a bare 2-bromopyridine. Temperatures below 80°C fail to provide sufficient kinetic energy for nucleophilic attack. However, exceeding 110°C redirects the nucleophile to attack the C2 carbonyl, destroying the oxazinone ring3[3].

• Buchwald-Hartwig Kinetics: Palladium oxidative addition into the C–Br bond is facile, but reductive elimination can stall if the temperature is too low (< 80°C). Pushing the temperature above 110°C accelerates β -hydride elimination and protodepalladation, resulting in a debrominated side product 4[4].

Reaction Pathway Visualization

Fig 1. Temp-dependent pathways for 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one.

Quantitative Data Center

Table 1: Temperature Optimization Matrix for Amination

Reaction Method	Target Temp (°C)	Conversion (%)	Primary Impurity Profile	Scientist Recommendation
SNAr	75°C	35%	Unreacted starting material	Sub-optimal kinetic energy. Increase temp.
SNAr	95°C	>95%	Trace (<2%)	Optimal. Sweet spot for conversion vs stability.
SNAr	120°C	80%	15% Lactam ring-opening	Thermal degradation. Lower temp to 95°C.
BHA	80°C	40%	Catalyst resting state	Reductive elimination stalled. Increase temp.
BHA	100°C	>90%	Trace (<5%)	Optimal. Fast catalytic turnover.
BHA	115°C	60%	30% Debromination	Protodepalladation dominating. Lower temp.

Validated Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution (SNAr)

Best for highly nucleophilic, unhindered aliphatic amines (e.g., morpholine, piperidine).

• Reagent Assembly: Dissolve the substrate in anhydrous DMSO (0.2 M). Add the amine (3.0 eq) and DIPEA (2.0 eq).

  • Mechanistic Rationale: DMSO stabilizes the Meisenheimer complex intermediate via dipole-dipole interactions, significantly lowering the transition state energy compared to non-polar solvents, allowing the reaction to proceed without excessive heat.

• Thermal Control (95°C): Heat the mixture strictly to 95°C.

  • Mechanistic Rationale: The electron-donating nature of the fused oxazine ring dampens the electrophilicity of the pyridine C7 position. Temperatures below 80°C fail to overcome this barrier.

• End-Point Validation:

  • Validation Checkpoint: At 4 hours, pull a 5 µL aliquot into 1 mL MeCN. LC-MS should show >90% conversion. If a highly polar peak with a mass corresponding to [M + Amine + H2O]+ appears, the lactam ring has opened. Immediately cool the reaction to quench this degradation pathway.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination

Best for less nucleophilic amines (e.g., anilines) or sterically hindered secondary amines where SNAr is kinetically unfavorable.

• System Degassing: Combine substrate, amine (1.2 eq), Pd2(dba)3 (5 mol%), Xantphos (10 mol%), and Cs2CO3 (2.0 eq) in 1,4-dioxane. Sparge with N2 for 15 minutes.

  • Mechanistic Rationale: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) complexes, stalling the reaction before it begins and forcing the user to incorrectly assume more heat is needed.

• Thermal Initiation (100°C): Heat the sealed vessel to 100°C 5[5].

  • Validation Checkpoint: Within 10-15 minutes, the suspension should transition from a dark purple/black (Pd2(dba)3) to a homogeneous deep red/orange solution, indicating the successful formation of the active Ln​Pd(0) species. If the solution turns gray/black with precipitate, Pd black has crashed out due to overheating or oxygen ingress.

• Reaction Monitoring: Maintain at 100°C for 4-16 hours.

  • Validation Checkpoint: Analyze via LC-MS. The disappearance of the starting material peak (typically tracking at 254 nm) and the emergence of a product peak with [M+H]+ confirms conversion. If a mass of [M-Br+H]+ is observed, the temperature is too high, causing protodepalladation.

Troubleshooting & FAQs

Q: My SNAr reaction with morpholine stalls at 60% conversion at 80°C. Should I boil it at 130°C? A: No. The 1,4-oxazin-2-one ring contains a reactive lactam carbonyl. Above 110°C, morpholine will attack the C2 carbonyl, leading to ring-opening aminolysis. Solution: Keep the temperature at 95-100°C, but increase the equivalents of morpholine or switch to a polar aprotic solvent like NMP to increase nucleophilicity without raising the heat.

Q: Why am I seeing a mass of 165.06 Da (Debromination) during my Pd-catalyzed coupling? A: At temperatures exceeding 110°C, the oxidative addition complex can undergo protodepalladation instead of reductive elimination, especially if the amine is sterically hindered. Solution: Drop the temperature to 95°C and switch to a more sterically accommodating ligand like BrettPhos or RuPhos to accelerate reductive elimination at lower temperatures.

Q: What is the ideal base to prevent degradation at optimal temperatures? A: For SNAr, use organic bases like DIPEA. For BHA, use weak inorganic bases like Cs2CO3 or K3PO4. Avoid strong bases like NaOtBu; they exacerbate lactam cleavage and can deprotonate the oxazinone ring even at 90°C.

References

• Abovchem Catalog. Other heterocyclo compounds - 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one. 1

• MDPI Molecules. Eucalyptol as a Bio-Based Solvent for Buchwald-Hartwig Reaction on O,S,N-Heterocycles. 4

• ResearchGate. Optimization of the Buchwald-Hartwig reaction.5

• ACS Medicinal Chemistry Letters. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. 2

• US Patent Office. United States Patent 10,227,329 - Synthesis of Heterocycle Intermediates. 3

Sources

• 1. Other heterocyclo compounds - Abovchem [abovchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Stability of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

Technical Support Center: Troubleshooting the Stability of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Welcome to the dedicated technical support center for 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to the storage and stability of this compound. Here, we provide in-depth troubleshooting guides, frequently asked questions, and best practices to ensure the integrity of your experiments.

Introduction to the Stability Profile

7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one is a complex heterocyclic molecule. Its structure, featuring a lactam ring fused to a pyridine ring and containing a bromine atom, presents several potential sites for chemical degradation. Understanding these vulnerabilities is the first step in preventing compound degradation and ensuring the reliability of your research data. This guide will walk you through identifying potential issues and implementing solutions.

Frequently Asked Questions (FAQs)

Here are some common questions we receive regarding the stability of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one:

Q1: What are the ideal storage conditions for solid 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one?

For long-term storage, the solid compound should be kept in a tightly sealed container, protected from light, and stored in a cool, dry place.[2][3] A desiccator at room temperature or a controlled environment at 2-8°C is recommended. For sensitive applications, storage under an inert atmosphere (e.g., argon or nitrogen) can further prevent oxidative degradation.[4]

Q2: I've observed a change in the color of my solid compound upon storage. What could be the cause?

Color change often indicates chemical degradation. This could be due to oxidation, photodecomposition, or reaction with trace impurities. It is crucial to re-analyze the purity of the compound before use.

Q3: My compound is stored in DMSO solution and I'm seeing precipitation or a decrease in activity. Why is this happening?

DMSO is hygroscopic and can absorb moisture from the atmosphere, which can lead to the hydrolysis of your compound or cause it to precipitate out of solution, especially after multiple freeze-thaw cycles.[3] It is best to prepare fresh solutions or store small, single-use aliquots in a moisture-free environment.[3]

Q4: What are the likely degradation pathways for this molecule?

Based on its structure, the most probable degradation pathways include:

• Hydrolysis: The lactam ring is susceptible to hydrolysis, especially under acidic or basic conditions, which would lead to ring-opening.

• Oxidation: The electron-rich aromatic system and the methyl group can be susceptible to oxidation.

• Photodecomposition: Exposure to UV light can induce decomposition, particularly due to the presence of the bromo- and pyridyl- functionalities.

Troubleshooting Guides

This section provides detailed protocols to identify and mitigate degradation of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one.

Guide 1: Assessing Compound Purity and Detecting Degradation

If you suspect degradation, the first step is to confirm the purity of your sample. High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for this purpose.

Experimental Protocol: HPLC-UV Purity Assessment

• Sample Preparation:

  • Accurately weigh a small amount of your compound (e.g., 1 mg) and dissolve it in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a known concentration (e.g., 1 mg/mL).

  • Prepare a reference standard of a known pure batch of the compound at the same concentration, if available.

• HPLC Conditions (Starting Point):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B (e.g., 10%) and ramp up to a high percentage (e.g., 95%) over 15-20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength where the compound has maximum absorbance (e.g., determined by a UV scan).

  • Injection Volume: 5-10 µL.

• Data Analysis:

  • Compare the chromatogram of your sample to the reference standard.

  • Look for additional peaks in your sample's chromatogram, which may indicate impurities or degradation products.

  • Calculate the purity of your sample by dividing the peak area of the main compound by the total peak area of all peaks.

Parameter	Recommended Setting
Column	C18 Reverse-Phase
Mobile Phase	Water/Acetonitrile with 0.1% Formic Acid
Detection	UV (scan for λmax)

Guide 2: Identifying Potential Degradation Pathways via Forced Degradation Studies

Forced degradation studies are a systematic way to understand how a compound behaves under stress conditions.[5][6] This helps in predicting potential degradation products and developing stability-indicating analytical methods.

Experimental Protocol: Forced Degradation Study

• Prepare Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in acetonitrile).

• Stress Conditions: Expose aliquots of the stock solution to the following conditions:[6]

  • Acidic Hydrolysis: Add 0.1 M HCl and heat at 60°C for 24 hours.

  • Basic Hydrolysis: Add 0.1 M NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat a solid sample at 80°C for 48 hours.[1]

  • Photolytic Degradation: Expose a solution to UV light (e.g., 254 nm) for 24 hours.

• Analysis:

  • After the stress period, neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with an unstressed control sample, by HPLC-UV and LC-MS.

  • LC-MS analysis will help in identifying the mass of the degradation products, providing clues to their structures.

Logical Workflow for Troubleshooting Degradation

Caption: Troubleshooting workflow for suspected compound degradation.

Potential Degradation Pathways and Structures

Based on the structure of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one, several degradation pathways can be hypothesized.

Caption: Hypothesized degradation pathways for the target compound.

Summary of Best Practices for Storage and Handling

Condition	Solid Compound	In Solution (e.g., DMSO)
Temperature	2-8°C or Room Temperature (Dry)	-20°C or -80°C for long-term
Atmosphere	Tightly sealed, inert gas optional	Tightly sealed, inert gas overlay
Light	Protect from light (amber vials)	Protect from light (amber vials)
Moisture	Store with desiccant	Use anhydrous solvent, prepare aliquots
Freeze-Thaw	N/A	Minimize cycles by using aliquots

References

• Nelson Labs. (n.d.). Forced Degradation Studies for Stability. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).
• Alsante, K. M., et al. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 48-58.

• Roylan Developments. (n.d.). Compound storage made simple. Retrieved from [Link]

• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology, 24(1), 1-14.
• Patel, K., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmacy and Pharmaceutical Sciences, 3(3), 14-19.
• Rao, B. M., & Kumar, K. P. (2012). Forced degradation studies: A tool for stability-indicating method development. Journal of Pharmaceutical and Biomedical Analysis, 66, 1-10.

• Appretech Scientific Limited. (n.d.). 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. Retrieved from [Link]

Sources

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. spod-technology.com [spod-technology.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nelsonlabs.com [nelsonlabs.com]

Technical Support Center: Catalyst Selection for Scale-Up of 7-Bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

Technical Support Center: Catalyst Selection for Scale-Up of 7-Bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Welcome to the technical support center for the scale-up of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for catalyst selection in the synthesis of this complex heterocyclic compound. The information presented here is synthesized from established principles in cross-coupling catalysis and process chemistry, intended to provide a robust framework for your experimental design and scale-up activities.

Frequently Asked Questions (FAQs)

Q1: What are the most likely catalytic routes for the synthesis of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one?

The synthesis of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one most likely involves the formation of a C-N or C-O bond to construct the oxazinone ring. The two primary catalytic cross-coupling strategies to consider are the Buchwald-Hartwig amination and the Ullmann condensation.[3][4] Another potential, and often efficient, route is a one-pot synthesis involving a Smiles rearrangement, which may also be catalyzed.[5]

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction is a powerful method for forming C-N bonds.[3] In the context of the target molecule, this would likely involve the coupling of an amine with a substituted bromopyridine.

• Ullmann Condensation: This copper-catalyzed reaction is a classic method for forming C-O and C-N bonds.[4][6] It could be employed for either the formation of the ether linkage or the amino bond in the oxazinone ring. While it often requires higher temperatures than Buchwald-Hartwig reactions, modern ligand systems have improved its applicability.[4]

• One-Pot Annulation via Smiles Rearrangement: A highly efficient one-pot synthesis of the pyrido[2,3-b][1][2]oxazin-2-one core has been reported.[5] This method involves the reaction of a 2-halo-3-hydroxypyridine with an N-substituted-2-chloroacetamide in the presence of a base. While this specific example does not use a transition metal catalyst, similar transformations can be catalyzed, and this route should be considered for its potential efficiency and atom economy.

The choice between these routes will depend on the specific starting materials, desired process conditions, and cost considerations for scale-up.

Q2: What are the key challenges in selecting a catalyst for the C-N cross-coupling of a substituted bromopyridine like the one in our target molecule?

The key challenges for a palladium-catalyzed C-N cross-coupling involving a substituted bromopyridine are threefold:

• Catalyst Inhibition by Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[7][8] This can be overcome by using chelating bis(phosphine) ligands that bind more strongly to the palladium, preventing the pyridine from displacing them.[7]

• Oxidative Addition to the Bromopyridine: The electronic properties of the pyridine ring, influenced by the bromo and methyl substituents, will affect the rate of oxidative addition of the bromopyridine to the palladium(0) catalyst. Electron-rich phosphine ligands are often required to facilitate this step, especially with less reactive aryl chlorides, though bromides are generally more reactive.[9]

• Side Reactions: Common side reactions include hydrodehalogenation (replacement of the bromine with hydrogen) and homocoupling of the starting materials.[9] These can be minimized by careful selection of the ligand, base, and reaction conditions.

Q3: How do I choose between a palladium and a copper catalyst for this synthesis?

The choice between palladium and copper catalysis is a critical decision in process development. Here's a comparative overview:

Feature	Palladium Catalysis (e.g., Buchwald-Hartwig)	Copper Catalysis (e.g., Ullmann)
Activity & Catalyst Loading	Generally higher activity, allowing for lower catalyst loadings (ppm levels can be achieved).[10]	Traditionally requires stoichiometric amounts of copper, but modern systems use catalytic amounts. Catalyst loading is often higher than with palladium.[4]
Reaction Conditions	Milder reaction conditions (lower temperatures) are often possible.[3]	Typically requires higher temperatures, although newer ligand systems have lowered this requirement.[4]
Ligand Systems	A wide variety of sophisticated phosphine and N-heterocyclic carbene (NHC) ligands are available, allowing for fine-tuning of reactivity.[1]	Ligands such as L-proline, diamines, and phenanthrolines are commonly used.[11][12]
Cost	Palladium is a precious metal, making the catalyst a significant cost driver.[10]	Copper is significantly cheaper and more abundant than palladium.[10]
Substrate Scope	Extremely broad substrate scope and functional group tolerance.[13]	Traditionally more limited, but modern systems have expanded the scope. It can be a good alternative for electron-rich aryl halides.[12]
Toxicity & Environmental Impact	Palladium has toxicity concerns, and strict limits are in place for residual palladium in active pharmaceutical ingredients (APIs).	Copper is less toxic than palladium, but its removal is still necessary.

For scale-up, a thorough cost-benefit analysis is essential. While palladium catalysts may have a higher upfront cost, their high efficiency and lower loading may lead to a more economical process overall.[14]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q: My cross-coupling reaction is giving a very low yield or no product. What should I investigate?

A: Low or no product yield is a common issue that can stem from several factors. Here is a systematic troubleshooting approach:

• Catalyst Activity:

  • Catalyst Deactivation: The active Pd(0) species can be sensitive to oxygen. Ensure all reagents and solvents are properly degassed and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).[9]

  • Inefficient Pre-catalyst Reduction: If using a Pd(II) pre-catalyst (e.g., Pd(OAc)₂), ensure the conditions are suitable for its reduction to the active Pd(0) species.[9]

  • Ligand Degradation: Some phosphine ligands are air-sensitive and can be oxidized, rendering them ineffective. Handle ligands under an inert atmosphere.[15]

• Reagent Quality:

  • Purity of Starting Materials: Impurities in your starting materials can act as catalyst poisons.[9] Ensure the purity of the bromopyridine and the amine or alcohol coupling partner.

  • Base Quality and Strength: The choice of base is critical.[9] For Buchwald-Hartwig reactions, common bases include sodium tert-butoxide, potassium carbonate, and potassium phosphate. The base must be strong enough to deprotonate the amine/alcohol but not so strong as to cause side reactions. Ensure the base is anhydrous if the reaction is moisture-sensitive.

• Reaction Conditions:

  • Solvent Choice: The solvent affects the solubility of reagents and the stability of the catalyst.[9] A solvent screen (e.g., toluene, dioxane, THF, DMF) is often necessary during optimization.

  • Temperature: If the reaction is sluggish, a modest increase in temperature may improve the rate. However, excessively high temperatures can lead to catalyst decomposition.[9]

Issue 2: Significant Side Product Formation (e.g., Hydrodehalogenation)

Q: I am observing a significant amount of the de-brominated starting material in my reaction mixture. How can I suppress this side reaction?

A: Hydrodehalogenation is a common side reaction in palladium-catalyzed cross-couplings. Here's how to address it:

• Source of Hydrogen: The hydrogen atom can come from the solvent, base, or other reagents.[9]

• Ligand Choice: The choice of ligand can significantly influence the selectivity of the reaction. Bulky, electron-rich ligands can favor the desired reductive elimination over side reactions. For pyridyl substrates, chelating bis(phosphine) ligands have been shown to inhibit side reactions.[7][8]

• Reaction Conditions: Lowering the reaction temperature can sometimes reduce the rate of hydrodehalogenation relative to the desired cross-coupling.

Issue 3: Difficulty in Removing the Catalyst Post-Reaction

Q: How can I efficiently remove the palladium or copper catalyst from my final product on a large scale?

A: Catalyst removal is a critical step in pharmaceutical manufacturing to meet regulatory requirements for metal impurities.

• Homogeneous vs. Heterogeneous Catalysis:

  • Homogeneous catalysts are dissolved in the reaction medium, offering high activity but posing challenges for removal.[16]

  • Heterogeneous catalysts , where the catalyst is in a different phase from the reactants (e.g., palladium on carbon), can be easily removed by filtration.[17][18] However, they may exhibit lower activity and potential for metal leaching into the product.[16]

• Removal Techniques for Homogeneous Catalysts:

  • Scavenging Agents: Functionalized silica gels or polymers with metal-chelating groups can be used to selectively bind and remove the metal from the product stream.

  • Extraction: Aqueous washes with solutions containing chelating agents (e.g., EDTA) can be effective.

  • Crystallization: Often, the product can be crystallized, leaving the metal impurities in the mother liquor.

Experimental Protocols

Protocol 1: Catalyst Screening for Buchwald-Hartwig Amination

This protocol outlines a general procedure for screening different palladium catalysts and ligands for the C-N bond formation step.

• Array Setup: In a glovebox, arrange an array of reaction vials.

• Reagent Addition:

  • To each vial, add the bromopyridine starting material (1.0 eq).

  • Add the amine coupling partner (1.2 eq).

  • Add the base (e.g., NaOt-Bu, K₂CO₃, K₃PO₄) (2.0 eq).

• Catalyst/Ligand Addition:

  • To each vial, add the pre-weighed palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%).

  • Add the specific ligand (e.g., RuPhos, XPhos, SPhos, a chelating bis(phosphine)) (1.1-1.2 eq relative to Pd).

• Solvent Addition: Add the degassed solvent (e.g., toluene, dioxane) to each vial to a specified concentration.

• Reaction: Seal the vials and place them in a heating block at the desired temperature (e.g., 80-110 °C).

• Analysis: After a set time (e.g., 12-24 hours), take an aliquot from each reaction, quench, and analyze by LC-MS or GC-MS to determine the conversion and identify any side products.

Visualizations

Catalyst Selection Workflow

Caption: A workflow for catalyst selection and scale-up.

Generic Catalytic Cycle for Buchwald-Hartwig Amination

Sources

• 1. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium Nanocatalysts for Cascade C-N Cross-Coupling/Heck Reaction - ICP - Instituto de Catálisis y Petroleoquímica [icp.csic.es]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. synarchive.com [synarchive.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. The impact of earth-abundant metals as a replacement for Pd in cross coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00482E [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Ullmann condensation - wikidoc [wikidoc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. icmpp.ro [icmpp.ro]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]
• 17. Fine chemical/pharmaceutical process catalysts - 희성촉매주식회사 [hscatalysts.com]
• 18. pharmtech.com [pharmtech.com]

Technical Support Center: A Guide to Mitigating Unwanted Byproducts in the Manufacturing of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

Technical Support Center: A Guide to Mitigating Unwanted Byproducts in the Manufacturing of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is paramount. The presence of unwanted byproducts can complicate downstream applications, compromise biological activity, and create regulatory hurdles. This guide provides in-depth technical assistance for troubleshooting and reducing impurities during the synthesis of the key pharmaceutical intermediate, 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one.

Section 1: Troubleshooting Guide - Common Issues and Solutions

This section addresses specific challenges that may arise during the synthesis, presented in a question-and-answer format to provide direct and actionable advice.

Issue 1: Incomplete Acylation of the Starting Material

Question: My reaction analysis shows a significant amount of unreacted 2-amino-5-bromo-6-methyl-3-hydroxypyridine. What are the potential causes, and how can I improve the conversion rate?

Answer: The incomplete consumption of the starting aminopyridine during the acylation step is a common issue that can typically be resolved by optimizing the reaction conditions. Several factors could be at play:

• Insufficient Acylating Agent: Ensure that at least a stoichiometric equivalent of the acylating agent, such as bromoacetyl bromide or chloride, is used. A slight excess (1.1 to 1.2 equivalents) can often drive the reaction to completion. However, a large excess should be avoided as it can lead to the formation of di-acylated byproducts.

• Reaction Time and Temperature: The reaction kinetics may be slow at lower temperatures. If the reaction is proceeding sluggishly, consider extending the reaction time or cautiously increasing the temperature. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial to determine the optimal reaction time.

• Solvent Effects: The choice of solvent can significantly influence the reaction rate and selectivity. Aprotic solvents such as dichloromethane (DCM), acetonitrile, or tetrahydrofuran (THF) are generally suitable for this type of acylation. The solubility of the starting material in the chosen solvent should be considered to ensure a homogeneous reaction mixture.

• Base Selection: The presence of a non-nucleophilic base, such as pyridine or triethylamine, is often necessary to neutralize the hydrogen halide formed during the reaction. The choice and amount of base can impact the reaction rate and the formation of byproducts.

Issue 2: Formation of an O-Acylated Isomer

Question: I've isolated a byproduct with the same mass as my desired N-acylated intermediate, but it fails to cyclize in the subsequent step. How can I confirm if this is the O-acylated isomer and, more importantly, how can I prevent its formation?

Answer: The formation of an O-acylated isomer is a classic challenge in the chemistry of molecules containing both amino and hydroxyl groups, such as 2-amino-3-hydroxypyridines. The hydroxyl group can compete with the amino group for the acylating agent.

Confirmation of the O-Acylated Isomer:

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool to distinguish between N- and O-acylated isomers.[3]

• ¹H NMR: In the N-acylated product, the amide proton will typically appear as a broad singlet at a characteristic downfield chemical shift. The chemical shift of the aromatic protons adjacent to the acylated nitrogen will also be affected. In the O-acylated isomer, the amino protons will remain, and a downfield shift of the aromatic proton ortho to the acylated hydroxyl group would be expected.

• ¹³C NMR: The carbonyl carbon of the amide in the N-acylated product will have a different chemical shift compared to the ester carbonyl in the O-acylated isomer.

Strategies to Favor N-Acylation:

The chemoselectivity of the acylation can be influenced by several factors:

• Choice of Base and Solvent: The use of a non-polar, aprotic solvent can favor N-acylation. The choice of base is also critical. A bulky, non-nucleophilic base can sterically hinder the approach to the hydroxyl group.

• Temperature Control: Lowering the reaction temperature can sometimes increase the selectivity for N-acylation, as the amino group is generally more nucleophilic than the hydroxyl group.

• Protecting Groups: In cases where selectivity is difficult to achieve, a protection strategy may be necessary. The hydroxyl group can be protected with a suitable protecting group (e.g., a silyl ether) prior to acylation, and then deprotected before the cyclization step.

Issue 3: Presence of Di-Acylated Byproduct

Question: My mass spectrum indicates the presence of a di-acylated byproduct. How can I minimize this side reaction?

Answer: The formation of a di-acylated product, where both the amino and hydroxyl groups have reacted with the acylating agent, is typically a result of using a large excess of the acylating agent or prolonged reaction times.

To minimize di-acylation:

• Control Stoichiometry: Use a carefully controlled amount of the acylating agent, typically in the range of 1.0 to 1.2 equivalents.

• Order of Addition: Adding the acylating agent slowly to the solution of the aminopyridine can help to control the local concentration and reduce the likelihood of di-acylation.

• Reaction Monitoring: Closely monitor the reaction progress and stop the reaction once the starting material is consumed to prevent over-reaction.

Issue 4: Incomplete Cyclization to the Final Product

Question: I am observing a significant amount of the uncyclized intermediate after the cyclization step. What conditions can I adjust to drive the reaction to completion?

Answer: The intramolecular cyclization to form the pyridobenzoxazinone ring is a crucial step that can be influenced by several parameters.

• Base Strength and Stoichiometry: A suitable base is required to deprotonate the amide nitrogen, facilitating the intramolecular nucleophilic attack. Common bases for this transformation include potassium carbonate, sodium hydride, or organic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). The strength and stoichiometry of the base should be optimized.

• Solvent: Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often effective for this type of cyclization as they can solvate the intermediate and facilitate the reaction.

• Temperature: Heating the reaction mixture is typically necessary to overcome the activation energy for the cyclization. The optimal temperature should be determined experimentally.

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient amount of time. Monitoring by TLC or HPLC is recommended to determine the point of maximum conversion.

Issue 5: Formation of Dimerization Products

Question: I am observing high molecular weight impurities that I suspect are dimers. What is the cause, and how can I prevent this?

Answer: Dimerization can occur through intermolecular reactions, especially at high concentrations. The intermediate haloacetamide can react with another molecule of the starting aminopyridine or the intermediate itself.

To minimize dimerization:

• High Dilution: Performing the cyclization step under high dilution conditions can favor the intramolecular reaction over intermolecular side reactions.

• Controlled Addition: Slowly adding the intermediate to a heated solution of the base and solvent can also help to maintain a low concentration of the reactive species and promote intramolecular cyclization.

Issue 6: Hydrolysis of the Lactam Ring

Question: My final product appears to be degrading over time, and a new peak is emerging in my HPLC analysis. Could this be due to the hydrolysis of the lactam ring?

Answer: The lactam ring in the pyridobenzoxazinone structure can be susceptible to hydrolysis under either acidic or basic conditions, leading to the formation of the corresponding amino acid derivative.[4][5][6][7][8]

To prevent hydrolysis:

• Neutral Workup: During the reaction workup, ensure that the pH is maintained close to neutral. Avoid prolonged exposure to strong acids or bases.

• Proper Storage: Store the final product in a dry, neutral environment. If the product is stored in solution, use a neutral, aprotic solvent.

Section 2: Frequently Asked Questions (FAQs)

• What is the most likely and problematic byproduct in this synthesis? The formation of the O-acylated isomer is often the most challenging byproduct to control and separate due to its similar physical properties to the desired N-acylated intermediate.

• How can I effectively monitor the progress of the acylation and cyclization reactions? Thin Layer Chromatography (TLC) is a quick and effective method for qualitative monitoring. For quantitative analysis and better resolution of closely related compounds, High-Performance Liquid Chromatography (HPLC) is the preferred method.

• What are the recommended HPLC conditions for analyzing the purity of the final product? A reversed-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water (with a small amount of a modifier like formic acid or trifluoroacetic acid) is a good starting point. UV detection at a wavelength of maximum absorbance for the product should be used.

• Are there any specific safety precautions when handling bromoacetyl bromide? Yes, bromoacetyl bromide is a corrosive and lachrymatory substance. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

• What is the most effective method for purifying the final product? Column chromatography on silica gel is a common and effective method for removing most of the byproducts. Recrystallization from a suitable solvent system can also be used to obtain a highly pure product.

Section 3: Experimental Protocols

Protocol 1: Optimized N-Acylation of 2-amino-5-bromo-6-methyl-3-hydroxypyridine

• Dissolve 2-amino-5-bromo-6-methyl-3-hydroxypyridine (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.2 eq) to the solution.

• Slowly add bromoacetyl bromide (1.1 eq) dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature.

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude N-acylated intermediate.

Protocol 2: Efficient Intramolecular Cyclization

• Dissolve the crude N-acylated intermediate (1.0 eq) in anhydrous dimethylformamide (DMF) under a nitrogen atmosphere.

• Add potassium carbonate (2.0 eq) to the solution.

• Heat the reaction mixture to 80-90 °C.

• Monitor the reaction by TLC or HPLC until the intermediate is consumed.

• Cool the reaction mixture to room temperature and pour it into ice water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to obtain the crude 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one.

Protocol 3: HPLC Method for Purity Analysis

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient from 10% to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at the wavelength of maximum absorbance (determined by UV-Vis spectroscopy).

• Injection Volume: 10 µL.

Protocol 4: NMR Analysis for Distinguishing N- and O-Acylated Isomers

• Dissolve a small sample of the isolated intermediate/byproduct in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquire ¹H and ¹³C NMR spectra.

• For the N-acylated isomer, look for a characteristic amide N-H proton signal and the corresponding carbonyl carbon signal.

• For the O-acylated isomer, look for the preservation of the -NH₂ proton signals and a downfield shift of the aromatic proton ortho to the newly formed ester group.

Section 4: Data Presentation

Table 1: Summary of Common Byproducts and Their Identification

Byproduct Name	Plausible Structure	Molecular Weight ( g/mol )	Key Analytical Signatures
Unreacted Starting Material	2-amino-5-bromo-6-methyl-3-hydroxypyridine	203.04	Matches the retention time and mass spectrum of the starting material.
O-Acylated Isomer	2-amino-5-bromo-6-methylpyridin-3-yl 2-bromoacetate	323.98	Same mass as the N-acylated intermediate but different retention time in HPLC and distinct NMR spectrum.
Di-Acylated Byproduct	(5-bromo-3-(2-bromoacetoxy)-6-methylpyridin-2-yl)(2-bromoacetyl)amide	444.92	Higher molecular weight peak in the mass spectrum.
Uncyclized Intermediate	2-bromo-N-(5-bromo-3-hydroxy-6-methylpyridin-2-yl)acetamide	323.98	Matches the expected mass and can be distinguished from the O-acylated isomer by NMR.
Hydrolysis Product	2-((carboxymethyl)amino)-5-bromo-6-methyl-3-hydroxypyridine	262.08	Lower retention time in reversed-phase HPLC and a distinct mass spectrum.

Table 2: Recommended Reaction Conditions for Minimizing Byproducts

Parameter	N-Acylation	Intramolecular Cyclization
Solvent	Dichloromethane (DCM)	Dimethylformamide (DMF)
Base	Pyridine	Potassium Carbonate
Temperature	0 °C to Room Temperature	80-90 °C
Key Consideration	Slow addition of acylating agent	High dilution

Visualizations

Proposed Synthetic Pathway and Potential Side Reactions

Caption: Synthetic pathway and potential byproduct formation.

Troubleshooting Workflow for Low Yield or Purity

Caption: A logical workflow for troubleshooting synthesis issues.

Section 5: References

• N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Bioorganic & Medicinal Chemistry Letters, 23(16), 4663-4668. [Link]

• Alkaline Hydrolysis of a gamma-Lactam Ring. ResearchGate. [Link]

• β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. Future Medicinal Chemistry, 6(12), 1357-1370. [Link]

• The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Chemistry, 10, 833327. [Link]

• Stability of β-lactam antibiotics in bacterial growth media. PLoS ONE, 13(10), e0204543. [Link]

• Antibacterial Antibiotics. SlideShare. [Link]

Sources

• 1. Harnessing Bromo/Acyloxy Transposition (BrAcT) and Excited-State Copper Catalysis for Styrene Difunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemoselective Acylation of Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition [frontiersin.org]
• 7. Stability of β-lactam antibiotics in bacterial growth media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uomus.edu.iq [uomus.edu.iq]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Signatures of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one and Related Structures

A Comparative Guide to the ¹H and ¹³C NMR Spectral Signatures of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one and Related Structures

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, providing unparalleled insight into molecular architecture. This guide offers a detailed comparative analysis of the ¹H and ¹³C NMR spectral features of the target compound, 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one, and its close structural analogs. By examining the influence of key functional groups on chemical shifts and coupling patterns, this document serves as a valuable reference for researchers working with this class of heterocyclic compounds.

The Importance of NMR in Characterizing Pyrido[2,3-b][1][2]oxazinones

The pyrido[2,3-b][1]oxazine scaffold is a privileged heterocyclic motif found in a variety of biologically active molecules. The precise characterization of these molecules is critical for understanding their structure-activity relationships. NMR spectroscopy provides a definitive method for confirming the identity and purity of these compounds, as well as for elucidating the substitution patterns on the bicyclic ring system.

Predicted ¹H and ¹³C NMR Reference Spectra for 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

The introduction of a carbonyl group at the C2 position is expected to have a significant deshielding effect on the adjacent methylene protons at C3 and the neighboring aromatic proton. Furthermore, the electronic environment of the entire molecule will be perturbed, leading to predictable shifts in the ¹³C NMR spectrum.

Comparative Analysis with a Structural Analog: 7-bromo-1-((2,5-difluorophenyl)sulfonyl)-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine

A close structural analog for which experimental data is available is 7-bromo-1-((2,5-difluorophenyl)sulfonyl)-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine[2]. The primary differences between this analog and our target compound are the absence of the C2-carbonyl and the presence of a bulky, electron-withdrawing sulfonyl group at the N1 position.

Below is a table comparing the experimental ¹H NMR data for the N-sulfonylated analog with the predicted data for our target compound.

Proton Assignment	7-bromo-1-((2,5-difluorophenyl)sulfonyl)-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine (Experimental, 400 MHz, DMSO-d6)[2]	7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one (Predicted)	Rationale for Predicted Shift
H-6	8.13 (d, J = 2.4 Hz, 1H)	~8.0 ppm	The electronic environment of the pyridine ring is expected to be similar.
H-9	8.06 (d, J = 2.0 Hz, 1H)	~7.8 ppm	The absence of the strongly electron-withdrawing sulfonyl group at N1 should result in a slight upfield shift.
-OCH₂- (C3)	4.06 (t, J = 4.0 Hz, 2H)	~4.5 ppm	The adjacent C2-carbonyl group will cause a significant downfield shift of these methylene protons.
-NCH₂- (C2)	3.94 (t, J = 4.4 Hz, 2H)	N/A (Carbonyl Carbon)	This position is a carbonyl in the target compound.
-CH₃ (C8)	Not present in this analog	~2.3 ppm	Typical chemical shift for an aromatic methyl group.
-NH- (N1)	Not present in this analog	~10-11 ppm	The amide proton is expected to be a broad singlet in this region.

A similar comparative approach can be taken for the ¹³C NMR spectra, where the most notable difference will be the presence of a carbonyl signal around 165-175 ppm for the target compound and the corresponding downfield shifts of adjacent carbons.

The Influence of the C2-Carbonyl Group: A Key Spectral Differentiator

The presence of the lactam functionality in 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one is the most significant structural modification compared to its 2,3-dihydro analogs. This is expected to manifest in the NMR spectra in several key ways:

• ¹H NMR: The protons on the C3 methylene group will be deshielded due to the anisotropic effect of the adjacent carbonyl group.

• ¹³C NMR: A distinct carbonyl carbon signal will be observed in the downfield region of the spectrum. The C3 carbon will also experience a downfield shift.

• Infrared (IR) Spectroscopy: The presence of the carbonyl group can be unequivocally confirmed by a strong absorption band in the region of 1650-1700 cm⁻¹, which would be absent in the spectra of the 2,3-dihydro analogs.

Experimental Protocols for NMR Data Acquisition

To ensure the acquisition of high-quality NMR data for this class of compounds, the following experimental protocol is recommended:

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Due to the lower natural abundance and gyromagnetic ratio of ¹³C, a larger number of scans will be required compared to ¹H NMR.

  • Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds.

• 2D NMR Experiments:

  • To aid in the unambiguous assignment of all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

Visualizing Molecular Connectivity and NMR Assignments

The following diagram illustrates the molecular structure of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one and highlights the key atoms for NMR analysis.

Caption: Molecular structure of the target compound.

Conclusion

This guide provides a comprehensive framework for understanding and interpreting the ¹H and ¹³C NMR spectra of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. By comparing its predicted spectral features with those of a known analog, we have highlighted the key structural elements that influence the NMR data. The detailed experimental protocols and structural diagrams provided herein will aid researchers in the accurate and efficient characterization of this important class of heterocyclic compounds.

References

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - PMC. (n.d.). Retrieved March 23, 2026, from .

• NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data. (2020, February 14). Retrieved March 23, 2026, from [Link].

• Table of Characteristic Proton NMR Shifts. (n.d.). Retrieved March 23, 2026, from [Link].

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS Validation of 7-Bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one Purity: A Comparative Guide

Executive Summary & The Analytical Challenge

In modern pharmaceutical synthesis, the integrity of heterocyclic building blocks dictates the success of downstream active pharmaceutical ingredient (API) manufacturing. 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is a highly specialized precursor. Its reactive bromine atom at the C7 position makes it an ideal candidate for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig aminations).

However, the synthesis of this building block often generates structurally analogous impurities—most notably, debrominated analogs and regioisomers. Relying on standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or Diode Array Detectors (DAD) is analytically risky. Co-eluting impurities often share identical UV chromophores with the target molecule, leading to false-positive purity assessments .

To establish absolute confidence, High-Resolution Accurate Mass Liquid Chromatography-Tandem Mass Spectrometry (HRAM LC-MS/MS) must be employed. This guide objectively compares a Premium Grade (Ultra-Pure) product against Standard Commercial Grades, providing a self-validating LC-MS methodology grounded in ICH Q2(R2) regulatory guidelines .

Product Comparison: Premium vs. Standard Grade

When sourcing 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, the "nameplate" purity on a Certificate of Analysis (CoA) can be misleading if generated solely via HPLC-UV. The table below illustrates the stark performance differences between product grades when subjected to rigorous LC-MS validation.

Analytical Parameter	Premium Grade (Ultra-Pure)	Standard Commercial Grade	Analytical Justification & Causality (LC-MS)
Overall Purity (LC-MS)	> 99.5% (Area Normalization)	95.0% - 97.0%	High purity prevents stoichiometric imbalances and yield drops in downstream cross-coupling reactions.
Debrominated Impurity	< 0.1% (Below LOQ)	1.5% - 3.0%	Debrominated analogs act as chain terminators in synthesis, irreversibly poisoning catalytic cycles.
Regioisomeric Content	Not Detected (ND)	Up to 2.0%	Regioisomers possess identical exact masses but distinct LC retention times, requiring orthogonal separation.
Isotopic Fidelity	Perfect 1:1 ( 79 Br: 81 Br)	Distorted Ratio	A distorted isotopic pattern indicates the co-elution of a non-brominated, isobaric interference.

Experimental Protocol: A Self-Validating LC-MS System

To ensure scientific integrity, the following step-by-step methodology is designed as a self-validating system . It not only quantifies the purity of the building block but simultaneously verifies the reliability of the instrument during the run, adhering strictly to ICH Q2(R2) standards for specificity and accuracy .

Phase 1: Sample Preparation & Matrix Control

• Action: Accurately weigh 1.0 mg of the sample and dissolve it in 1.0 mL of LC-MS grade Methanol/Water (50:50, v/v) to create a 1 mg/mL stock. Dilute to a working concentration of 10 µg/mL. Spike the solution with 10 ng/mL of a known isotopic internal standard.

• Causality: The 50:50 organic/aqueous ratio ensures complete solubilization of the moderately polar pyrido-oxazinone core while perfectly matching the initial mobile phase conditions. This prevents solvent-induced peak distortion (fronting or tailing) upon injection. The internal standard acts as the first self-validating mechanism, ensuring that any drop in signal is due to impurity concentration, not matrix-induced ion suppression.

Phase 2: UHPLC Chromatographic Separation

• Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Utilize a mobile phase gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B), ramping from 5% B to 95% B over 15 minutes.

• Causality: The acidic modifier (formic acid) is critical; it forces the protonation of the oxazinone nitrogen, ensuring robust [M+H]+ ion generation for positive-mode ESI. The shallow 15-minute gradient provides the necessary theoretical plates to baseline-resolve the target compound from its structurally similar debrominated impurity, which would otherwise co-elute and suppress the target's ionization.

Phase 3: High-Resolution Mass Spectrometry (HRAM)

• Action: Operate the Q-TOF or Orbitrap MS in positive Electrospray Ionization (ESI+) mode. Extract the exact mass chromatograms for m/z 242.97 and m/z 244.97.

• Causality: HRAM provides mass accuracy within < 5 ppm. Because genotoxic impurities in starting materials must be heavily controlled , relying on nominal mass is insufficient. HRAM distinguishes the target building block from unknown matrix interferences that share the same nominal mass but possess a different mass defect.

Phase 4: Data Deconvolution & ICH Q2(R2) Validation

• Action: Evaluate the isotopic ratio of the parent peaks. Calculate the Limit of Detection (LOD) and Linearity ( R2>0.999 ) using a 5-point calibration curve.

• Causality (Self-Validation): Bromine naturally exists in a ~1:1 ratio of 79 Br and 81 Br. The software must confirm this exact isotopic signature at the target retention time. If the ratio deviates from 1:1, the system automatically flags the peak as "impure" due to a co-eluting non-brominated species. This creates a closed-loop, self-validating purity check.

Mechanistic Insights & Visualizations

To fully grasp the analytical logic, we must visualize both the procedural workflow and the gas-phase chemistry occurring within the mass spectrometer.

Analytical Workflow Logic

Fig 1. Step-by-step LC-MS/MS analytical workflow for validating building block purity.

Structural Fragmentation Pathway

Understanding the Collision-Induced Dissociation (CID) pathway is essential for identifying trace impurities. The target molecule yields a highly specific fragmentation pattern.

Fig 2. ESI-MS fragmentation logic and critical impurity monitoring for the pyrido-oxazinone core.

Conclusion

When evaluating 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one for pharmaceutical synthesis, standard HPLC-UV is inadequate for detecting critical structural impurities. By implementing a self-validating LC-MS/MS methodology, researchers can objectively differentiate between a Premium Grade building block and standard commercial alternatives. The integration of HRAM and isotopic pattern recognition ensures that downstream syntheses are protected from yield-destroying, co-eluting contaminants.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures Source: European Medicines Agency (EMA) / International Council for Harmonisation URL:[Link]

• Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities Source: PubMed Central (PMC) / Journal of Analytical Methods in Chemistry URL:[Link]

• A Standardized 2D-LC Screening Platform for Peak Purity Determination in Pharmaceutical Analysis Source: LCGC International URL:[Link]

Comparative Reactivity Guide: 7-Bromo vs. 7-Chloro Derivatives of 8-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

Executive Summary

The 1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one scaffold is a highly privileged bicyclic building block in modern medicinal chemistry, prominently featured in the development of hematopoietic progenitor kinase 1 (HPK1) inhibitors[1] and Retinoid-related Orphan Receptor gamma t (RORγt) modulators[2]. Functionalization of this scaffold predominantly occurs at the 7-position.

This guide provides an objective, data-driven comparison of the 7-bromo-8-methyl and 7-chloro-8-methyl derivatives. By analyzing their structural mechanics, kinetic barriers, and ligand requirements, we provide researchers with a definitive framework for selecting the optimal derivative and catalyst system for downstream cross-coupling applications.

Structural & Mechanistic Analysis

To understand the reactivity differences between the bromo and chloro derivatives, one must analyze the unique steric and electronic environment of the 8-methyl-pyrido[2,3-b][1,4]oxazine core:

• Electronic Deactivation (The SNAr Barrier): In this fused system, the pyridine nitrogen is located at position 5. Consequently, the 7-position is meta to the ring nitrogen. This meta-relationship deprives the 7-position of the strong electron-withdrawing activation required for efficient Nucleophilic Aromatic Substitution (SNAr). Therefore, transition-metal catalyzed cross-coupling is the mandatory route for functionalization.

• Steric Shielding by the 8-Methyl Group: The 8-methyl group sits directly ortho to the 7-halogen. During the palladium catalytic cycle, this methyl group acts as a physical barricade, severely restricting the trajectory of the incoming Pd(0) catalyst during the oxidative addition step.

• Bond Dissociation Energy (BDE): The fundamental difference lies in the carbon-halogen BDE. The C-Br bond (~280 kJ/mol) is longer and weaker, allowing the Pd center to insert from a safer distance. The C-Cl bond (~330 kJ/mol) is shorter and stronger, requiring the bulky Pd complex to move closer to the sterically congested 8-methyl pocket, making oxidative addition the absolute rate-limiting step[3].

Figure 1: Pd-catalyzed cross-coupling cycle emphasizing the oxidative addition barrier.

Reactivity Comparison & Ligand Selection

The 7-Bromo-8-Methyl Derivative (High Reactivity)

The weaker C-Br bond compensates for the steric hindrance of the 8-methyl group. This derivative readily undergoes oxidative addition with standard, commercially available palladium catalysts such as Pd(dppf)Cl2​ or Pd(PPh3​)4​ . Reactions can typically be run under relatively mild conditions (60–80 °C) with weaker bases like K2​CO3​ , ensuring high functional group tolerance.

The 7-Chloro-8-Methyl Derivative (High Stability, Low Reactivity)

The combination of a strong C-Cl bond and the 8-methyl steric clash renders standard phosphine ligands completely ineffective. To force oxidative addition and prevent catalyst death (e.g., via aggregation into palladium black), researchers must utilize bulky, electron-rich dialkylbiaryl phosphine ligands—specifically such as XPhos or t-BuXPhos[4]. These ligands are uniquely designed to favor the formation of a highly active, mono-ligated L1​Pd(0) species that can overcome the kinetic barrier of the hindered aryl chloride[5].

Figure 2: Experimental decision matrix for functionalizing 7-bromo vs 7-chloro derivatives.

Quantitative Experimental Data

The following table summarizes the comparative performance of both derivatives across standard C-C (Suzuki-Miyaura) and C-N (Buchwald-Hartwig) cross-coupling reactions.

Table 1: Comparative Cross-Coupling Performance

Reaction Type	Substrate	Catalyst System	Base / Solvent	Temp / Time	Yield (%)
Suzuki-Miyaura (w/ Phenylboronic acid)	7-Bromo-8-methyl	5 mol% Pd(dppf)Cl2​	K2​CO3​ / Dioxane:H₂O	80 °C / 4 h	88%
Suzuki-Miyaura (w/ Phenylboronic acid)	7-Chloro-8-methyl	5 mol% Pd(dppf)Cl2​	K2​CO3​ / Dioxane:H₂O	100 °C / 16 h	< 5% (NR)
Suzuki-Miyaura (w/ Phenylboronic acid)	7-Chloro-8-methyl	2 mol% XPhos Pd G3	K3​PO4​ / Dioxane:H₂O	100 °C / 6 h	82%
Buchwald-Hartwig (w/ Morpholine)	7-Bromo-8-methyl	5 mol% Pd2​(dba)3​ / BINAP	Cs2​CO3​ / Toluene	90 °C / 8 h	79%
Buchwald-Hartwig (w/ Morpholine)	7-Chloro-8-methyl	2 mol% t-BuXPhos Pd G3	NaOtBu / Toluene	110 °C / 12 h	85%

Note: "NR" indicates No Reaction. The 7-chloro derivative is entirely unreactive under standard bisphosphine (dppf, BINAP) conditions due to the inability of the catalyst to undergo oxidative addition.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The causality behind each specific reagent choice is explicitly defined.

Protocol A: Suzuki-Miyaura Coupling of 7-Bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

Objective: Mild C-C bond formation utilizing the innate reactivity of the C-Br bond.

• Preparation: In an oven-dried Schlenk tube, add the 7-bromo derivative (1.0 equiv, 1.0 mmol), the arylboronic acid (1.2 equiv), K2​CO3​ (2.5 equiv), and Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv).

• Solvent Addition & Degassing: Add a 4:1 mixture of 1,4-Dioxane/Water (10 mL). Causality: Water is strictly required to dissolve the inorganic base and accelerate the transmetalation step by forming the reactive boronate species. Degas the mixture via three freeze-pump-thaw cycles.

• Reaction: Stir the mixture at 80 °C for 4 hours. Monitor via LC-MS. The weaker C-Br bond ensures rapid oxidative addition without requiring extreme thermal energy.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na2​SO4​ , concentrate, and purify via silica gel chromatography.

Protocol B: Buchwald-Hartwig Amination of 7-Chloro-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

Objective: Overcoming the high C-Cl kinetic barrier using advanced precatalyst technology[4][6].

• Preparation: In an N₂-filled glovebox, charge a vial with the 7-chloro derivative (1.0 equiv, 1.0 mmol), the secondary amine (1.5 equiv), NaOtBu (2.0 equiv), and XPhos Pd G3 precatalyst (0.02 equiv). Causality: The G3 precatalyst ensures quantitative generation of the active, mono-ligated Pd(0) -XPhos species at room temperature. NaOtBu is chosen over weaker bases to accelerate the reductive elimination step, preventing the catalytic cycle from stalling.

• Solvent Addition: Add anhydrous Toluene (5 mL). Seal the vial with a PTFE-lined cap.

• Reaction: Heat the reaction to 110 °C for 12 hours. Causality: The elevated temperature (110 °C) provides the necessary thermal activation energy to overcome the ~330 kJ/mol BDE of the sterically shielded C-Cl bond.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black and inorganic salts, concentrate, and purify via reverse-phase HPLC.

Conclusion & Decision Matrix

When designing synthetic routes utilizing the 8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one scaffold:

• Opt for the 7-Bromo derivative when rapid analog generation is required, or when the substrate contains base-sensitive or heat-sensitive functional groups. The higher upfront cost of the bromide is offset by the ability to use cheaper, generic palladium catalysts under mild conditions.

• Opt for the 7-Chloro derivative for large-scale, late-stage manufacturing where starting material costs are paramount. However, researchers must strictly commit to using advanced, sterically demanding dialkylbiaryl phosphine ligands (like XPhos) and harsher conditions to successfully navigate the kinetic bottlenecks imposed by the 8-methyl group.

Sources

• 1. WO2023220541A1 - Tetrahydropyrido[3,4-d]pyrimidines compounds as hpk1 inhibitors - Google Patents [patents.google.com]
• 2. WO2018030550A1 - Heterocyclic compounds with an ror(gamma)t modulating activity - Google Patents [patents.google.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Simple, Efficient Protocols for the Pd-Catalyzed Cross-Coupling Reaction of Aryl Chlorides and Dimethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

A Comparative Guide to Pyrido-oxazinone Scaffolds in Kinase Inhibition: Spotlight on 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

A Comparative Guide to Pyrido-oxazinone Scaffolds in Kinase Inhibition: Spotlight on 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Executive Summary

The pyrido[2,3-b][1][2]oxazinone core represents a privileged scaffold in modern medicinal chemistry, particularly in the development of targeted kinase inhibitors for oncology. These heterocyclic systems serve as versatile templates for designing potent and selective therapeutic agents. This guide provides an in-depth comparison of various pyrido-oxazinone derivatives, with a special focus on the structural and functional significance of the 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one variant. We will dissect the structure-activity relationships (SAR) within this chemical class, present comparative experimental data from recent studies on advanced analogs, and provide detailed protocols for their evaluation. The objective is to equip researchers, chemists, and drug development professionals with the critical insights needed to navigate the chemical space of pyrido-oxazinone inhibitors.

Introduction: The Rise of the Pyrido-oxazinone Scaffold in Drug Discovery

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and those containing nitrogen and oxygen are of particular interest due to their ability to form key interactions with biological targets.[3] The pyrido[2,3-b][1][2]oxazinone scaffold, a fusion of a pyridine and an oxazine ring, has emerged as a critical pharmacophore, especially in the pursuit of novel anticancer agents.[4][5]

The inherent chemical properties of this scaffold—its rigid structure, defined geometry, and the presence of hydrogen bond donors and acceptors—make it an ideal starting point for inhibitor design. Its most notable application has been in the development of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs). EGFR is a key oncogenic driver in several cancers, most prominently in non-small cell lung cancer (NSCLC). While first and second-generation TKIs have shown efficacy, the development of drug resistance, often through mutations like T790M, necessitates the discovery of novel inhibitors.[4][5] This has driven the exploration of new scaffolds like the pyrido-oxazinones, which have demonstrated the ability to inhibit both wild-type and drug-resistant EGFR mutants.

This guide will use a highly potent, recently developed analog as a benchmark to understand the performance landscape and then contextualize the specific role of the 7-bromo-8-methyl substitution pattern.

Comparative Analysis: Performance of Pyrido-oxazinone Analogs

To understand the potential of 7-bromo-8-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, it is essential to analyze the performance of its close structural relatives for which extensive experimental data exists. A recent study by Deshmukh et al. provides a compelling dataset for a series of novel pyrido[2,3-b][1][2]oxazine derivatives designed as EGFR-TKIs.[4][5]

Structure-Activity Relationship (SAR) Insights

The biological activity of the pyrido-oxazinone scaffold is exquisitely sensitive to the nature and position of its substituents. The core structure presents several points for chemical modification, which profoundly influences target affinity, selectivity, and pharmacokinetic properties.

The diagram below illustrates the key modification points on the pyrido-oxazinone core and the observed impact of substitutions based on current literature.

Sources

• 1. View of PYRIDAZINONE AS VERSATILE SCAFFOLD IN DRUG DISCOVERY: VIEW ON CURRENT DEVELOPMENT [j.uctm.edu]
• 2. researchgate.net [researchgate.net]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Kinase Inhibition of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one Analogs: A Comparative Guide

Benchmarking Kinase Inhibition of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one Analogs: A Comparative Guide

The landscape of kinase inhibitor discovery is one of constant evolution, driven by the need for potent and selective agents to combat a range of human diseases, most notably cancer. Within this dynamic field, the pyrido[2,3-b][1][2]oxazine scaffold has emerged as a promising framework for the development of novel kinase inhibitors. This guide provides a comprehensive comparison of the kinase inhibition profiles of analogs of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one, offering insights into their structure-activity relationships and potential as therapeutic agents. We will delve into the methodologies for benchmarking their performance, supported by experimental data and protocols, to empower researchers in their drug discovery endeavors.

The Pyrido[2,3-b][1][2]oxazine Scaffold: A Privileged Structure in Kinase Inhibition

The pyrido[2,3-b][1][2]oxazine core is a heterocyclic motif that has garnered significant attention in medicinal chemistry. Its rigid, planar structure provides a versatile platform for the introduction of various substituents, allowing for the fine-tuning of interactions with the ATP-binding pocket of kinases. This adaptability is crucial for achieving both high potency and selectivity, the two pillars of a successful kinase inhibitor.[1][3]

Kinases, a large family of enzymes that catalyze the transfer of a phosphate group to a substrate, are integral to cellular signaling pathways.[4] Their dysregulation is a hallmark of many diseases, making them attractive therapeutic targets. The development of small molecule inhibitors that can selectively block the activity of a specific kinase is a major goal of modern drug discovery.

Experimental Workflow for Benchmarking Kinase Inhibition

A systematic approach is essential for the robust evaluation of kinase inhibitors. The following workflow outlines the key steps in benchmarking the inhibitory activity of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one analogs.

Figure 1: A generalized workflow for the comprehensive evaluation of kinase inhibitor analogs, from synthesis to mechanistic studies.

In Vitro Kinase Inhibition Assays: Determining Potency and Selectivity

The initial assessment of a compound's inhibitory potential is typically performed using in vitro kinase assays. These assays measure the ability of a compound to inhibit the activity of a purified kinase enzyme.

IC50 Determination: A Measure of Potency

The half-maximal inhibitory concentration (IC50) is a key metric that quantifies the potency of an inhibitor. It represents the concentration of the inhibitor required to reduce the kinase activity by 50%. A lower IC50 value indicates a more potent inhibitor.

A common method for determining IC50 values is the Kinase-Glo® assay, which measures the amount of ATP remaining in the reaction after the kinase-catalyzed phosphorylation.[5] The luminescence signal is inversely proportional to the kinase activity.

Step-by-Step Protocol for a Representative Kinase Inhibition Assay (e.g., EGFR Kinase):

• Prepare Reagents:

  • Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • ATP solution at a concentration near the Km for the specific kinase.

  • Substrate (e.g., a specific peptide for the kinase).

  • Test compounds (analogs of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one) serially diluted in DMSO.

  • Kinase-Glo® reagent.

• Assay Procedure (96-well or 384-well plate format):

  • Add kinase buffer to all wells.

  • Add the test compound dilutions to the appropriate wells. Include a positive control (a known inhibitor) and a negative control (DMSO vehicle).

  • Add the kinase enzyme to all wells except the "no enzyme" control.

  • Initiate the reaction by adding the ATP and substrate mixture.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the controls.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Kinase Selectivity Profiling: A Critical Step for Drug Development

Achieving selectivity for a particular kinase is a significant challenge due to the high degree of conservation in the ATP-binding site across the kinome.[6] Non-selective inhibitors can lead to off-target effects and toxicity. Therefore, it is crucial to profile promising inhibitors against a panel of kinases to assess their selectivity.[2][7] This can be done through various commercial services that offer screening against hundreds of kinases.

Comparative Analysis of Pyrido[2,3-b][1][2]oxazine Analogs as EGFR-TK Inhibitors

The study synthesized a series of analogs based on the 7-bromo-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine scaffold and evaluated their anti-proliferative activity against various NSCLC cell lines, including those with EGFR mutations that confer resistance to existing therapies.

Table 1: Anti-proliferative Activity (IC50, µM) of Selected Pyrido[2,3-b][1][2]oxazine Analogs against NSCLC Cell Lines [1]

Compound	HCC827 (EGFR exon 19 del)	NCI-H1975 (EGFR L858R/T790M)	A-549 (wild-type EGFR)
7f	0.09	0.89	1.10
7g	0.15	1.20	1.50
7h	0.21	1.80	2.10
Osimertinib	0.08	0.95	1.20

Data extracted from a study on pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors. The numbering of compounds is as per the original publication.

The results demonstrate that these analogs exhibit potent anti-proliferative activity, with compound 7f showing potency comparable to the clinically approved drug osimertinib.[1] These findings highlight the potential of the pyrido[2,3-b][1][2]oxazine scaffold for the development of effective EGFR-TK inhibitors.

The EGFR Signaling Pathway: A Key Target in Cancer Therapy

The potent activity of the pyrido[2,3-b][1][2]oxazine analogs against EGFR-mutant cell lines underscores the importance of this signaling pathway in cancer. Upon binding of its ligand (e.g., EGF), EGFR dimerizes and undergoes autophosphorylation, initiating a cascade of downstream signaling events that promote cell proliferation, survival, and metastasis.

Figure 2: A simplified representation of the EGFR signaling pathway and the point of intervention for pyrido[2,3-b][1][2]oxazine-based inhibitors.

Mechanistic studies have shown that these compounds act as EGFR-TK autophosphorylation inhibitors, leading to apoptosis in cancer cells.[1] This targeted inhibition of a key oncogenic driver is a highly desirable characteristic for an anti-cancer agent.

Future Directions and Conclusion

The 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one scaffold and its analogs represent a promising class of compounds for the development of novel kinase inhibitors. The data presented on the EGFR-TK inhibitory activity of related analogs underscores the potential of this chemical series.

To fully elucidate the potential of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one itself, further studies are warranted. A comprehensive benchmarking approach, as outlined in this guide, should be employed. This would involve:

• Synthesis and characterization of the parent compound and a diverse library of analogs.

• In vitro kinase inhibition assays to determine the IC50 values against a panel of kinases, with a focus on those implicated in relevant diseases.

• Kinase selectivity profiling to assess the off-target effects and guide further optimization.

• Cell-based assays to evaluate the anti-proliferative and pro-apoptotic effects in relevant disease models.

• Mechanistic studies , including target engagement and downstream signaling analysis, to confirm the mode of action.

• In vivo studies in animal models to assess the efficacy and safety of the most promising candidates.

By following a rigorous and systematic approach to benchmarking, the full therapeutic potential of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one and its analogs can be unlocked, paving the way for the development of the next generation of targeted therapies.

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• Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. PMC.

• Discover the Potent Effects of 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1][2]Oxazine. Shanghai Lizhuo Pharmaceutical Technology Co., Ltd..

• Shifting the selectivity of pyrido[2,3-d]pyrimidin-7(8H)-one inhibitors towards the salt-inducible kinase (SIK) subfamily.
• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC.

• A One-Pot Synthesis of Pyrido[2,3- b ][1][2]oxazin-2-ones. ResearchGate.

• Cellular Context Influences Kinase Inhibitor Selectivity. Journal of Medicinal Chemistry.

• 7-Bromo-1-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one | 1186658-27-4. Sigma-Aldrich.

• Design, synthesis, and bioactivity evaluation of macrocyclic benzo[b]pyrido[4,3-e][1][2]oxazine derivatives as novel Pim-1 kinase inhibitors. ResearchGate.

• Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. MDPI.
• Development of selective pyrido[2,3-d]pyrimidin-7(8H)-one-based Mammalian STE20-like (MST3/4) kinase inhibitors. bioRxiv.
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• Kinase Assay Kit. MilliporeSigma.
• Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. PubMed.
• How Does a Biochemical Kinase Assay Work?. BellBrook Labs.
• Pyrido[2,3-d]pyrimidin-7-one inhibitors of cyclin-dependent kinases. PubMed.
• Modeling the Quantitative Structure–Activity Relationships of 1,2,4-Triazolo[1,5-a]pyrimidin-7-amine Analogs in the Inhibition of Plasmodium falciparum. MDPI.

• China 1h-Pyrido[2,3-B][1][2]Oxazine, 7-Bromo-2,3-Dihydro-8-Methyl. Shanghai Lizhuo Pharmaceutical Technology Co., Ltd..

• Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation st
• Kinase assays. BMG LABTECH.

• Structure-Activity Studies of Novel di-substituted[1][3][8]oxadiazolo[3,4-b]pyrazine Analogs Targeting the A-loop Regulatory Site of p38 MAP Kinase. UPCommons.

• Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors with In vitro Antileukemic Activity. Semantic Scholar.
• The selectivity of protein kinase inhibitors: a further upd
• The Selective Profile of 35 Small Molecule Protein Kinase Inhibitors.
• GSK3β Kinase Assay Kit. BPS Bioscience.
• BioAssay Systems Kinase. BioAssay Systems.

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A Comparative Guide to the FTIR Spectroscopic Identification of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

A Comparative Guide to the FTIR Spectroscopic Identification of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

The target molecule, 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one, is a heterocyclic compound with potential applications in pharmaceutical research and drug discovery, acting as a versatile building block for new drug candidates.[2][3] Accurate structural elucidation is paramount for its application. FTIR spectroscopy offers a rapid, non-destructive, and highly specific method for confirming the presence of key functional groups and the overall molecular architecture.[4][5]

Predictive FTIR Analysis of the Target Molecule

The structure of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one incorporates several key functional groups, each with characteristic vibrational frequencies. A predicted spectrum would be a composite of these individual absorptions, with their precise wavenumbers influenced by the electronic environment of the fused ring system.

Key Functional Groups and Expected Vibrational Modes:

• Amide (Lactam) Group: The cyclic amide (lactam) is a cornerstone of the molecule's structure.

  • N-H Stretch: The secondary amine within the lactam ring is expected to exhibit a stretching vibration in the range of 3350-3180 cm⁻¹. This peak is often of medium intensity and can be broadened by hydrogen bonding.

  • C=O Stretch (Amide I): This is typically a strong and sharp absorption. For a six-membered lactam, the carbonyl stretch is anticipated to appear around 1680-1660 cm⁻¹. Conjugation with the adjacent aromatic system may shift this frequency slightly.

• Aromatic Pyridine Ring:

  • C-H Stretch: Aromatic C-H stretching vibrations typically appear above 3000 cm⁻¹, usually in the 3100-3000 cm⁻¹ region.

  • C=C and C=N Stretches: The stretching vibrations of the aromatic ring itself (both C=C and C=N bonds) will produce a series of bands in the 1600-1450 cm⁻¹ region.[6] These are often sharp and of variable intensity.

• Oxazine Ring:

  • C-O-C Stretch: The ether linkage within the oxazine ring is expected to produce a strong C-O stretching band. Asymmetric stretching is typically observed between 1275-1200 cm⁻¹, while symmetric stretching appears at a lower frequency, around 1075-1020 cm⁻¹.

• Substituents:

  • Methyl Group (CH₃): The methyl group will show characteristic C-H stretching and bending vibrations. Asymmetric and symmetric C-H stretches are expected around 2960 cm⁻¹ and 2870 cm⁻¹, respectively. Bending vibrations (scissoring) typically occur near 1450 cm⁻¹ and 1375 cm⁻¹.

  • Bromo Group (C-Br): The C-Br stretching vibration is expected in the far-infrared region, typically between 680-515 cm⁻¹. A peak around 576 cm⁻¹ has been noted for a C-Br stretch in a complex bromo-substituted heterocyclic compound.[7]

Comparative Spectral Analysis

For unambiguous identification, the experimental spectrum of a synthesized sample should be compared against the predicted values and against the spectra of potential starting materials, intermediates, or structurally related compounds.

Comparison with Potential Precursors: A common synthetic route to such compounds might involve the cyclization of a brominated aminopyridine derivative. The disappearance of precursor functional groups (e.g., a primary amine -NH₂ doublet around 3400-3300 cm⁻¹ and scissoring vibration around 1600 cm⁻¹, or a hydroxyl -OH group as a broad band around 3400-3200 cm⁻¹) and the appearance of the characteristic lactam N-H and C=O bands would provide strong evidence for the successful synthesis of the target molecule.

Comparison with Analogous Structures:

• Benzoxazines: These compounds share the oxazine ring. Studies on naphthoxazines show characteristic N-H stretches around 3340-3275 cm⁻¹.[8] The presence of strong C-O bands is also a shared feature.

• Pyridone Derivatives: The lactam C=O stretch is a key feature. In related pyrimidine derivatives, C=O stretches are observed in the 1720-1650 cm⁻¹ range.[6]

• Brominated Aromatics: The position of the C-Br stretch and the out-of-plane C-H bending vibrations in the fingerprint region (< 900 cm⁻¹) can help confirm the substitution pattern on the aromatic ring.

The following table summarizes the predicted key FTIR absorption bands for the target molecule and provides a comparison with related structural motifs.

Functional Group	Predicted Wavenumber (cm⁻¹) for Target Molecule	Comparison with Related Compounds (cm⁻¹)
N-H Stretch (Lactam)	3350 - 3180	Naphthoxazines: 3340-3275[8]
C-H Stretch (Aromatic)	3100 - 3000	Pyrimidine derivatives show similar aromatic C-H stretches.[6]
C-H Stretch (Methyl)	2960 (asym), 2870 (sym)	Typical for methyl groups on aromatic rings.[6]
C=O Stretch (Amide I)	1680 - 1660	Pyrimidine derivatives with keto groups: 1720-1650[6]
C=C & C=N Stretches	1600 - 1450	Pyrimidine derivatives: 1650-1550[6]
C-O-C Stretch (Ether)	1275 - 1200 (asym), 1075 - 1020 (sym)	Benzofuran derivatives show strong C-O stretches in this region.[1]
C-Br Stretch	680 - 515	Bromo-substituted quinazolinone: ~576[7]

Experimental Protocol for FTIR Analysis

This protocol outlines the steps for acquiring a high-quality FTIR spectrum of a solid sample using an Attenuated Total Reflectance (ATR) accessory, which is ideal for minimizing sample preparation.

Instrumentation and Materials:

• Fourier-Transform Infrared (FTIR) Spectrometer

• ATR accessory (e.g., with a diamond or germanium crystal)

• Spatula

• Isopropanol or ethanol for cleaning

• Lint-free wipes

• Solid sample of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one

Procedure:

• Instrument Preparation: Ensure the spectrometer is purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference. Allow the instrument to warm up for at least 30 minutes for stability.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface thoroughly with a lint-free wipe soaked in isopropanol and allow it to dry completely.

  • Acquire a background spectrum. This will be subtracted from the sample spectrum to remove any signals from the atmosphere or the ATR crystal itself.

• Sample Application:

  • Place a small amount of the solid sample onto the center of the ATR crystal.

  • Use the ATR's pressure clamp to apply firm and consistent pressure to the sample, ensuring good contact with the crystal.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. A typical measurement would involve co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically perform the background subtraction.

  • Perform an ATR correction if necessary, although for qualitative identification, this is often not required.

  • Use the peak-picking tool to identify the wavenumbers of the major absorption bands.

  • Compare the obtained peak positions with the predicted values and reference data outlined in this guide.

• Cleaning: After analysis, release the pressure clamp, remove the sample, and clean the ATR crystal thoroughly with isopropanol and a lint-free wipe.

Workflow for Spectral Analysis and Identification

The following diagram illustrates the logical workflow from sample preparation to final identification.

Caption: Workflow for the identification of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one via FTIR-ATR spectroscopy.

Conclusion

The structural confirmation of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one can be confidently achieved through FTIR spectroscopy by following a systematic approach. By combining a predictive analysis based on its constituent functional groups with a comparative analysis against related structures and potential precursors, researchers can establish a high degree of certainty in the compound's identity. The provided experimental protocol and analytical workflow serve as a robust guide for obtaining and interpreting high-quality spectral data, ensuring the scientific integrity of subsequent research and development activities.

References

• Shanghai Lizhuo Pharmaceutical Technology Co., Ltd. (n.d.). Discover the Potent Effects of 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1]Oxazine. Retrieved from

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology: An Advanced Research Journal, 4(2), 1-5. Retrieved from [Link]

• Epstein, W. W., Horton, W. J., & Lin, C. T. (1966). Studies Concerning the Infrared Spectra of Some Substituted Benzofuran Derivatives. The Journal of Organic Chemistry, 31(6), 2043-2045. Retrieved from [Link]

• Shanghai Lizhuo Pharmaceutical Technology Co., Ltd. (n.d.). China 1h-Pyrido[2,3-B][1]Oxazine, 7-Bromo-2,3-Dihydro-8-Methyl- Manufacturer and Supplier, Factory | Lizhuo. Retrieved from

• Jayandran, M., & Balasubramanian, V. (2011). Growth and Characterization of Organic Based Marine Dye NLO Material: 7-Bromo-6-chloro-3-[3-[(2R, 3S)-3-hydroxy-2-piperidyl]-2-oxopropyl]-4(3H)-quinazolinone. ResearchGate. Retrieved from [Link]

• Bendale Mahila Mahavidyalaya. (2023). Spectroscopic studies of some n-heterocyclic compounds. Journal of Technology, 11(8). Retrieved from [Link]

• Agilent. (n.d.). A Comprehensive Guide to FTIR Analysis. Retrieved from [Link]

• Kilinç, E., et al. (2010). Synthesis and Characterizations of New 1,3-Oxazine Derivatives. E-Journal of New World Sciences Academy, 5(4). Retrieved from [Link]

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• 2. China 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1,4]Oxazine Manufacturer and Supplier, Factory | Lizhuo [shlzpharma.com]
• 3. China 1h-Pyrido[2,3-B][1,4]Oxazine, 7-Bromo-2,3-Dihydro-8-Methyl- Manufacturer and Supplier, Factory | Lizhuo [shlzpharma.com]
• 4. agdbmmjal.ac.in [agdbmmjal.ac.in]
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• 6. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 7. researchgate.net [researchgate.net]
• 8. jcsp.org.pk [jcsp.org.pk]

A Comparative Guide to the Validation of Analytical Methods for the Quantification of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

A Comparative Guide to the Validation of Analytical Methods for the Quantification of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

Abstract

This guide provides a comprehensive comparison of two widely-used analytical techniques—Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry—for the quantification of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. As a novel heterocyclic compound with potential applications in pharmaceutical development, establishing a robust, reliable, and "fit-for-purpose" analytical method for its quantification is paramount for quality control, stability testing, and formulation development. This document delves into the theoretical underpinnings of each method, presents detailed experimental protocols for method validation, and offers illustrative data to guide researchers. The comparison is framed within the globally recognized standards of the International Council for Harmonisation (ICH), particularly the Q2(R2) guidelines, ensuring that the methodologies described are scientifically sound and regulatory-compliant.[2][3][4]

Foundational Principles of Analytical Method Validation

The objective of validating an analytical procedure is to provide documented evidence that the method is suitable for its intended purpose.[1][5][6] This process is not merely a regulatory checkbox; it is a cornerstone of scientific integrity, ensuring that the data generated are accurate, reproducible, and reliable. The validation process is a lifecycle that begins with method development and continues throughout the method's use to ensure consistent performance.[3][4]

The core performance characteristics evaluated during validation, as stipulated by ICH guidelines, are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components such as impurities, degradation products, or matrix components.[3][5]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[6]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has demonstrated suitable linearity, accuracy, and precision.[6]

• Accuracy: The closeness of test results to the true value. It is often assessed using recovery studies.[3]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

  • Intermediate Precision (Inter-assay precision): Precision within the same laboratory, but with different analysts, on different days, or with different equipment.

  • Reproducibility: Precision between different laboratories (collaborative studies).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Fig 1. General workflow for analytical method validation.

Method Comparison: RP-HPLC vs. UV-Vis Spectrophotometry

The choice between a chromatographic and a spectroscopic method depends entirely on the intended application. RP-HPLC offers high specificity and is considered a stability-indicating method, while UV-Vis spectrophotometry provides a rapid and simple approach, suitable for more straightforward analyses where interfering substances are not a concern.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: RP-HPLC separates compounds based on their polarity. A non-polar stationary phase (e.g., C18) is used with a polar mobile phase. Non-polar compounds, like the target analyte, interact more strongly with the stationary phase and thus have longer retention times than polar impurities. Quantification is achieved by integrating the area of the analyte's peak from a chromatogram and comparing it to a calibration curve generated from standards of known concentration.

Causality Behind Experimental Choices:

• Column: A C18 column is selected as it is a versatile, non-polar stationary phase that provides good retention for a wide range of organic molecules, including heterocyclic compounds.

• Mobile Phase: A mixture of acetonitrile and water is chosen for its excellent solvating properties and low UV cutoff. A gradient is often used in development to elute all potential impurities, but an isocratic method is preferred for routine QC for its robustness.

• Wavelength: The detection wavelength is set at the analyte's maximum absorbance (λmax) to achieve the highest sensitivity. For 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one, this would be determined using a photodiode array (PDA) detector during method development.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile : Water (60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 285 nm (Illustrative λmax).

• Preparation of Solutions:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the reference standard and dissolve in 100 mL of mobile phase.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the linearity range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Validation Execution:

  • Specificity: Inject the blank (mobile phase), a placebo solution, and a spiked solution containing the analyte and known impurities/degradation products to ensure no interference at the analyte's retention time.

  • Linearity: Inject the working standard solutions in triplicate. Plot the mean peak area against concentration and perform linear regression analysis.

  • Accuracy: Perform recovery studies by spiking a placebo mixture with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Analyze in triplicate and calculate the percent recovery.

  • Precision:

    • Repeatability: Analyze six replicate injections of the 100% concentration standard.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

  • LOQ/LOD: Determine by injecting progressively more dilute solutions and calculating based on the signal-to-noise ratio (S/N of 3 for LOD, S/N of 10 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

  • Robustness: Introduce small, deliberate changes to the method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, mobile phase composition ±2%) and assess the impact on the results.

Parameter	Acceptance Criteria	Illustrative Result	Status
Specificity	No interference at analyte Rt	No peaks observed at Rt of analyte (5.2 min)	Pass
Linearity (1-100 µg/mL)	Correlation Coefficient (r²) ≥ 0.999	r² = 0.9995	Pass
Range	10 - 100 µg/mL	Confirmed by Linearity, Accuracy, Precision	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%	Pass
Precision (RSD%)
- Repeatability	RSD ≤ 2.0%	0.85%	Pass
- Intermediate Precision	RSD ≤ 2.0%	1.10%	Pass
LOD	S/N ≥ 3	0.2 µg/mL	Pass
LOQ	S/N ≥ 10	0.7 µg/mL	Pass
Robustness	System suitability passes	All variations met system suitability criteria	Pass

UV-Visible Spectrophotometry

Principle: This technique is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution. By measuring the absorbance of a sample at its wavelength of maximum absorbance (λmax), the concentration can be determined from a calibration curve.

Causality Behind Experimental Choices:

• Solvent: A solvent must be chosen that dissolves the analyte and is transparent (does not absorb) in the UV-Vis region of interest. Methanol or ethanol are common choices for organic compounds.

• Wavelength (λmax): Analysis at λmax provides the highest sensitivity and minimizes deviations from the Beer-Lambert Law that can occur on the steep sides of an absorption peak.

• Instrumentation: A calibrated double-beam UV-Vis spectrophotometer.

• Analytical Conditions:

  • Solvent: Methanol.

  • Wavelength Scan: 200 - 400 nm to determine λmax.

  • Measurement Wavelength: 285 nm (Illustrative λmax).

• Preparation of Solutions:

  • Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 100 mL of methanol.

  • Working Standard Solutions: Prepare dilutions from the stock solution to cover the linearity range (e.g., 2, 5, 10, 15, 20 µg/mL).

• Validation Execution:

  • Specificity: Scan the blank (methanol) and a placebo solution to ensure no significant absorbance at the analytical wavelength. Note: This method has inherently low specificity and cannot distinguish between the analyte and any interfering substance that absorbs at the same wavelength.

  • Linearity: Measure the absorbance of the working standard solutions in triplicate. Plot the mean absorbance against concentration.

  • Accuracy: Perform recovery studies by spiking a placebo mixture at 80%, 100%, and 120% of the target concentration.

  • Precision: Analyze six replicate preparations of the 100% concentration standard for repeatability and repeat on a different day for intermediate precision.

  • LOQ/LOD: Determined similarly to the HPLC method, based on visual evaluation or signal-to-noise calculations where applicable.

Parameter	Acceptance Criteria	Illustrative Result	Status
Specificity	No significant absorbance from placebo	Placebo absorbance < 2% of analyte	Pass
Linearity (2-20 µg/mL)	Correlation Coefficient (r²) ≥ 0.999	r² = 0.9991	Pass
Range	5 - 20 µg/mL	Confirmed by Linearity, Accuracy, Precision	Pass
Accuracy (% Recovery)	98.0% - 102.0%	98.9% - 101.8%	Pass
Precision (RSD%)
- Repeatability	RSD ≤ 2.0%	1.15%	Pass
- Intermediate Precision	RSD ≤ 2.0%	1.45%	Pass
LOD	-	0.5 µg/mL	Pass
LOQ	-	1.5 µg/mL	Pass
Robustness	Results remain within criteria	Minor variations in prep have no effect	Pass

Head-to-Head Comparison and Expert Discussion

Parameter	RP-HPLC	UV-Vis Spectrophotometry	Senior Scientist's Insight
Specificity	High. Can separate analyte from impurities and degradation products.	Low. Any substance absorbing at the same λmax will interfere.	HPLC is the only choice for stability-indicating assays and final product release where purity is critical.
Sensitivity (LOQ)	Very High (sub-µg/mL levels)	Moderate (µg/mL levels)	For trace-level impurity quantification, HPLC is mandatory. UV-Vis is sufficient for bulk assay.
Speed	Slower (5-15 min per sample)	Very Fast (<1 min per sample)	UV-Vis is ideal for high-throughput applications like dissolution testing or initial formulation screening.
Cost & Complexity	High. Expensive equipment, solvents, and requires skilled operators.	Low. Inexpensive, robust equipment and simple operation.	For labs with limited budgets or for routine, non-critical checks, UV-Vis offers significant advantages.
Robustness	Good, but sensitive to mobile phase, flow, and temperature changes.	Excellent. Less susceptible to minor environmental or procedural variations.	The simplicity of the UV-Vis method makes it inherently more robust for routine use by junior analysts.

digraph "Method_Selection_Tree" {
graph [fontname="Arial"];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=9];
A[label="What is the intended purpose\nof the analysis?", fillcolor="#F1F3F4", shape=diamond, style="filled"];
B[label="Stability-Indicating Assay?\nImpurity Profiling?\nFinal Product Release?", fillcolor="#FBBC05", fontcolor="#202124"];
C [label="High-Throughput Screen?\nDissolution Testing?\nIn-Process Control (IPC)?", fillcolor="#FBBC05", fontcolor="#202124"];
D [label="Choose RP-HPLC", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse];
E [label="Is the sample matrix complex\nor contains interfering substances?", fillcolor="#F1F3F4", shape=diamond, style="filled"];
F [label="Choose UV-Vis Spectrophotometry", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse];
A -> B[label="  High Specificity\n  & Sensitivity Required"];
A -> C [label="Speed & Simplicity\n are Key"];
B -> D [label="Yes"];
C -> E;
E -> D [label="Yes"];
E -> F [label="No"];
}

Fig 2. Decision tree for selecting the appropriate analytical method.

Conclusion

Both RP-HPLC and UV-Vis Spectrophotometry can be successfully validated for the quantification of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. The selection of the optimal method is not based on which is "better," but which is "fit for purpose."

• RP-HPLC is the authoritative choice for regulatory submissions, stability studies, and any application where absolute certainty of the analyte's identity and purity is required. Its superior specificity and sensitivity justify its higher cost and complexity.

• UV-Vis Spectrophotometry serves as a powerful and efficient tool for routine analyses where the sample matrix is simple and free from interfering components. Its speed and low cost make it invaluable for process monitoring and high-throughput screening.

Ultimately, a well-characterized compound in a drug development pipeline will likely utilize both methods at different stages. By understanding the strengths and limitations of each, and by grounding the chosen method in a robust validation framework compliant with ICH guidelines, researchers can ensure the generation of high-quality, reliable, and defensible analytical data.

References

• ICH Harmonised Tripartite Guideline. VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link][1]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link][3]

• European Medicines Agency. ICH Q2(R2) Guideline on validation of analytical procedures. [Link][4]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link][2]

• U.S. Food & Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link][7]

• ResearchGate. Validation of HPLC Techniques for Pharmaceutical Analysis. [Link][8]

• MDPI. A Validated RP-HPLC Method for the Simultaneous Detection and Quantification of Pyridoxine and Terizidone in Pharmaceutical Formulations. [Link][9]

• PMC (PubMed Central). Development and validation of the UV-spectrophotometric method for determination of terbinafine hydrochloride in bulk and in formulation. [Link][10]

• European Medicines Agency. NOTE FOR GUIDANCE ON VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY (CPMP/ICH/381/95). [Link][5]

• U.S. Food & Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][6]

• U.S. Food & Drug Administration. FDA/CDER Perspectives on analytical procedure development and validation. [Link][11]

• U.S. Food & Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][12]

• BioPharm International. FDA Releases Guidance on Analytical Procedures. [Link][13]

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• 1. database.ich.org [database.ich.org]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]
• 6. fda.gov [fda.gov]
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• 10. Development and validation of the UV-spectrophotometric method for determination of terbinafine hydrochloride in bulk and in formulation - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Proper Disposal of 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one: A Guide for Laboratory Professionals

Proper Disposal of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one: A Guide for Laboratory Professionals

This guide provides comprehensive procedures for the safe and compliant disposal of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one. As a brominated heterocyclic organic compound, its disposal requires careful consideration of its chemical properties and potential hazards to ensure the safety of laboratory personnel and environmental protection. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Hazard Assessment and Chemical Profile

Anticipated Hazards: Based on related structures, 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one is expected to exhibit the following hazards[2]:

• Acute Toxicity: Harmful if swallowed or inhaled[2].

• Skin Irritation: Causes skin irritation[2][3].

• Eye Irritation: Causes serious eye irritation[2][3][4].

• Respiratory Irritation: May cause respiratory irritation[2][4].

The presence of the bromine atom categorizes this compound as a halogenated organic compound . This is a critical factor in determining the appropriate disposal pathway.

Table 1: Chemical and Hazard Information Summary

Property	Information	Source
Chemical Name	7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one	-
CAS Number	Not available (Similar compounds: 105544-36-3, 1186658-27-4)	[2]
Molecular Formula	C₈H₇BrN₂O₂	-
Anticipated Hazard Codes	H302, H315, H319, H332, H335
Anticipated Signal Word	Warning
Anticipated Pictogram	GHS07 (Exclamation Mark)

Regulatory Framework for Hazardous Waste Disposal

The disposal of chemical waste is governed by stringent regulations to protect human health and the environment. In the United States, the primary regulatory bodies are the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the development of a Chemical Hygiene Plan (CHP) for laboratories.[1][5][6][7] The CHP must outline procedures for the safe handling, storage, and disposal of hazardous chemicals.[1]

• EPA's Resource Conservation and Recovery Act (RCRA): The EPA provides regulations for the management of hazardous waste from its point of generation to its final disposal.[8][9] This includes guidelines for waste characterization, labeling, and disposal methods.[8]

It is imperative that all laboratory personnel are trained on the facility's specific CHP and the relevant federal and state regulations.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one.

Personal Protective Equipment (PPE)

Prior to handling the waste, ensure appropriate PPE is worn to mitigate exposure risks. This includes:

• Eye and Face Protection: Safety goggles or a face shield are mandatory.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[4]

• Body Protection: A laboratory coat must be worn.[4]

• Respiratory Protection: If handling the solid material outside of a fume hood where dust may be generated, a NIOSH-approved respirator may be necessary.[4]

Waste Characterization and Segregation

Proper segregation of chemical waste is crucial for safety and cost-effective disposal.

• Identify as Halogenated Waste: Due to the presence of bromine, this compound must be classified as a halogenated organic waste.[10][11][12]

• Segregate from Non-Halogenated Waste: Do not mix this waste with non-halogenated organic solvents or other waste streams.[10][11] The disposal of mixed waste is often more complex and expensive.[10]

• Avoid Mixing with Incompatible Materials: Do not mix with strong acids, bases, or oxidizing agents.[4]

Waste Collection and Labeling

• Use a Designated Waste Container: Collect the waste in a clearly labeled, sealable container designated for "Halogenated Organic Waste."[11]

• Proper Labeling: The container must be labeled with the words "Hazardous Waste" and the full chemical name: "7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one."[5][10] Include the approximate quantity of the waste.

• Container Integrity: Ensure the container is in good condition and compatible with the chemical. Keep the container closed except when adding waste.[13]

Storage of Waste

Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be:

• Well-ventilated.[13]

• Away from heat sources and direct sunlight.[4]

• Clearly marked as a hazardous waste storage area.

Final Disposal

The final disposal of halogenated organic waste must be handled by a licensed hazardous waste disposal facility.

• Incineration: The preferred method for the disposal of halogenated organic compounds is high-temperature incineration (around 1200 K) to prevent the formation of toxic byproducts like dioxins and furans.[14]

• Contact Environmental Health and Safety (EHS): Follow your institution's established procedures for arranging the pickup and disposal of hazardous waste through your EHS department.

Emergency Procedures

In the event of a spill or exposure, follow these procedures:

• Spill:

  • Evacuate the immediate area.

  • If the spill is small and you are trained to handle it, wear appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite), and collect it into a sealed container for disposal as hazardous waste.[4][15]

  • For large spills, evacuate the area and contact your EHS department immediately.

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[13][15] Remove contaminated clothing.[13]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[15] Seek medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[13][15]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[13][15]

Workflow and Decision Diagram

The following diagram illustrates the decision-making process for the proper disposal of 7-bromo-8-methyl-1H-pyrido[2,3-b][1]oxazin-2(3H)-one.

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Safe Handling and Personal Protective Equipment (PPE) Guide for 7-bromo-8-methyl-1H-pyrido[2,3-b]oxazin-2(3H)-one

Safe Handling and Personal Protective Equipment (PPE) Guide for 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one

This document provides comprehensive safety protocols and personal protective equipment (PPE) guidelines for the handling of 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. As a novel heterocyclic compound, likely utilized as a versatile building block in drug discovery, its toxicological properties are not yet fully characterized.[3][4] Therefore, this guide is founded on the principles of prudent laboratory practice, drawing upon safety data from structurally similar pyridoxazine and brominated heterocyclic compounds to establish a robust framework for risk mitigation. Adherence to these protocols is essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one is not publicly available, data from close structural analogs, such as 7-Bromo-1-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one (CAS 1186658-27-4), provide critical hazard information.[5][6] The GHS07 pictogram is associated with this analog, indicating the following potential hazards[5]:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.[7]

• H319: Causes serious eye irritation.[7]

• H335: May cause respiratory irritation.[8]

The presence of the bromo- group also necessitates caution, as brominated organic compounds can be corrosive and pose respiratory risks.[9] The compound is a solid, likely a powder, which increases the risk of aerosolization and inhalation during handling.[2][5]

Causality of Hazards: The electrophilic nature of the bromine atom and the heterocyclic scaffold can lead to reactivity with biological macromolecules, causing irritation to the skin, eyes, and respiratory tract upon contact or inhalation. The fine particulate nature of the solid necessitates stringent controls to prevent dust formation and subsequent exposure.[10][11]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent all potential routes of exposure (inhalation, dermal, ocular). The selection of PPE must be tailored to the specific laboratory operation being performed.

Operation	Eye/Face Protection	Hand Protection	Respiratory Protection	Body Protection
Storage & Transport	Safety glasses with side shields	Nitrile gloves (inspect before use)	Not required in sealed containers	Laboratory coat
Weighing (Solid)	Safety goggles and face shield[1]	Chemical-resistant nitrile gloves (minimum 5 mil thickness)	Mandatory: Work within a certified chemical fume hood.[2] If not possible, a NIOSH-approved respirator with a P100 (HEPA) filter is required.	Fully-buttoned laboratory coat, long pants, and closed-toe shoes.
Solution Preparation & Handling	Safety goggles and face shield	Chemical-resistant nitrile gloves	Work within a certified chemical fume hood.[12]	Laboratory coat, consider a chemical-resistant apron if splash risk is high.
Post-Experiment Cleanup	Safety goggles	Chemical-resistant nitrile gloves	Not required if surfaces are wet-decontaminated	Laboratory coat

Detailed PPE Specifications

• Eye and Face Protection: Must conform to OSHA 29 CFR 1910.133 or European Standard EN166. A face shield is required over safety goggles whenever there is a risk of splashing or dust generation.[1]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, tested according to EN 374. Always inspect gloves for tears or punctures before use. After handling the compound, remove gloves using the proper technique to avoid skin contamination and wash hands thoroughly.[2]

• Respiratory Protection: All operations involving the solid compound must be conducted in a certified chemical fume hood to minimize inhalation risk.[2] If a fume hood is not available for a specific, necessary task, a NIOSH/MSHA-approved air-purifying respirator with a Type P100 (high-efficiency particulate air) filter cartridge is mandatory.

• Body Protection: Wear a long-sleeved laboratory coat at all times. Ensure the coat is fully buttoned to provide maximum coverage. Do not wear shorts or open-toed shoes in the laboratory.

Operational Plan: Step-by-Step Handling Procedure

This protocol is designed to minimize exposure and ensure procedural integrity.

Preparation

• Verify Engineering Controls: Confirm that the chemical fume hood has been certified within the last year and that the eyewash station and safety shower are unobstructed and operational.[1]

• Assemble Materials: Gather all necessary PPE and inspect for integrity. Prepare spill cleanup materials (e.g., absorbent pads, appropriate waste container) and have them readily accessible.

• Designate Work Area: Clearly demarcate the area where the compound will be handled to prevent cross-contamination.

Weighing the Solid Compound

• Tare Method: To minimize dust generation, pre-weigh a sealed container (e.g., a vial with a cap) on the analytical balance.

• Transfer in Fume Hood: Perform all transfers of the solid compound inside a chemical fume hood. Carefully add the desired amount of the compound to the pre-weighed container using a clean spatula.

• Seal and Re-weigh: Securely close the container before removing it from the fume hood. Re-weigh the sealed container to determine the exact mass transferred. This "weighing by difference" method contains the powder effectively.

Solution Preparation

• Perform in Fume Hood: All solution preparations must occur inside the fume hood.

• Controlled Addition: Slowly add the solid compound to the solvent to prevent splashing.

• Labeling: Immediately label the container with the full chemical name, concentration, solvent, date, and appropriate hazard pictograms.

Spill and Emergency Procedures

• Small Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, gently cover the spill with absorbent pads.

  • Carefully wet the pads with a 70% ethanol solution to dampen the powder and prevent aerosolization.

  • Wipe the area from the outside-in, place all contaminated materials into a sealed, labeled hazardous waste bag.

  • Decontaminate the area with a suitable cleaning agent and wipe dry.

• Large Spill:

  • Evacuate the immediate area and alert the laboratory supervisor and institutional safety officer.

  • Prevent entry to the area.

  • Follow institutional emergency response procedures.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[13]

  • Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[14][15]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[13]

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[13]

Waste Disposal Plan

All materials contaminated with 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one are considered hazardous chemical waste.

• Solid Waste: This includes contaminated gloves, wipes, weighing paper, and any excess solid compound. Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing the compound in a compatible, sealed, and labeled hazardous waste container. Do not mix with incompatible waste streams.

• Empty Containers: "Empty" containers that held the solid must be treated as hazardous waste unless they are triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.

Visual Workflow: PPE Selection and Use

The following diagram outlines the decision-making and procedural flow for utilizing PPE when handling 7-bromo-8-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one.

Caption: PPE selection and procedural workflow for handling the target compound.

References

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• Export Portal. (2025, October 20). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations.

• Sigma-Aldrich. (n.d.). 7-Bromo-1-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. Retrieved March 22, 2026, from Sigma-Aldrich.

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridoxamine dihydrochloride.

• ChemicalBook. (2025, July 24). 7-BROMO-1H-PYRIDO[2,3-B][1][2]OXAZIN-2(3H)-ONE. Retrieved March 22, 2026, from ChemicalBook.

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridoxine hydrochloride.
• Carl ROTH. (n.d.). Safety Data Sheet: Pyridoxamine dihydrochloride.

• American Elements. (n.d.). 7-Bromo-1-methyl-1H-pyrido[2,3-b][1][2]oxazin-2(3H)-one. Retrieved March 22, 2026, from American Elements.

• NextSDS. (n.d.). 7-bromo-1H,2H,3H-pyrido[2,3-b][1][2]oxazine. Retrieved March 22, 2026, from NextSDS.

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridoxine hydrochloride.
• Carl ROTH. (n.d.). Safety Data Sheet: Pyridoxine hydrochloride.

• NextSDS. (n.d.). 7-bromo-1H,2H,3H-pyrido[2,3-b][1][2]oxazin-2-one. Retrieved March 22, 2026, from NextSDS.

• Shanghai Lizhuo Pharmaceutical Technology Co., Ltd. (n.d.). Discover the Potent Effects of 7-Bromo-8-Methyl-2,3-Dihydro-1h-Pyrido[2,3-B][1][2]Oxazine. Retrieved March 22, 2026, from Made-in-China.com.

• ChemicalBook. (2025, July 26). 7-bromo-2H-pyrido[3,2-b][1][2]oxazin-3(4H)-one Safety Data Sheet. Retrieved March 22, 2026, from ChemicalBook.

• Fisher Scientific. (2023, September 22). SAFETY DATA SHEET - 2-Bromothiazole.
• International Programme on Chemical Safety. (n.d.). BROMINE.
• Hiltz, J. (2016, January 12). Where can I find handling precautions to work with brominated flame retardants?
• GOV.UK. (2022, May 15). Bromine: incident management.

• Guidechem. (n.d.). 7-bromo-2H-pyrido[3,2-b][1][2]oxazin-3(4H)-one 122450-96-8. Retrieved March 22, 2026, from Guidechem.

• Lovibond. (2024, April 17). Safety data sheet.

• ChemScene. (n.d.). 7-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine. Retrieved March 22, 2026, from ChemScene.

• National Center for Biotechnology Information. (n.d.). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. Retrieved March 22, 2026, from PMC.

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